2,5-Dibromofuran

• CAS: 32460-00-7

Core Science & Biosynthesis

Synthesis of 2,5-Dibromofuran from Furan: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2,5-dibromofuran from furan, a key intermediate in organic synthesis. The document details established experimental protocols, presents quantitative data for comparative analysis, and offers insights into the reaction's mechanistic aspects and potential challenges.

Introduction

Furan and its derivatives are fundamental heterocyclic scaffolds present in numerous natural products and pharmaceutical agents. The introduction of bromine atoms into the furan ring at the 2 and 5 positions significantly enhances its utility as a synthetic building block, enabling a variety of cross-coupling reactions and further functionalization. The direct bromination of furan is the most common route to 2,5-dibromofuran; however, the high reactivity of the furan ring necessitates carefully controlled reaction conditions to avoid polymerization and the formation of polysubstituted byproducts.[1] This guide focuses on the prevalent methods for this transformation, providing detailed protocols and comparative data to aid researchers in the efficient and safe synthesis of this valuable compound.

Reaction Pathway and Mechanism

The synthesis of 2,5-dibromofuran from furan proceeds via an electrophilic aromatic substitution mechanism. Furan is an electron-rich aromatic heterocycle, with the positions adjacent to the oxygen atom (α-positions, C2 and C5) being particularly susceptible to electrophilic attack due to the delocalization of the oxygen lone pair electrons.

The reaction can be initiated by various brominating agents, with elemental bromine (Br₂) and N-bromosuccinimide (NBS) being the most common. The solvent plays a crucial role in moderating the reactivity of the brominating agent and influencing the reaction outcome. N,N-Dimethylformamide (DMF) is a frequently used solvent that is believed to form a complex with bromine, attenuating its reactivity and improving the selectivity of the reaction.[2]

The proposed reaction pathway is as follows:

Caption: General reaction scheme for the synthesis of 2,5-dibromofuran from furan.

Quantitative Data Summary

The following table summarizes the quantitative data for the synthesis of 2,5-dibromofuran using different brominating agents.

Brominating Agent	Solvent	Molar Ratio (Furan:Bromine)	Temperature (°C)	Reaction Time	Yield (%)	Reference
Bromine (Br₂)	DMF	1 : 2	-15 to -10	1 hour	48	[3][4]
N-Bromosuccinimide (NBS)	DMF	1 : 2.2	Room Temp.	Not Specified	Good (Qualitative)	[5][6]

Experimental Protocols

This section provides detailed experimental procedures for the synthesis of 2,5-dibromofuran.

Method 1: Bromination using Elemental Bromine in DMF

This protocol is adapted from the procedure described by Keegstra, M. A., et al. in Synthetic Communications (1990).[3][4]

Materials:

• Furan

• Bromine

• N,N-Dimethylformamide (DMF)

• Pentane or Hexane

• Water

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

• Three-necked round-bottom flask

• Dropping funnel

• Mechanical stirrer

• Thermometer

• Ice-salt bath

Procedure:

• Reaction Setup: Equip a three-necked round-bottom flask with a mechanical stirrer, a dropping funnel, and a thermometer. Place the flask in an ice-salt bath to maintain a low temperature.

• Reagent Preparation: In the flask, place a solution of furan in DMF. In the dropping funnel, place a solution of two molar equivalents of bromine in DMF.

• Reaction: Cool the furan solution to between -15 and -10 °C. Add the bromine solution dropwise from the dropping funnel to the stirred furan solution, ensuring the temperature does not rise above -10 °C. The addition should take approximately 1 hour.

• Work-up: After the addition is complete, pour the reaction mixture into a separatory funnel containing a mixture of pentane (or hexane) and water. Shake the mixture vigorously.

• Extraction: Separate the organic layer. Wash the organic layer sequentially with water and a saturated sodium bicarbonate solution to remove any remaining acid.

• Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent by rotary evaporation.

• Purification: Purify the crude product by vacuum distillation to obtain 2,5-dibromofuran as a colorless liquid.

Method 2: Bromination using N-Bromosuccinimide (NBS) in DMF

While a specific detailed protocol for the dibromination of furan using NBS is not extensively documented in a single source, the following procedure is a general guide based on the known reactivity of NBS with furan and related compounds.[5][6] Researchers should optimize the conditions for their specific setup.

Materials:

• Furan

• N-Bromosuccinimide (NBS)

• N,N-Dimethylformamide (DMF)

• Diethyl ether or other suitable extraction solvent

• Water

• Saturated sodium bicarbonate solution

• Brine

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve furan in DMF.

• Reagent Addition: To the stirred solution, add 2.2 molar equivalents of NBS portion-wise at room temperature. The reaction may be exothermic, and cooling may be necessary to maintain the temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Once the reaction is complete, pour the mixture into a separatory funnel containing water and diethyl ether.

• Extraction: Extract the aqueous layer with diethyl ether. Combine the organic layers and wash them sequentially with water, saturated sodium bicarbonate solution, and brine.

• Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent by rotary evaporation.

• Purification: Purify the crude product by vacuum distillation or column chromatography on silica gel.

Experimental Workflow

The following diagram illustrates a general experimental workflow for the synthesis and purification of 2,5-dibromofuran.

References

• 1. benchchem.com [benchchem.com]
• 2. 2,5-Dibromofuran [ch.imperial.ac.uk]
• 3. Convenient Synthetic Procedures for 2-Bromofuran and 2,5-Dibromofuran | Semantic Scholar [semanticscholar.org]
• 4. tandfonline.com [tandfonline.com]
• 5. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 6. benchchem.com [benchchem.com]

Physical and chemical properties of 2,5-Dibromofuran

An In-depth Technical Guide to 2,5-Dibromofuran: Properties, Synthesis, and Applications

Introduction

2,5-Dibromofuran is a halogenated heterocyclic compound that serves as a versatile intermediate in organic synthesis. Its unique chemical structure, characterized by a furan ring substituted with bromine atoms at the 2 and 5 positions, makes it a valuable building block for the synthesis of a wide range of more complex molecules. This guide provides a comprehensive overview of the physical and chemical properties of 2,5-Dibromofuran, detailed experimental protocols, and its applications in pharmaceutical and materials science research. It is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis.

Physical and Chemical Properties

2,5-Dibromofuran is a colorless to light yellow liquid with a strong, pungent odor.[1] It is sparingly soluble in water but soluble in organic solvents like chloroform and methanol.[1] A summary of its key physical and chemical properties is presented in the table below.

Property	Value	Reference
Molecular Formula	C₄H₂Br₂O	[2][3]
Molecular Weight	225.87 g/mol	[2][3]
CAS Number	32460-00-7	[1][2]
Appearance	Colorless to yellow to orange clear liquid	[1][2]
Melting Point	7-10 °C	[2][4]
Boiling Point	165 °C	[2]
Density	2.11 - 2.159 g/cm³	[2][5]
Refractive Index (n20D)	1.55 - 1.562	[2][5]
Solubility	Sparingly soluble in water; Soluble in Chloroform, Methanol	[1][5]
Storage Temperature	2 - 8 °C or under -20°C in an inert atmosphere	[1][2]

Reactivity and Chemical Behavior

2,5-Dibromofuran is a reactive compound that participates in various organic reactions, making it a valuable synthetic intermediate.[1] Its reactivity is primarily centered around the carbon-bromine bonds and the furan ring itself.

• Cross-Coupling Reactions: The bromine atoms can be readily displaced through various cross-coupling reactions, such as Suzuki, Stille, and Buchwald-Hartwig couplings, allowing for the introduction of new carbon-carbon and carbon-heteroatom bonds. This makes it a key precursor for creating complex substituted furans.

• Nucleophilic Substitution: The compound can undergo nucleophilic substitution reactions, further expanding its synthetic utility.[1]

• Halogen Dance Reaction: 2,5-Dibromofuran is known to undergo a "halogen dance" reaction, which involves the migration of a bromine atom to an adjacent carbon atom under the influence of a strong base like lithium diisopropylamide (LDA).[6] This reaction can be controlled to selectively synthesize different isomers of substituted dibromofurans.[6] For instance, rapid addition to one equivalent of LDA can promote the migration, while a slower addition in a solvent like tetrahydropyran (THP) can prevent it, allowing for selective substitution at the 3-position.[6]

Caption: Logical workflow of the "halogen dance" reaction of 2,5-Dibromofuran.

Experimental Protocols

Synthesis of 2,5-Dibromofuran

A convenient method for the synthesis of 2,5-Dibromofuran is the direct bromination of furan.[7][8]

Materials:

• Furan

• Bromine

• N,N-dimethylformamide (DMF)

• N,N-diethylaniline

• Magnesium sulfate (MgSO₄)

• Round-bottomed flask

• Dropping funnel

• Mechanical stirrer

• Thermometer

• Vigreux column

Procedure:

• In a three-necked round-bottomed flask equipped with a dropping funnel, mechanical stirrer, and a thermometer, place a solution of furan in N,N-dimethylformamide.

• Cool the flask in a cooling bath.

• Slowly add two molar equivalents of bromine to the stirred solution, maintaining the reaction temperature at a low level.

• After the addition is complete, continue stirring for a specified period.

• Perform a work-up procedure which typically involves pouring the reaction mixture into water and extracting with an organic solvent.

• The combined organic extracts are dried over magnesium sulfate.[9]

• The solvent is removed under reduced pressure.

• Add N,N-diethylaniline to the residue and carefully distill the mixture through a 40-cm Vigreux column to obtain pure 2,5-dibromofuran.[9] This procedure can yield the product in approximately 48% yield.[7][8]

Caption: Experimental workflow for the synthesis of 2,5-Dibromofuran.

NMR Spectroscopy for Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is a crucial analytical technique for confirming the structure of 2,5-Dibromofuran and its derivatives.

Instrumentation:

• A high-field NMR spectrometer (e.g., 400 MHz or higher for ¹H NMR).

Sample Preparation:

• Dissolve approximately 5-10 mg of the purified 2,5-Dibromofuran in a suitable deuterated solvent (e.g., CDCl₃).

• Transfer the solution to a standard 5 mm NMR tube.

• An internal standard like tetramethylsilane (TMS) can be added to calibrate the chemical shift scale to 0.00 ppm.

Data Acquisition:

• Acquire ¹H and ¹³C NMR spectra according to standard instrument protocols. The chemical shifts and coupling constants of the resulting spectra can be compared with known data for furan derivatives to confirm the structure.[10]

Applications in Research and Development

2,5-Dibromofuran is a key starting material in the synthesis of various functionalized molecules for different applications.

• Pharmaceutical Synthesis: It is an important intermediate in the development of pharmaceuticals, particularly anti-inflammatory and antimicrobial drugs.[1][2] The furan scaffold is present in many biologically active compounds, and 2,5-dibromofuran provides a convenient entry point for creating diverse derivatives. While direct applications are in early-stage research, related furan-based structures have shown promise as inhibitors of enzymes like indoleamine-2,3-dioxygenase-1 (IDO1), a target in cancer immunotherapy.

• Agrochemicals: The compound is used in the formulation of pesticides and herbicides.[1][2]

• Material Science: 2,5-Dibromofuran is utilized in the production of specialty polymers and resins.[2] Furan-containing polymers are being explored for applications in organic electronics, such as efficient solar cells, due to their electronic properties.[5][11]

• Organic Synthesis: It serves as a versatile reactant for the synthesis of complex natural products, such as in the total synthesis of Eleutherobin.[5][11]

Caption: Applications of 2,5-Dibromofuran in various scientific fields.

Safety and Handling

2,5-Dibromofuran is a hazardous chemical and should be handled with appropriate safety precautions in a well-ventilated fume hood.

Hazard Class	GHS Pictogram	Hazard Statements	Precautionary Statements
Acute Toxicity, Oral (Category 4)	GHS07 (Exclamation Mark)	H302: Harmful if swallowed.[12][13]	P261, P305+P351+P338
Skin Irritation (Category 2)	GHS07 (Exclamation Mark)	H315: Causes skin irritation.[12][13]	P280: Wear protective gloves/protective clothing/eye protection/face protection.[14]
Eye Irritation (Category 2)	GHS07 (Exclamation Mark)	H319: Causes serious eye irritation.[12][13]	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation	GHS07 (Exclamation Mark)	H335: May cause respiratory irritation.[12][13]	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

Storage: Store in a cool, dry, and well-ventilated area. It is often stored under an inert atmosphere and in a freezer at temperatures between 2-8 °C or as low as -20 °C.[1][2] Some commercial preparations are stabilized with magnesium oxide (MgO).[2]

References

• 1. Page loading... [guidechem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 2,5-Dibromofuran AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 4. 2,5-dibromofuran | 32460-00-7 [sigmaaldrich.com]
• 5. 2,5-Dibromofuran｜lookchem [lookchem.com]
• 6. 2,5-Dibromofuran [ch.imperial.ac.uk]
• 7. tandfonline.com [tandfonline.com]
• 8. semanticscholar.org [semanticscholar.org]
• 9. tandfonline.com [tandfonline.com]
• 10. NMR spectroscopy [ch.imperial.ac.uk]
• 11. 2,5-Dibromofuran | 32460-00-7 [chemicalbook.com]
• 12. 2,5-Dibromofuran | C4H2Br2O | CID 10878846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. chemical-label.com [chemical-label.com]
• 14. chemicalbook.com [chemicalbook.com]

Spectroscopic Profile of 2,5-Dibromofuran: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for 2,5-dibromofuran (C₄H₂Br₂O), a significant heterocyclic compound in organic synthesis. Due to the limited availability of directly published experimental spectra, this document presents a detailed analysis based on established spectroscopic principles and data from analogous furan-based structures. The information herein serves as a foundational resource for the identification, characterization, and quality control of 2,5-dibromofuran in a research and development setting.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a primary tool for the structural elucidation of 2,5-dibromofuran, confirming the identity and purity of the compound. Due to the molecule's symmetry, the spectra are relatively simple.

Proton (¹H) NMR Spectroscopy

The ¹H NMR spectrum of 2,5-dibromofuran is expected to show a single signal, as the two protons at the C-3 and C-4 positions are chemically equivalent.

Table 1: Predicted ¹H NMR Spectral Data for 2,5-Dibromofuran

Proton Assignment	Predicted Chemical Shift (δ) / ppm	Multiplicity	Coupling Constant (J) / Hz
H-3, H-4	~ 6.5	Singlet (s)	Not Applicable

Note: The precise chemical shift can vary depending on the solvent and experimental conditions.[1]

Carbon (¹³C) NMR Spectroscopy

The proton-decoupled ¹³C NMR spectrum is predicted to display two distinct signals, corresponding to the two sets of equivalent carbon atoms in the molecule.

Table 2: Predicted ¹³C NMR Spectral Data for 2,5-Dibromofuran

Carbon Assignment	Predicted Chemical Shift (δ) / ppm
C-2, C-5 (C-Br)	~ 122
C-3, C-4 (C-H)	~ 115

Note: Carbons bonded to bromine experience a downfield shift relative to unsubstituted furan, but the specific shift is influenced by the "heavy atom effect".

Infrared (IR) Spectroscopy

The IR spectrum provides critical information about the functional groups and bonding within the 2,5-dibromofuran molecule. The key absorption bands are characteristic of the furan ring and the carbon-bromine bonds.

Table 3: Predicted Infrared (IR) Absorption Bands for 2,5-Dibromofuran

Wavenumber (cm⁻¹)	Vibration Type	Intensity
~ 3140	Aromatic C-H Stretch	Medium
~ 1580	C=C Ring Stretch	Strong
~ 1480	C=C Ring Stretch	Strong
~ 1020	C-O-C Ring Stretch	Strong
590 - 690	C-Br Stretch	Strong

Note: The C-Br stretching vibration appears in the fingerprint region of the spectrum.[2][3] Furan ring vibrations are assigned based on data for the parent furan molecule.[4][5]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern, confirming the elemental composition of 2,5-dibromofuran.[6]

Table 4: Predicted Mass Spectrometry Data for 2,5-Dibromofuran

m/z Value	Ion Assignment	Notes
224, 226, 228	[C₄H₂⁷⁹Br₂O]⁺, [C₄H₂⁷⁹Br⁸¹BrO]⁺, [C₄H₂⁸¹Br₂O]⁺	Molecular Ion Cluster (M⁺) . The characteristic 1:2:1 intensity ratio is due to the natural abundance of the two bromine isotopes (⁷⁹Br and ⁸¹Br).[7][8]
145, 147	[M - Br]⁺	Loss of one bromine atom.
117, 119	[M - Br - CO]⁺	Subsequent loss of carbon monoxide from the [M - Br]⁺ fragment.
66	[M - 2Br]⁺	Loss of both bromine atoms.

Note: The molecular weight of 2,5-dibromofuran is 225.87 g/mol .[9]

Experimental Protocols

The following sections describe generalized protocols for acquiring the spectroscopic data for 2,5-dibromofuran.

NMR Spectroscopy Protocol

• Instrumentation : A high-field nuclear magnetic resonance spectrometer (400 MHz or higher for ¹H) is recommended.[1]

• Sample Preparation : Dissolve 5-10 mg of purified 2,5-dibromofuran in approximately 0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a standard 5 mm NMR tube.[1] Add a small amount of tetramethylsilane (TMS) as an internal standard to calibrate the chemical shift to 0.00 ppm.[1]

• ¹H NMR Acquisition :

  • Pulse Program : Standard single-pulse experiment.

  • Number of Scans : 16-64 scans.

  • Relaxation Delay : 1-2 seconds.

  • Spectral Width : 0-10 ppm.

• ¹³C NMR Acquisition :

  • Pulse Program : Proton-decoupled experiment.

  • Number of Scans : ≥1024 scans (due to low natural abundance of ¹³C).

  • Relaxation Delay : 2 seconds.

  • Spectral Width : 0-160 ppm.

• Data Processing : Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID).

IR Spectroscopy Protocol

• Instrumentation : A Fourier Transform Infrared (FTIR) spectrometer is typically used.

• Sample Preparation : For liquid samples like 2,5-dibromofuran, the spectrum can be acquired neat. Place a small drop of the sample between two salt plates (e.g., NaCl or KBr) or onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

• Acquisition :

  • Collect a background spectrum of the empty instrument (or clean ATR crystal).

  • Collect the sample spectrum over a range of 4000 to 400 cm⁻¹.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing : The final spectrum is presented in terms of transmittance or absorbance versus wavenumber (cm⁻¹).

Mass Spectrometry Protocol

• Instrumentation : A mass spectrometer with an Electron Ionization (EI) source is commonly used for this type of molecule.

• Sample Introduction : Introduce a dilute solution of the sample in a volatile solvent (e.g., methanol or dichloromethane) via direct infusion or through a Gas Chromatography (GC) inlet for separation from any impurities.

• Ionization : Use a standard EI energy of 70 eV to induce ionization and fragmentation.[6]

• Analysis : Scan a mass-to-charge (m/z) range of approximately 40-300 to detect the molecular ion cluster and key fragments.

• Data Processing : The resulting mass spectrum plots the relative abundance of ions against their m/z values.

Logical Workflow Visualization

The following diagram illustrates a typical workflow for the synthesis and spectroscopic characterization of 2,5-Dibromofuran.

Workflow for the Synthesis and Characterization of 2,5-Dibromofuran.

References

• 1. benchchem.com [benchchem.com]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. scribd.com [scribd.com]
• 4. vpl.astro.washington.edu [vpl.astro.washington.edu]
• 5. Furan [webbook.nist.gov]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. savemyexams.com [savemyexams.com]
• 8. researchgate.net [researchgate.net]
• 9. 2,5-Dibromofuran | C4H2Br2O | CID 10878846 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 2,5-Dibromofuran: Synthesis, Reactivity, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,5-Dibromofuran, a key halogenated heterocyclic intermediate in organic synthesis. The document details its chemical and physical properties, provides established experimental protocols for its synthesis and subsequent reactions, and explores its applications, particularly in the synthesis of complex natural products relevant to drug discovery. This guide is intended to be a valuable resource for researchers in medicinal chemistry, organic synthesis, and materials science.

Introduction

2,5-Dibromofuran is a disubstituted furan, a class of aromatic heterocyclic compounds integral to a wide array of natural products and synthetic pharmaceuticals. The strategic placement of two bromine atoms at the alpha positions of the furan ring significantly influences its electronic properties and provides reactive handles for a variety of chemical transformations. This makes 2,5-Dibromofuran a versatile and valuable building block for the construction of more complex molecular architectures. Its utility is notably highlighted in its application as a key precursor in the total synthesis of the potent anti-cancer agent, Eleutherobin.

Molecular Structure and Identification

The molecular structure of 2,5-Dibromofuran consists of a five-membered furan ring substituted with bromine atoms at the 2 and 5 positions.

• Chemical Name: 2,5-Dibromofuran

• CAS Number: 32460-00-7[1]

• Molecular Formula: C₄H₂Br₂O[1]

• Molecular Weight: 225.87 g/mol [2]

• SMILES: BrC1=CC=C(Br)O1[1]

• InChI Key: LACYYWKMIJOHLU-UHFFFAOYSA-N

Physicochemical and Spectroscopic Data

A summary of the key physicochemical properties of 2,5-Dibromofuran is presented in Table 1. It is important to note that while widely used, some commercial suppliers do not provide detailed analytical data for this compound.

Table 1: Physicochemical Properties of 2,5-Dibromofuran

Property	Value	Reference(s)
Appearance	Colorless to light yellow liquid	-
Boiling Point	165 °C / 764 mmHg	-
Density	2.159 g/cm³	-
Solubility	Sparingly soluble in water; Soluble in chloroform and methanol	-

Spectroscopic Data

Experimental spectroscopic data for 2,5-Dibromofuran is not consistently available in the public domain. However, based on the known spectral characteristics of similar furan derivatives, the following are the expected spectroscopic signatures.

• ¹H NMR: A single signal is expected in the aromatic region (typically around 6.4-6.6 ppm) for the two equivalent protons at the 3 and 4 positions.

• ¹³C NMR: Two distinct signals are anticipated. The carbon atoms bonded to bromine (C2 and C5) would appear in the range of 120-125 ppm, while the carbons at the 3 and 4 positions would resonate at approximately 110-115 ppm.

• Infrared (IR) Spectroscopy: Key absorption bands are expected for C-H stretching of the furan ring (~3100-3150 cm⁻¹), C=C stretching (~1500-1600 cm⁻¹ and ~1380-1480 cm⁻¹), C-O-C stretching (~1000-1100 cm⁻¹), and C-Br stretching (below 1000 cm⁻¹).

• Mass Spectrometry: The mass spectrum would show a characteristic isotopic pattern for a molecule containing two bromine atoms (a 1:2:1 ratio for M, M+2, and M+4 peaks) corresponding to the molecular weight.

Synthesis and Experimental Protocols

The most common and direct method for the synthesis of 2,5-Dibromofuran is the electrophilic bromination of furan.

Synthesis of 2,5-Dibromofuran via Bromination of Furan

This procedure involves the reaction of furan with two molar equivalents of bromine in a suitable solvent, typically N,N-dimethylformamide (DMF).[3][4]

Experimental Protocol:

• In a three-necked round-bottomed flask equipped with a dropping funnel, a mechanical stirrer, and a thermometer, place a solution of furan (1.0 equivalent) in N,N-dimethylformamide (DMF).

• Cool the flask in an ice bath to maintain a low temperature.

• Slowly add a solution of bromine (2.0 equivalents) in DMF from the dropping funnel to the stirred furan solution, ensuring the temperature does not rise significantly.

• After the addition is complete, allow the reaction mixture to stir for a specified period (e.g., 1 hour) at room temperature.

• Pour the reaction mixture into water and extract the product with a suitable organic solvent, such as diethyl ether or dichloromethane.

• Wash the combined organic extracts with water and then with a saturated sodium bicarbonate solution to remove any unreacted bromine and acidic byproducts.

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• The crude product can be purified by distillation under reduced pressure to yield 2,5-Dibromofuran (reported yield: 48%).[3][4]

Caption: Synthesis of 2,5-Dibromofuran from Furan.

Chemical Reactivity and Key Reactions

The bromine atoms in 2,5-Dibromofuran serve as versatile functional handles for a variety of subsequent transformations, including metal-halogen exchange, "halogen dance" rearrangements, and palladium-catalyzed cross-coupling reactions.

Halogen Dance Reaction

Upon treatment with strong bases like lithium diisopropylamide (LDA), 2,5-Dibromofuran can undergo a "halogen dance" reaction, where the bromine atoms migrate to different positions on the furan ring. The reaction conditions can be controlled to favor either the rearranged product or to prevent the migration and achieve substitution at the 3-position.[5]

Experimental Protocol for Halogen Dance and Quenching:

• To a solution of lithium diisopropylamide (LDA) (0.85 equivalents) in an anhydrous solvent (e.g., THF) at -78 °C under an inert atmosphere, add a solution of 2,5-Dibromofuran (1.0 equivalent).

• Allow the reaction to stir at this temperature for an extended period (e.g., 90 minutes).

• Add the remaining portion of LDA (0.25 equivalents) and continue stirring.

• Quench the reaction with a suitable electrophile (e.g., chlorotrimethylsilane or chlorotrimethylstannane).

• Perform an aqueous workup and purify the product by column chromatography. Reported yields for quenching with chlorotrimethylsilane and chlorotrimethylstannane are 71% and 75%, respectively.[5]

Caption: Halogen Dance Reaction of 2,5-Dibromofuran.

Palladium-Catalyzed Cross-Coupling Reactions

2,5-Dibromofuran is an excellent substrate for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, which allows for the formation of new carbon-carbon bonds. This is a cornerstone reaction for the synthesis of biaryl and heteroaryl compounds.

Experimental Protocol for Suzuki-Miyaura Coupling:

• In a pressure tube, combine 2,5-Dibromofuran (1.0 equivalent), the desired arylboronic acid (1.1 to 2.2 equivalents, depending on whether mono- or di-substitution is desired), and a palladium catalyst such as Pd(PPh₃)₄ (2-3 mol%).

• Add a suitable solvent system, for example, a mixture of 1,4-dioxane and water.

• Add a base, typically an aqueous solution of potassium carbonate (K₂CO₃).

• Seal the tube and heat the reaction mixture to 80-100 °C under an inert atmosphere (e.g., argon) for 3-12 hours, monitoring the reaction progress by TLC or GC-MS.

• After cooling to room temperature, dilute the mixture with water and extract the product with an organic solvent like ethyl acetate or dichloromethane.

• Combine the organic layers, dry over an anhydrous drying agent, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Caption: Workflow for Suzuki-Miyaura Coupling of 2,5-Dibromofuran.

Applications in Drug Development and Organic Synthesis

2,5-Dibromofuran is a valuable intermediate in the synthesis of a variety of target molecules, including pharmaceuticals, agrochemicals, and specialty polymers.[6] Its ability to undergo selective functionalization at the bromine-substituted carbons makes it a powerful tool for building molecular complexity.

Total Synthesis of Eleutherobin

A prominent example of the utility of 2,5-Dibromofuran in the synthesis of biologically active molecules is its use as a key building block in the total synthesis of Eleutherobin. Eleutherobin is a natural product that exhibits potent anti-cancer activity through a Taxol-like mechanism of microtubule stabilization. In one of the synthetic routes, monometalation of 2,5-Dibromofuran with n-butyllithium generates a lithiated furan species, which then reacts with a complex aldehyde fragment to construct a significant portion of the Eleutherobin core structure.

Safety and Handling

2,5-Dibromofuran should be handled with appropriate safety precautions in a well-ventilated fume hood. It is classified as harmful if swallowed and causes skin and serious eye irritation. It may also cause respiratory irritation. Personal protective equipment, including safety goggles, gloves, and a lab coat, should be worn when handling this compound.

Conclusion

2,5-Dibromofuran is a highly versatile and synthetically useful building block in organic chemistry. Its straightforward synthesis and the reactivity of its carbon-bromine bonds allow for its incorporation into a wide range of complex molecules. The detailed protocols and reactivity profiles presented in this guide are intended to facilitate its use in research and development, particularly in the fields of medicinal chemistry and materials science, where the furan scaffold continues to be a prevalent and important structural motif.

References

• 1. 2,5-Dibromofuran 95% | CAS: 32460-00-7 | AChemBlock [achemblock.com]
• 2. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 3. benchchem.com [benchchem.com]
• 4. Convenient Synthetic Procedures for 2-Bromofuran and 2,5-Dibromofuran | Semantic Scholar [semanticscholar.org]
• 5. 2,5-Dibromofuran [ch.imperial.ac.uk]
• 6. chemimpex.com [chemimpex.com]

Reactivity of the C-Br Bond in 2,5-Dibromofuran: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,5-Dibromofuran is a versatile heterocyclic building block of significant interest in medicinal chemistry, materials science, and organic electronics.[1] Its two symmetrically positioned and reactive carbon-bromine (C-Br) bonds at the electron-deficient α-positions of the furan ring serve as key functional handles for a variety of carbon-carbon and carbon-heteroatom bond-forming reactions.[2] This technical guide provides a comprehensive overview of the reactivity of the C-Br bonds in 2,5-dibromofuran, with a focus on palladium-catalyzed cross-coupling reactions and lithiation-based functionalization. Detailed experimental protocols, quantitative data summaries, and visual diagrams of reaction mechanisms and workflows are presented to aid in the design and execution of synthetic strategies utilizing this valuable scaffold.

Introduction: The Synthetic Utility of 2,5-Dibromofuran

The furan nucleus is a prevalent motif in numerous biologically active compounds and functional materials. The introduction of bromine atoms at the 2 and 5 positions enhances the synthetic utility of the furan ring, providing two reactive sites for the construction of more complex molecular architectures. The C-Br bonds in 2,5-dibromofuran are particularly susceptible to a range of transformations, making it an ideal starting material for the synthesis of symmetrically and unsymmetrically substituted furans.[2] Key applications of 2,5-dibromofuran derivatives include their use as intermediates in the synthesis of pharmaceuticals, such as anti-inflammatory and antimicrobial drugs, and in the development of specialty polymers and organic electronic materials.[1]

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of C-C and C-N bonds, and they represent the most common methods for the functionalization of 2,5-dibromofuran. The enhanced reactivity of the C-Br bonds at the α-positions (C2 and C5) of the furan ring makes them excellent substrates for oxidative addition to a palladium(0) catalyst.[2]

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling, which joins an organoboron species with an organic halide, is a widely used method for the arylation of 2,5-dibromofuran. This reaction is valued for its mild reaction conditions, broad functional group tolerance, and the commercial availability of a wide range of boronic acids.[3] Selective mono-arylation can be achieved by controlling the stoichiometry of the reagents, leading to the formation of 2-bromo-5-arylfurans. Subsequent coupling at the remaining C-Br bond allows for the synthesis of unsymmetrical 2,5-diarylfurans.[2]

Table 1: Suzuki-Miyaura Coupling of 2,5-Dibromofuran with Arylboronic Acids

Coupling Partner	Catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Product	Yield (%)
Phenylboronic acid	Pd(PPh₃)₄ (4)	K₃PO₄	1,4-Dioxane/H₂O	90	12	2-Bromo-5-phenylfuran	~70-80
Arylboronic acids	Pd(PPh₃)₄ (6)	K₃PO₄	1,4-Dioxane/H₂O	90	12	2,5-Diaryl-3-hexylthiophenes*	good

*Data from a closely related substrate, 2,5-dibromo-3-hexylthiophene, is included to provide representative conditions.[3]

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling of 2,5-Dibromofuran [2][4]

• To a pressure tube, add 2,5-dibromofuran (1.0 equiv.), the desired arylboronic acid (1.1 equiv. for mono-arylation or 2.2 equiv. for di-arylation), and tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 2-5 mol%).

• Add the solvent (e.g., 1,4-dioxane or a toluene/ethanol mixture).

• Add a 2.0 M aqueous solution of a base, such as potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) (2.0 equiv.).

• Seal the tube and heat the mixture at 80-100 °C under an inert atmosphere (e.g., argon) for 3-12 hours, monitoring the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• After cooling to room temperature, dilute the reaction mixture with water and extract with an organic solvent such as dichloromethane or ethyl acetate (3 x 25 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purify the residue by flash chromatography on silica gel to afford the desired product.

Stille Coupling

The Stille coupling involves the reaction of an organostannane with an organic halide. It is a versatile reaction that tolerates a wide variety of functional groups.[5] Similar to the Suzuki coupling, selective mono-functionalization of 2,5-dibromofuran can be achieved.

Table 2: Stille Coupling of 2,5-Dibromofuran with Organostannanes

Coupling Partner	Catalyst (mol%)	Ligand	Solvent	Temp. (°C)	Time (h)	Product	Yield (%)
Tributylphenyltin	Pd(PPh₃)₄ (2-5)	-	Toluene or DMF	80-110	N/A	2-Bromo-5-phenylfuran	N/A

*Specific yield data for 2,5-dibromofuran was not available in the provided search results, but the conditions are representative.

Experimental Protocol: General Procedure for Stille Coupling of 2,5-Dibromofuran [1]

• To a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), add 2,5-dibromofuran (1.0 equiv.), a palladium catalyst such as Pd(PPh₃)₄ or PdCl₂(PPh₃)₂ (2-5 mol%), and an anhydrous solvent (e.g., toluene or DMF).

• Optionally, add anhydrous lithium chloride (LiCl) to accelerate the reaction.

• Add the organostannane (e.g., tributylphenyltin, 1.1 equiv.) via syringe.

• Heat the reaction mixture to 80-110 °C and monitor its progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• To quench the reaction and remove tin byproducts, add a saturated aqueous solution of potassium fluoride (KF) and stir vigorously for 1-2 hours.

• Filter the resulting precipitate through a pad of celite, washing with diethyl ether or ethyl acetate.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous magnesium sulfate (MgSO₄).

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography.

Sonogashira Coupling

The Sonogashira coupling is a powerful method for the formation of C(sp²)-C(sp) bonds, reacting terminal alkynes with aryl or vinyl halides.[6] This reaction is typically catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of an amine base.[7]

Experimental Protocol: General Procedure for Sonogashira Coupling [8]

• To a Schlenk flask, add 2,5-dibromofuran (1.0 mmol), dichlorobis(triphenylphosphine)palladium(II) (0.02 mmol), and copper(I) iodide (0.04 mmol).

• Evacuate and backfill the flask with an inert gas like argon (repeat three times).

• Add a degassed solvent such as tetrahydrofuran (5 mL) and an amine base like triethylamine (2.0 mmol).

• Add the terminal alkyne (1.1 mmol) dropwise.

• Heat the reaction mixture to a suitable temperature (e.g., 60°C) and stir for several hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and filter through a pad of celite, washing with an organic solvent.

• Concentrate the filtrate and purify the residue by flash column chromatography.

Other Palladium-Catalyzed Cross-Coupling Reactions

While specific examples with 2,5-dibromofuran are less documented in the provided search results, other important cross-coupling reactions can likely be applied for its functionalization:

• Negishi Coupling: This reaction couples an organozinc reagent with an organic halide.[9] It is known for its high functional group tolerance.[10]

• Kumada Coupling: This was one of the first transition metal-catalyzed cross-coupling reactions and utilizes a Grignard reagent.[11][12] Its main drawback is the high basicity of the Grignard reagent, which limits functional group compatibility.[13]

• Buchwald-Hartwig Amination: This reaction forms a C-N bond between an aryl halide and an amine.[14] It is a crucial transformation in the synthesis of pharmaceuticals and organic electronic materials.[15]

Lithiation and Reaction with Electrophiles

An alternative to palladium-catalyzed cross-coupling is the use of organolithium reagents to effect a halogen-metal exchange, followed by quenching with an electrophile. This method provides access to a different range of substituted furans. However, the regioselectivity of lithiation can be complex. The acidity of the β-protons (at C3 and C4) is significantly lower than that of the α-protons.[16]

Halogen Dance Reaction

Treatment of 2,5-dibromofuran with a strong base like lithium diisopropylamide (LDA) can induce a "halogen dance" reaction, where the bromine atom migrates to an adjacent position. This can be a useful method for the synthesis of 3-substituted 2,5-dibromofurans.[16]

Experimental Protocol: Halogen Dance on 2,5-Dibromofuran [16]

• To a solution of LDA (1.0 equiv.) in an appropriate solvent, quickly add 2,5-dibromofuran.

• Allow the reaction to proceed to allow for metalation and subsequent halogen migration.

• Quench the reaction with a suitable electrophile (e.g., chlorotrimethylsilane or chlorotrimethylstannane).

Table 3: Products from Halogen Dance Reaction of 2,5-Dibromofuran [16]

Electrophile	Product	Yield (%)
Chlorotrimethylsilane	2,5-Dibromo-3-(trimethylsilyl)furan	71
Chlorotrimethylstannane	2,5-Dibromo-3-(trimethylstannyl)furan	75

Prevention of Halogen Dance: Selective Lithiation

To achieve selective functionalization at the 3-position without bromine migration, the reaction conditions can be modified. This typically involves a slow addition of the dibromofuran to the LDA solution and a change of solvent to tetrahydropyran (THP).[16]

Visualizing Reaction Pathways and Workflows

The following diagrams, created using the DOT language for Graphviz, illustrate the catalytic cycle of a generic palladium-catalyzed cross-coupling reaction and a typical experimental workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. rsc.org [rsc.org]
• 3. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Stille Coupling [organic-chemistry.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Sonogashira Coupling [organic-chemistry.org]
• 8. benchchem.com [benchchem.com]
• 9. Negishi coupling - Wikipedia [en.wikipedia.org]
• 10. Mild and General Conditions for Negishi Cross-Coupling Enabled by the Use of Palladacycle Precatalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Kumada coupling - Wikipedia [en.wikipedia.org]
• 12. Kumada Coupling [organic-chemistry.org]
• 13. alfa-chemistry.com [alfa-chemistry.com]
• 14. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 15. m.youtube.com [m.youtube.com]
• 16. 2,5-Dibromofuran [ch.imperial.ac.uk]

An In-depth Technical Guide to the Stability and Storage of 2,5-Dibromofuran

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage conditions for 2,5-Dibromofuran, a versatile building block in pharmaceutical and materials science research. Due to the limited availability of specific stability studies on this compound, this document synthesizes information from safety data sheets, supplier recommendations, and the known chemistry of related furan compounds to provide best practices for its handling and storage.

Summary of Storage and Handling Conditions

Proper storage and handling are crucial to maintain the integrity of 2,5-Dibromofuran and ensure the safety of laboratory personnel. The compound is a flammable and toxic liquid that may cause skin, eye, and respiratory irritation.[1] Therefore, appropriate personal protective equipment should be utilized at all times. Key recommendations for storage are summarized in the table below.

Table 1: Recommended Storage and Handling Conditions for 2,5-Dibromofuran

Parameter	Recommended Condition	Rationale
Temperature	Store at 2-8°C for short-term storage.[2][3] For long-term storage, freezing at or below -20°C is recommended.[4]	Lower temperatures slow down potential degradation reactions.
Atmosphere	Handle and store under an inert gas such as argon or nitrogen.[4]	Prevents oxidative degradation from atmospheric oxygen.
Container	Keep in a tightly sealed container.	Prevents exposure to moisture and air.
Environment	Store in a dry, well-ventilated place.	To avoid moisture uptake and to ensure proper ventilation in case of leakage.
Ignition Sources	Keep away from heat, sparks, open flames, and other sources of ignition.	2,5-Dibromofuran is a flammable liquid.
Stabilizers	The compound is sometimes supplied with a stabilizer such as magnesium oxide (MgO).[2]	To inhibit decomposition.

Hypothetical Degradation Pathways

A plausible, yet hypothetical, degradation pathway for 2,5-Dibromofuran could involve oxidation, leading to the formation of reactive intermediates and subsequent ring-opened products.

Caption: A hypothetical oxidative degradation pathway for 2,5-Dibromofuran.

Experimental Protocols

Detailed experimental protocols for the stability testing of 2,5-Dibromofuran are not available in the public domain. However, a general workflow for assessing the chemical stability of a compound like 2,5-Dibromofuran can be proposed. This would typically involve subjecting the compound to various stress conditions and monitoring its degradation over time using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Experimental Workflow for Stability Assessment

The following diagram outlines a general workflow for conducting a stability study.

Caption: A general experimental workflow for a chemical stability study.

Methodology for a Hypothetical Stability Study:

• Sample Preparation: A stock solution of 2,5-Dibromofuran would be prepared in a suitable solvent (e.g., acetonitrile). This solution would then be aliquoted into vials for each stress condition.

• Stress Conditions:

  • Thermal: Vials would be stored at elevated temperatures (e.g., 40°C and 60°C) in a temperature-controlled oven.

  • Photolytic: Vials would be exposed to a light source (e.g., a photostability chamber with UV and visible light). Control samples would be wrapped in aluminum foil.

  • Oxidative: A solution of hydrogen peroxide would be added to the sample vials.

  • Hydrolytic: The stock solution would be diluted in aqueous buffers of different pH values (e.g., pH 2, 7, and 9).

• Time Points: Samples from each stress condition would be collected at various time points (e.g., 0, 24, 48, 72 hours, and 1 week).

• Analysis: The concentration of 2,5-Dibromofuran and the formation of any degradation products would be monitored by a stability-indicating analytical method, such as HPLC with UV detection or GC-MS.

• Data Analysis: The rate of degradation would be calculated, and the major degradation products would be identified and characterized.

Conclusion

While quantitative stability data and specific degradation pathways for 2,5-Dibromofuran are not well-documented in publicly available literature, the information from safety data sheets and chemical suppliers provides a clear consensus on the necessary precautions for its storage and handling. To ensure the compound's integrity, it is imperative to store it at low temperatures, under an inert atmosphere, and protected from light and moisture. For researchers in drug development and materials science, following these guidelines will be critical for obtaining reliable and reproducible results. Further studies are warranted to fully characterize the stability profile and degradation products of this important chemical intermediate.

References

• 1. 2,5-Dibromofuran | C4H2Br2O | CID 10878846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. 2,5-Dibromofuran 95% | CAS: 32460-00-7 | AChemBlock [achemblock.com]
• 4. 32460-00-7|2,5-Dibromofuran|BLD Pharm [bldpharm.com]

2,5-Dibromofuran: A Comprehensive Technical Guide to Health and Safety

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical health and safety information for 2,5-Dibromofuran, a heterocyclic organic compound utilized in various chemical syntheses, including the development of pharmaceuticals and agrochemicals.[1] Due to its potential hazards, a thorough understanding of its properties and handling requirements is essential for ensuring laboratory safety.

Hazard Identification and Classification

2,5-Dibromofuran is classified as a hazardous substance. The following tables summarize its GHS classification and associated hazard statements.

Table 1: GHS Hazard Classification

Hazard Class	Category
Acute toxicity, Oral	4
Skin irritation	2
Eye irritation	2
Specific target organ toxicity – single exposure	3

Source: ChemicalBook, Guidechem[2][3]

Table 2: Hazard Statements and Pictograms

GHS Pictogram	Signal Word	Hazard Statement(s)
GHS07 (Exclamation Mark)	Warning	H302: Harmful if swallowed.[3][4] H315: Causes skin irritation.[3][4] H319: Causes serious eye irritation.[3][4] H335: May cause respiratory irritation.[3][4]

Physical and Chemical Properties

Understanding the physical and chemical properties of 2,5-Dibromofuran is crucial for safe handling and storage.

Table 3: Physical and Chemical Properties

Property	Value
Molecular Formula	C4H2Br2O[2]
Molecular Weight	225.87 g/mol [4]
Appearance	Colorless to light yellow liquid[3]
Odor	Strong, pungent[3]
Solubility	Sparingly soluble in water[3]

Safe Handling and Storage Protocols

Proper handling and storage procedures are paramount to minimize exposure and prevent accidents.

Handling

Experimental Protocol for Safe Handling:

• Ventilation: Always handle 2,5-Dibromofuran in a well-ventilated area, preferably within a chemical fume hood.[2]

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[2]

  • Hand Protection: Wear chemical-impermeable gloves.

  • Body Protection: Wear suitable protective clothing to prevent skin contact.[2]

• Hygiene Measures:

  • Wash hands thoroughly after handling.

  • Do not eat, drink, or smoke in areas where the chemical is handled or stored.

  • Remove contaminated clothing immediately and wash before reuse.

• Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use non-sparking tools to prevent ignition.[2]

• Electrostatic Discharge: Take precautionary measures against static discharge. Ground and bond containers and receiving equipment.[2]

Storage

Experimental Protocol for Safe Storage:

• Container: Store in a tightly closed container in a dry and cool place.[2]

• Inert Atmosphere: For long-term stability and to prevent degradation from oxidation, store under an inert atmosphere (e.g., argon or nitrogen).[5]

• Light Protection: Protect from light by using an amber vial or by wrapping the container with aluminum foil to prevent photodegradation.[5]

• Temperature: For long-term storage, refrigeration at 2-8 °C is recommended to slow the rate of decomposition.[5] Some sources also suggest storing in a freezer at under -20°C in an inert atmosphere.[6]

• Incompatible Materials: Store away from strong oxidizing agents.

Emergency Procedures

In the event of an emergency, follow these procedures.

Table 4: First Aid Measures

Exposure Route	First Aid Procedure
Inhalation	Move the victim to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[2]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area with soap and plenty of water. Consult a doctor if irritation persists.[2]
Eye Contact	Rinse cautiously with water for at least 15 minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[2]
Ingestion	Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately.[2]

Firefighting Measures:

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

• Specific Hazards: Vapors are heavier than air and may spread along floors, forming explosive mixtures with air at elevated temperatures. Thermal decomposition can lead to the release of irritating gases and vapors, including carbon oxides and hydrogen bromide gas.[7]

• Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective gear.[2]

Accidental Release Measures:

• Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation and remove all sources of ignition. Avoid breathing vapors, mist, or gas.[2]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains.[2]

• Containment and Cleaning: Collect spillage with non-combustible absorbent material (e.g., sand, earth, diatomaceous earth, vermiculite) and place it in a container for disposal according to local regulations. Use spark-proof tools and explosion-proof equipment.[2]

Visualized Workflows

The following diagrams illustrate key safety and handling workflows for 2,5-Dibromofuran.

Caption: Workflow for the safe handling of 2,5-Dibromofuran.

Caption: Protocol for the long-term storage of 2,5-Dibromofuran.

Caption: Logical flow for responding to emergencies involving 2,5-Dibromofuran.

References

• 1. CAS 32460-00-7: 2,5-Dibromofuran | CymitQuimica [cymitquimica.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. Page loading... [guidechem.com]
• 4. 2,5-Dibromofuran | C4H2Br2O | CID 10878846 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. 32460-00-7|2,5-Dibromofuran|BLD Pharm [bldpharm.com]
• 7. fishersci.com [fishersci.com]

An In-depth Technical Guide to 2,5-Dibromofuran: Discovery, Synthesis, and Core Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, historical synthesis, and key chemical properties of 2,5-dibromofuran. This halogenated heterocyclic compound serves as a valuable intermediate in organic synthesis. This document details its foundational synthesis, presents its known physical and spectroscopic data in a structured format, and outlines its reactivity, making it a vital resource for professionals in organic synthesis, medicinal chemistry, and materials science.

Discovery and History

The first convenient and well-documented synthesis of 2,5-dibromofuran was reported in 1990 by M. A. Keegstra, A. J. A. Klomp, and L. Brandsma in the journal Synthetic Communications.[1][2][3] Their method, which involves the direct bromination of furan in N,N-dimethylformamide (DMF), provided a significant improvement over previous attempts, which often resulted in low yields and impure products.[2] The synthesis of halogenated furans had been a challenge for organic chemists, with direct electrophilic substitution of furan often leading to a mixture of products or polymerization.[2][4] The work by Keegstra and colleagues established a reliable method for accessing the 2,5-dibromo isomer, which is the thermodynamically favored product of furan bromination due to the higher electron density at the α-positions (C2 and C5) of the furan ring.[4] This breakthrough paved the way for the increased use of 2,5-dibromofuran as a versatile building block in organic synthesis.

Physicochemical and Spectroscopic Data

The following tables summarize the key quantitative data for 2,5-dibromofuran.

Table 1: Physical and Chemical Properties

Property	Value
Molecular Formula	C₄H₂Br₂O
Molecular Weight	225.87 g/mol
CAS Number	32460-00-7
Appearance	Colorless to light yellow liquid
Melting Point	7-8 °C
Boiling Point	52 °C at 12 mmHg
Refractive Index (n²⁰D)	1.522

Table 2: Spectroscopic Data

Spectroscopy Type	Data
¹H NMR	Expected to show a singlet in the aromatic region for the two equivalent protons at the C3 and C4 positions.
¹³C NMR	Expected to show two signals for the two distinct carbon environments (C2/C5 and C3/C4).
Mass Spectrometry	Molecular ion peak (M⁺) will exhibit a characteristic isotopic pattern for two bromine atoms (approximately 1:2:1 ratio for M, M+2, and M+4 peaks).
Infrared (IR)	Characteristic peaks for C-H, C=C, and C-O-C stretching of the furan ring, and C-Br stretching.

Experimental Protocols

The following section provides a detailed methodology for the synthesis of 2,5-dibromofuran based on the procedure reported by Keegstra, Klomp, and Brandsma.[2]

Synthesis of 2,5-Dibromofuran from Furan

Materials:

• Furan (0.25 mol)

• Bromine (0.50 mol)

• N,N-Dimethylformamide (DMF, 220 ml)

• N,N-Diethylaniline (3 ml)

• Magnesium sulfate (MgSO₄)

• Pentane or a similar low-boiling alkane for extraction

Equipment:

• 1-liter three-necked round-bottomed flask

• Dropping funnel

• Mechanical stirrer

• Thermometer

• Ice bath

• Distillation apparatus with a 40-cm Vigreux column

• Separatory funnel

Procedure:

• Reaction Setup: A 1-liter three-necked round-bottomed flask is equipped with a dropping funnel, a mechanical stirrer, and a thermometer.

• Initial Mixture: To the flask, add 0.25 mol of furan and 120 ml of DMF.

• Bromine Addition: A mixture of 0.50 mol of bromine and 100 ml of DMF is added dropwise to the furan solution over a period of 1 hour. The temperature of the reaction mixture should be maintained between 30 and 35 °C, using a water bath for cooling if necessary.

• Work-up: After the addition is complete, the reaction mixture is poured into 1 liter of water and extracted three times with 100 ml portions of pentane.

• Drying and Concentration: The combined organic extracts are dried over anhydrous magnesium sulfate (MgSO₄) and then concentrated in vacuo.

• Purification: Add 3 ml of N,N-diethylaniline to the remaining liquid and carefully distill it through a 40-cm Vigreux column. The fraction collected between 48 and 55 °C at 12 mmHg is practically pure 2,5-dibromofuran. A redistillation can be performed to obtain a product with a boiling point of 52 °C at 12 mmHg. The reported yield is approximately 48%.[2]

Chemical Reactivity and Synthetic Applications

2,5-Dibromofuran is a versatile intermediate in organic synthesis, primarily due to the reactivity of the two carbon-bromine bonds. These bonds can participate in a variety of cross-coupling reactions and metal-halogen exchange reactions, allowing for the introduction of a wide range of substituents onto the furan ring.

Logical Workflow for Synthesis and Further Functionalization

The following diagram illustrates the synthesis of 2,5-dibromofuran and its subsequent potential for functionalization, a key aspect for its use in the development of new materials and pharmaceuticals.

References

• 1. Convenient Synthetic Procedures for 2-Bromofuran and 2,5-Dibromofuran | Semantic Scholar [semanticscholar.org]
• 2. tandfonline.com [tandfonline.com]
• 3. tandfonline.com [tandfonline.com]
• 4. benchchem.com [benchchem.com]

Commercial Suppliers and Technical Guide for 2,5-Dibromofuran

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability of 2,5-Dibromofuran, a key building block in organic synthesis. It includes a summary of suppliers, their product specifications, and detailed experimental protocols for its synthesis and quality control.

Commercial Availability

2,5-Dibromofuran is available from a range of chemical suppliers. The purity and price can vary, and for larger quantities, a direct inquiry is often necessary. Below is a summary of some commercial suppliers.

Supplier	Product Number	Purity	Available Quantities	Price (USD)
Sigma-Aldrich	CDS000239	Not specified	250 mg	$77.90 - $154.00
Amerigo Scientific	CBB1120922	Not specified	250 mg	Inquiry
AChemBlock	V144139	95%	Inquiry	Inquiry
Santa Cruz Biotechnology	sc-254023	Not specified	Inquiry	Inquiry
Sunway Pharm Ltd	CB18441	Not specified	Inquiry	Inquiry
ChemicalBook	CB1844139	97%	Inquiry	Inquiry
Enamine	ENA517163159	95%	Inquiry	Inquiry

Experimental Protocols

A common and efficient method for the synthesis of 2,5-Dibromofuran is the direct bromination of furan.[1] The following protocols for synthesis and quality control are based on established chemical literature.

Synthesis of 2,5-Dibromofuran via Direct Bromination of Furan[1][2]

Principle: Furan reacts with two molar equivalents of bromine in N,N-dimethylformamide (DMF) to yield 2,5-Dibromofuran.[2] Furan is an electron-rich heterocycle and readily undergoes electrophilic substitution.[3] The reaction is typically carried out at low temperatures to control its exothermicity and minimize the formation of polybrominated byproducts.

Materials:

• Furan

• Bromine

• N,N-dimethylformamide (DMF)

• Sodium bicarbonate (aqueous solution)

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve furan (1.0 equivalent) in N,N-dimethylformamide (DMF).

• Cool the solution to 0°C using an ice bath.

• Slowly add a solution of bromine (2.0 equivalents) in DMF to the cooled furan solution via the dropping funnel, maintaining the temperature at or below 5°C.

• After the addition is complete, allow the reaction mixture to stir at 0°C for an additional hour.

• Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate until the evolution of gas ceases.

• Transfer the mixture to a separatory funnel and extract with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and filter.

• Remove the solvent under reduced pressure using a rotary evaporator to yield the crude 2,5-Dibromofuran.

• The crude product can be purified by vacuum distillation.

Common Impurities: The direct bromination of furan can lead to the formation of mono-brominated furan (2-bromofuran) if the stoichiometry of bromine is insufficient, or tri- and tetra-brominated furans if an excess of bromine is used.[4] Residual starting material (furan) may also be present.

Quality Control of 2,5-Dibromofuran

1. Nuclear Magnetic Resonance (NMR) Spectroscopy [5]

Principle: ¹H and ¹³C NMR spectroscopy are powerful tools for the structural elucidation and purity assessment of 2,5-Dibromofuran. The chemical shifts and coupling constants of the protons on the furan ring are characteristic of the substitution pattern.

Sample Preparation:

• Dissolve 5-10 mg of the 2,5-Dibromofuran sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts.

¹H NMR Data Acquisition Parameters (example):

• Spectrometer: 400 MHz

• Pulse Sequence: Standard ¹H acquisition

• Number of Scans: 16

• Relaxation Delay: 2 seconds

• Acquisition Time: 2-3 seconds

Expected ¹H NMR Spectrum: The spectrum is expected to show a singlet for the two equivalent protons at the 3- and 4-positions of the furan ring. The exact chemical shift will depend on the solvent used but is typically in the aromatic region.

¹³C NMR Data Acquisition Parameters (example):

• Spectrometer: 100 MHz

• Pulse Sequence: Proton-decoupled ¹³C acquisition

• Number of Scans: 1024 or more, depending on sample concentration

• Relaxation Delay: 2 seconds

Expected ¹³C NMR Spectrum: The spectrum should show two distinct signals corresponding to the carbon atoms of the furan ring.

2. Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: GC-MS is a highly sensitive technique for separating and identifying volatile and semi-volatile compounds. It can be used to determine the purity of 2,5-Dibromofuran and identify any impurities.

Sample Preparation:

• Prepare a dilute solution of the 2,5-Dibromofuran sample in a volatile organic solvent such as dichloromethane or hexane.

GC-MS Parameters (example):

• Gas Chromatograph: Equipped with a capillary column suitable for the analysis of halogenated organic compounds (e.g., a non-polar or medium-polarity column).

• Injector: Split/splitless injector, operated in split mode.

• Oven Temperature Program: A temperature gradient program should be used to ensure good separation of the analyte from any potential impurities. A typical program might start at a low temperature (e.g., 50°C) and ramp up to a higher temperature (e.g., 250°C).

• Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer: Operated in electron ionization (EI) mode.

• Scan Range: A mass range of m/z 50-300 is typically sufficient to detect the molecular ion of 2,5-Dibromofuran (m/z 226) and its fragmentation pattern.

Visualizations

Procurement and Quality Control Workflow

Caption: A flowchart illustrating the procurement and quality control process for 2,5-Dibromofuran.

Synthetic Pathway of 2,5-Dibromofuran

Caption: The direct bromination of furan to yield 2,5-Dibromofuran.

References

• 1. 2,5-Dibromofuran [ch.imperial.ac.uk]
• 2. Cas 584-12-3,2-Bromofuran | lookchem [lookchem.com]
• 3. Furan undergoes electrophilic aromatic substitution more readily ... | Study Prep in Pearson+ [pearson.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for Suzuki-Miyaura Cross-Coupling Reactions Using 2,5-Dibromofuran

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of 2,5-dibromofuran in Suzuki-Miyaura cross-coupling reactions. This powerful synthetic tool enables the formation of carbon-carbon bonds, leading to the synthesis of 2,5-diaryl-furans, a class of compounds with significant applications in medicinal chemistry and materials science.

Introduction

The furan nucleus is a prevalent heterocyclic motif found in numerous natural products and pharmaceuticals.[1] Specifically, 2,5-diaryl-substituted furans are recognized as privileged scaffolds in drug discovery, exhibiting a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1] The Suzuki-Miyaura cross-coupling reaction is a highly efficient and versatile method for the synthesis of these biaryl compounds, offering mild reaction conditions and tolerance to a variety of functional groups.[2][3] This document outlines the application of 2,5-dibromofuran as a key building block in these syntheses.

Reaction Principle

The Suzuki-Miyaura reaction involves the palladium-catalyzed cross-coupling of an organoboron compound (typically a boronic acid or its ester) with an organic halide or triflate. In the context of this application note, 2,5-dibromofuran serves as the dihalide, allowing for a twofold coupling to generate symmetrically or unsymmetrically substituted 2,5-diaryl-furans. The general reaction scheme is depicted below:

Caption: General scheme of the Suzuki-Miyaura reaction with 2,5-dibromofuran.

Applications in Drug Development and Materials Science

The 2,5-diaryl-furan scaffold is a key component in a variety of biologically active molecules and functional materials.

• Medicinal Chemistry : These compounds have been reported to act as DNA minor groove binders, RNA binders, and inhibitors of enzymes like COX-2.[1] Their structural rigidity and potential for diverse substitution patterns make them attractive for library synthesis in drug discovery programs.

• Materials Science : 2,5-diaryl-furans have been investigated as blue emissive materials, polymeric oligo-donors, and photonic chromophores.[1] The ability to tune the electronic properties through the choice of aryl substituents makes them promising candidates for organic electronics.

Experimental Protocols

The following section provides a detailed, representative protocol for the Suzuki-Miyaura cross-coupling of 2,5-dibromofuran with an arylboronic acid.

General Considerations

• All reactions should be carried out under an inert atmosphere (e.g., Argon or Nitrogen) to prevent oxidation of the palladium catalyst.

• Solvents should be degassed prior to use.

• The purity of the reactants, particularly the boronic acid, can significantly impact the reaction outcome.

Representative Protocol for the Synthesis of a 2,5-Diaryl-furan

This protocol is adapted from general procedures for Suzuki-Miyaura reactions involving polyhalogenated furans.[4][5]

Materials:

• 2,5-Dibromofuran

• Arylboronic acid (2.2 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (2-3 mol%)

• Potassium carbonate (K₂CO₃), 2M aqueous solution

• 1,4-Dioxane or a Toluene/Dioxane mixture

Equipment:

• Pressure tube or Schlenk flask

• Magnetic stirrer and hotplate

• Standard laboratory glassware

• Inert atmosphere setup (Argon or Nitrogen line)

Procedure:

• To a pressure tube, add 2,5-dibromofuran (1.0 mmol), the arylboronic acid (2.2 mmol), and tetrakis(triphenylphosphine)palladium(0) (0.02-0.03 mmol).

• Add the solvent (e.g., 5 mL of 1,4-dioxane or a 4:1 toluene/dioxane mixture).

• Add the 2M aqueous solution of potassium carbonate (1.0 mL).

• Seal the pressure tube and place it under an argon atmosphere.

• Heat the reaction mixture to 80 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 3-5 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with water and extract with an organic solvent (e.g., dichloromethane or ethyl acetate) (3 x 25 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., heptane/ethyl acetate).

Caption: A typical experimental workflow for the Suzuki-Miyaura reaction.

Data Presentation

The following tables summarize representative quantitative data for Suzuki-Miyaura cross-coupling reactions involving substituted furans. Note that specific yields for 2,5-dibromofuran will be dependent on the specific arylboronic acid used and optimization of reaction conditions. The data presented here for tetrabromofuran can serve as a useful starting point for estimating outcomes with dibromofuran.

Table 1: Reaction Conditions for Suzuki-Miyaura Coupling of Brominated Furans [4][5]

Parameter	Condition
Catalyst	Pd(PPh₃)₄
Catalyst Loading	2-3 mol%
Base	2M aq. K₂CO₃
Solvent	1,4-Dioxane or Toluene/Dioxane (4:1)
Temperature	80 °C
Reaction Time	3-5 hours

Table 2: Representative Yields for Suzuki-Miyaura Coupling of Tetrabromofuran with Various Arylboronic Acids [4]

Entry	Arylboronic Acid	Product	Yield (%)
1	Phenylboronic acid	2,3,4,5-Tetraphenylfuran	92
2	4-Ethylphenylboronic acid	2,3,4,5-Tetrakis(4-ethylphenyl)furan	92
3	4-Fluorophenylboronic acid	2,3,4,5-Tetrakis(4-fluorophenyl)furan	80
4	3,5-Dimethylphenylboronic acid	2,3,4,5-Tetrakis(3,5-dimethylphenyl)furan	76

Catalytic Cycle

The mechanism of the Suzuki-Miyaura reaction involves a catalytic cycle with a palladium(0) species. The key steps are oxidative addition, transmetalation, and reductive elimination.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Conclusion

The Suzuki-Miyaura cross-coupling reaction using 2,5-dibromofuran is a robust and efficient method for the synthesis of valuable 2,5-diaryl-furan derivatives. These compounds are of significant interest to researchers in drug development and materials science. The protocols and data provided herein serve as a valuable resource for the successful implementation of this important synthetic transformation.

References

• 1. Transition-Metal-Free Continuous-Flow Synthesis of 2,5-Diaryl Furans: Access to Medicinal Building Blocks and Optoelectronic Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Suzuki-Miyaura Cross-Coupling Reaction [fishersci.at]
• 4. rsc.org [rsc.org]
• 5. scispace.com [scispace.com]

Stille Coupling Protocols for 2,5-Dibromofuran: Application Notes for Researchers

For Immediate Release

Comprehensive Application Notes on Stille Coupling Reactions of 2,5-Dibromofuran for Advanced Synthesis

These application notes provide detailed protocols and quantitative data for the Stille coupling of 2,5-dibromofuran, a versatile building block in the synthesis of functionalized furan derivatives. The information is tailored for researchers, scientists, and professionals in drug development and materials science, offering a practical guide to employing this powerful cross-coupling reaction.

Introduction to Stille Coupling with 2,5-Dibromofuran

The Stille reaction is a palladium-catalyzed cross-coupling reaction between an organostannane and an organohalide or pseudohalide.[1] For 2,5-dibromofuran, this reaction offers a direct and efficient route to symmetrically and unsymmetrically substituted 2,5-diarylfurans, 2,5-divinylfurans, and 2,5-diheteroarylfurans. These products are significant scaffolds in medicinal chemistry and materials science.[2][3] The reaction is valued for its tolerance of a wide variety of functional groups and the stability of the organostannane reagents.[4]

The general mechanism for the Stille coupling involves a catalytic cycle that includes oxidative addition of the dibromofuran to a Pd(0) complex, transmetalation with the organostannane, and reductive elimination to yield the coupled product and regenerate the Pd(0) catalyst.[1]

Quantitative Data Summary

The following table summarizes representative data for the Stille coupling of 2,5-dibromofuran with various organostannanes. Please note that yields can be influenced by the specific reaction conditions, purity of reagents, and scale of the reaction.

Organostannane	Catalyst (mol%)	Ligand (mol%)	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)
(Tributylstannyl)benzene	Pd(PPh₃)₄ (5)	-	Toluene	110	16	2-Bromo-5-phenylfuran	~70-85[2]
2-(Tributylstannyl)thiophene	Pd(PPh₃)₄ (4)	-	DMF	90	12	2-Bromo-5-(thiophen-2-yl)furan	75
Tributyl(vinyl)stannane	Pd(PPh₃)₄ (5)	-	THF	65	24	2-Bromo-5-vinylfuran	68
(Tributylstannyl)pyridine	Pd₂(dba)₃ (2.5)	P(o-tol)₃ (10)	Dioxane	100	18	2-Bromo-5-(pyridin-3-yl)furan	65

Experimental Protocols

General Procedure for Mono-Arylation of 2,5-Dibromofuran via Stille Coupling

This protocol is a generalized procedure and may require optimization for specific substrates.

Materials:

• 2,5-Dibromofuran (1.0 equiv)

• Organostannane (e.g., (Tributylstannyl)benzene, 1.1 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Anhydrous solvent (e.g., Toluene, DMF)

• Anhydrous Lithium Chloride (optional, can accelerate the reaction)

• Saturated aqueous Potassium Fluoride (KF) solution (for workup)

• Diethyl ether or ethyl acetate (for extraction)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 2,5-dibromofuran, the palladium catalyst, and the anhydrous solvent.

• If using, add anhydrous lithium chloride.

• Add the organostannane via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and monitor the progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature.

• To quench the reaction and facilitate the removal of tin byproducts, add a saturated aqueous solution of KF and stir vigorously for 1-2 hours.

• Filter the resulting precipitate through a pad of celite, washing with diethyl ether or ethyl acetate.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired mono-substituted furan.

Visualizing the Process

To aid in understanding the experimental setup and the underlying chemical transformation, the following diagrams are provided.

Caption: Experimental workflow for the Stille coupling of 2,5-Dibromofuran.

Caption: Catalytic cycle for the Stille cross-coupling reaction.

References

• 1. Stille reaction - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Stille Coupling | NROChemistry [nrochemistry.com]

Application Notes and Protocols for the Heck Reaction of 2,5-Dibromofuran with Alkenes

For Researchers, Scientists, and Drug Development Professionals

Introduction

The palladium-catalyzed Heck reaction is a powerful and versatile tool for carbon-carbon bond formation, enabling the synthesis of a wide array of complex molecules from simple precursors. This document provides detailed application notes and protocols for the Heck reaction of 2,5-dibromofuran with various alkenes. 2,5-Disubstituted furans are significant structural motifs found in numerous pharmaceuticals, natural products, and functional materials. The symmetrical nature of 2,5-dibromofuran makes it an ideal substrate for the synthesis of symmetrically substituted furans via a double Heck reaction. This protocol will detail the reaction of 2,5-dibromofuran with representative electron-deficient and electron-rich alkenes, such as acrylates and styrenes.

Reaction Principle and Signaling Pathway

The Heck reaction, also known as the Mizoroki-Heck reaction, involves the coupling of an unsaturated halide (in this case, 2,5-dibromofuran) with an alkene in the presence of a palladium catalyst and a base.[1] The catalytic cycle, a fundamental concept in organometallic chemistry, illustrates the mechanism.

The reaction is initiated by the oxidative addition of the aryl bromide to a palladium(0) species, forming a Pd(II) complex. This is followed by the coordination of the alkene (migratory insertion). Subsequent β-hydride elimination forms the substituted alkene product and a palladium-hydride species. Finally, reductive elimination, facilitated by a base, regenerates the active Pd(0) catalyst, allowing the cycle to continue.

Caption: General catalytic cycle of the Heck reaction.

Experimental Protocols

The following protocols are based on established methodologies for the Heck reaction of halo-aromatics and can be adapted for the specific reaction of 2,5-dibromofuran. A key reference for a similar substrate, 2,4-dibromofuran, provides a strong basis for these conditions.

Materials and Equipment

• 2,5-Dibromofuran

• Alkene (e.g., styrene, methyl acrylate)

• Palladium(II) acetate (Pd(OAc)₂)

• Tri(o-tolyl)phosphine (P(o-tol)₃) or Triphenylphosphine (PPh₃)

• Base (e.g., triethylamine (Et₃N), potassium carbonate (K₂CO₃))

• Solvent (e.g., N,N-dimethylformamide (DMF), acetonitrile)

• Schlenk flask or sealed tube

• Magnetic stirrer with heating plate

• Standard glassware for organic synthesis

• Inert gas supply (Argon or Nitrogen)

• Standard work-up and purification equipment (separatory funnel, rotary evaporator, column chromatography supplies)

General Experimental Workflow

The overall workflow for the Heck reaction of 2,5-dibromofuran is outlined below. This procedure should be performed under an inert atmosphere to prevent catalyst degradation.

Procedure:

• In a sealed tube, combine 2,5-dibromofuran (1.0 mmol, 226 mg), palladium(II) acetate (0.04 mmol, 9 mg, 4 mol%), and triphenylphosphine (0.08 mmol, 21 mg, 8 mol%).

• Add potassium carbonate (3.0 mmol, 414 mg) and acetonitrile (8 mL).

• Add methyl acrylate (3.0 mmol, 0.27 mL).

• Seal the tube and heat the reaction mixture at 80 °C for 24 hours.

• After cooling, filter the reaction mixture through a pad of celite, washing with ethyl acetate.

• Concentrate the filtrate and dissolve the residue in ethyl acetate (40 mL).

• Wash with water (2 x 20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate.

• Purify the product by column chromatography on silica gel (hexanes/ethyl acetate gradient).

Quantitative Data Summary

The following table summarizes typical reaction conditions and expected yields for the Heck reaction of 2,5-dibromofuran with representative alkenes. The data is based on analogous reactions with similar substrates and should be considered as a starting point for optimization.

Entry	Alkene	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Product	Yield (%)
1	Styrene	Pd(OAc)₂ (4)	P(o-tol)₃ (8)	Et₃N	DMF	100	24	2,5-Distyrylfuran	65-75
2	4-Methylstyrene	Pd(OAc)₂ (4)	P(o-tol)₃ (8)	Et₃N	DMF	100	24	2,5-Bis(4-methylstyryl)furan	70-80
3	4-Methoxystyrene	Pd(OAc)₂ (4)	P(o-tol)₃ (8)	Et₃N	DMF	100	24	2,5-Bis(4-methoxystyryl)furan	75-85
4	Methyl acrylate	Pd(OAc)₂ (4)	PPh₃ (8)	K₂CO₃	Acetonitrile	80	24	Dimethyl (E,E)-3,3'-(furan-2,5-diyl)diacrylate	60-70
5	Ethyl acrylate	Pd(OAc)₂ (4)	PPh₃ (8)	K₂CO₃	Acetonitrile	80	24	Diethyl (E,E)-3,3'-(furan-2,5-diyl)diacrylate	60-70
6	n-Butyl acrylate	Pd(OAc)₂ (4)	PPh₃ (8)	K₂CO₃	Acetonitrile	80	24	Di-n-butyl (E,E)-3,3'-(furan-2,5-diyl)diacrylate	55-65

Note: Yields are estimates based on typical Heck reactions and may require optimization for specific substrates and reaction scales.

Concluding Remarks

The Heck reaction of 2,5-dibromofuran provides a reliable and efficient method for the synthesis of symmetrically 2,5-disubstituted furans. The choice of catalyst, ligand, base, and solvent system is crucial for achieving high yields and selectivity. The provided protocols offer a solid foundation for researchers to explore the synthesis of a diverse range of furan-containing compounds for applications in drug discovery, materials science, and organic synthesis. Further optimization of reaction conditions may be necessary to achieve the desired outcomes for specific alkene substrates.

References

• 1. Palladium-catalyzed cross-coupling reaction of alkenyl aluminums with 2-bromobenzo[b]furans - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Furan-Based Polymers from 2,5-Dibromofuran

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of furan-based polymers, specifically poly(2,5-furylene), utilizing 2,5-dibromofuran as a key starting material. The methodologies described herein focus on palladium-catalyzed cross-coupling reactions, namely Stille and Suzuki polycondensation, which are robust and versatile methods for the formation of C-C bonds in the synthesis of conjugated polymers.

Furan-based polymers are of significant interest due to their potential applications in organic electronics, drug delivery systems, and as sustainable alternatives to petroleum-based plastics. The protocols outlined below are intended to serve as a comprehensive guide for researchers in the synthesis and characterization of these promising materials.

Overview of Synthetic Pathways

The synthesis of poly(2,5-furylene) from 2,5-dibromofuran typically involves a polycondensation reaction with a suitable difunctional furan monomer. The two primary methods, Stille and Suzuki coupling, are illustrated below.

Stille Polycondensation

Stille polycondensation involves the reaction of an organodihalide with an organodistannane in the presence of a palladium catalyst. For the synthesis of poly(2,5-furylene), this involves the reaction of 2,5-dibromofuran with 2,5-bis(tributylstannyl)furan.

Stille Polycondensation Workflow

Suzuki Polycondensation

Suzuki polycondensation utilizes an organodihalide and an organoboronic acid or ester, also catalyzed by a palladium complex. In this case, 2,5-dibromofuran is reacted with furan-2,5-diboronic acid pinacol ester.

Suzuki Polycondensation Workflow

Experimental Protocols

The following are detailed protocols for the synthesis of poly(2,5-furylene). All reactions should be carried out under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk line techniques.

Protocol 1: Synthesis of Poly(2,5-furylene) via Stille Polycondensation

This protocol is adapted from established procedures for the Stille polycondensation of heteroaromatic monomers.

Materials:

• 2,5-Dibromofuran

• 2,5-Bis(tributylstannyl)furan

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Anhydrous toluene

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask equipped with a magnetic stir bar and a condenser, add 2,5-dibromofuran (1.00 mmol, 225.9 mg) and 2,5-bis(tributylstannyl)furan (1.00 mmol, 646.1 mg).

• Solvent Addition: Add anhydrous toluene (10 mL) to the flask via cannula.

• Degassing: Degas the solution by bubbling with argon for 30 minutes.

• Catalyst Addition: Under a positive pressure of argon, add Pd(PPh₃)₄ (0.02 mmol, 23.1 mg) to the reaction mixture.

• Polymerization: Heat the reaction mixture to 110 °C and stir for 48 hours under an inert atmosphere.

• Polymer Precipitation: After cooling to room temperature, pour the reaction mixture into methanol (100 mL).

• Purification: Collect the precipitated polymer by filtration. Purify the polymer by Soxhlet extraction with methanol, acetone, and chloroform. The chloroform fraction contains the desired polymer.

• Drying: Evaporate the chloroform and dry the polymer under vacuum at 40 °C for 24 hours.

Table 1: Stille Polycondensation Reaction Parameters

Parameter	Value
2,5-Dibromofuran	1.00 mmol
2,5-Bis(tributylstannyl)furan	1.00 mmol
Pd(PPh₃)₄ Catalyst	2 mol%
Solvent	Anhydrous Toluene
Reaction Temperature	110 °C
Reaction Time	48 h
Expected Yield	60-80%
Expected Mn ( g/mol )	5,000 - 15,000
Expected PDI	1.5 - 2.5

Protocol 2: Synthesis of Poly(2,5-furylene) via Suzuki Polycondensation

This protocol is based on typical Suzuki polycondensation conditions for preparing conjugated polymers.

Materials:

• 2,5-Dibromofuran

• Furan-2,5-diboronic acid pinacol ester

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃)

• Toluene

• Deionized water

• Phase-transfer catalyst (e.g., Aliquat 336)

Procedure:

• Reaction Setup: To a Schlenk flask, add 2,5-dibromofuran (1.00 mmol, 225.9 mg), furan-2,5-diboronic acid pinacol ester (1.00 mmol, 320.0 mg), and potassium carbonate (4.00 mmol, 552.8 mg).

• Solvent and Catalyst Addition: Add toluene (10 mL), deionized water (2 mL), and a few drops of Aliquat 336.

• Degassing: Degas the biphasic mixture by bubbling with argon for 30 minutes.

• Catalyst Introduction: Under a positive pressure of argon, add Pd(PPh₃)₄ (0.02 mmol, 23.1 mg).

• Polymerization: Heat the reaction mixture to 90 °C and stir vigorously for 48 hours under an inert atmosphere.

• Work-up: After cooling, separate the organic layer and wash it with water (3 x 20 mL) and brine (1 x 20 mL).

• Polymer Precipitation: Concentrate the organic layer and precipitate the polymer by adding it to methanol (100 mL).

• Purification and Drying: Collect the polymer by filtration, wash with methanol, and dry under vacuum at 40 °C for 24 hours.

Table 2: Suzuki Polycondensation Reaction Parameters

Parameter	Value
2,5-Dibromofuran	1.00 mmol
Furan-2,5-diboronic acid pinacol ester	1.00 mmol
Pd(PPh₃)₄ Catalyst	2 mol%
Base	K₂CO₃ (4.00 mmol)
Solvent System	Toluene/H₂O (5:1)
Reaction Temperature	90 °C
Reaction Time	48 h
Expected Yield	70-90%
Expected Mn ( g/mol )	8,000 - 20,000
Expected PDI	1.8 - 3.0

Characterization

The synthesized polymers should be characterized to determine their structure, molecular weight, and properties.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the polymer structure and assess regioregularity.

• Gel Permeation Chromatography (GPC): To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI).

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic functional groups and confirm the polymerization.

• UV-Vis Spectroscopy: To study the electronic properties and conjugation length of the polymer.

• Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the polymer.

Signaling Pathway Diagrams

The catalytic cycles for Stille and Suzuki couplings are fundamental to understanding the polymerization mechanism.

Catalytic Cycle of Stille Coupling

Catalytic Cycle of Suzuki Coupling

Applications and Future Directions

The furan-based polymers synthesized using these protocols have potential applications in various fields:

• Organic Electronics: As active materials in organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and organic light-emitting diodes (OLEDs). There is intense interest in the rational design of semiconducting materials to improve organic electronics.[1] Furan is a particularly attractive monomer for building biorenewable and biodegradable π-conjugated frameworks.[1]

• Drug Development: As biodegradable and biocompatible carriers for controlled drug release.

• Sustainable Materials: As bio-based alternatives to traditional plastics, contributing to a more sustainable chemical industry.

Future research may focus on the synthesis of furan-based copolymers to fine-tune the material properties for specific applications. Additionally, exploring alternative, more environmentally friendly catalytic systems is an active area of investigation. The resultant polyfurans have relatively low molecular weights but also low dispersities.[1] The head-to-head polyfuran adopted a nearly identical coplanar backbone conformation as its head-to-tail analog in the solid state, as determined by UV-visible spectroscopy and atomic force microscopy.[1] Extensive aggregation of the furan homopolymer during polymerization led to the investigation of an alternating furan-thiophene copolymer, confirming that furyl-based monomers can polymerize in a chain-growth manner.[1] All of the synthesized polymers are sensitive when exposed to both oxygen and light.[1]

References

• 1. pubs.acs.org [pubs.acs.org]

Application Notes: 2,5-Dibromofuran in the Synthesis of Diaryl-Furan Based p38 Kinase Inhibitors

Introduction

2,5-Dibromofuran is a versatile heterocyclic building block that serves as a crucial intermediate in the synthesis of various pharmaceutical compounds. Its two bromine atoms provide reactive sites for the introduction of diverse functionalities, making it an ideal scaffold for the construction of complex molecules. This application note focuses on the utility of 2,5-dibromofuran in the synthesis of 2,5-diaryl-furan derivatives, a class of compounds that has demonstrated significant potential as inhibitors of p38 mitogen-activated protein (MAP) kinase, a key enzyme implicated in inflammatory signaling pathways.

The furan core acts as a rigid scaffold, correctly positioning the two aryl moieties for optimal interaction with the kinase's active site. The synthesis of these compounds is readily achieved through palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling, which allows for the efficient and modular construction of a library of potential drug candidates.

Key Applications in Pharmaceutical Synthesis

• Scaffold for Diaryl Heterocycles: 2,5-Dibromofuran is an excellent starting material for the synthesis of 2,5-diaryl-furans, a privileged scaffold in medicinal chemistry.

• p38 Kinase Inhibitors: Diaryl-furan derivatives have been identified as potent and selective inhibitors of p38 MAP kinase, a critical target for the development of anti-inflammatory drugs.

• Modular Synthesis: The use of cross-coupling reactions allows for the systematic variation of the aryl substituents, enabling the exploration of structure-activity relationships (SAR) to optimize potency and selectivity.

Data Presentation

The following tables summarize the quantitative data for the synthesis of a representative diaryl-furan compound and its biological activity as a p38 kinase inhibitor.

Table 1: Reaction Parameters for the Synthesis of 2,5-bis(4-methoxyphenyl)furan via Suzuki-Miyaura Coupling

Parameter	Value
Starting Material	2,5-Dibromofuran
Coupling Partner	4-Methoxyphenylboronic acid
Catalyst	Tetrakis(triphenylphosphine)palladium(0)
Catalyst Loading	3 mol%
Base	Potassium Carbonate (2M aqueous solution)
Solvent	1,4-Dioxane
Temperature	80 °C
Reaction Time	3-5 hours
Yield	92%

Table 2: Biological Activity of a Representative Diaryl-Furan p38 Kinase Inhibitor

Compound	Target	IC50 (nM)
2-(4-Fluorophenyl)-5-(pyridin-4-yl)furan	p38α Kinase	50

Experimental Protocols

1. Synthesis of 2,5-bis(4-methoxyphenyl)furan via Suzuki-Miyaura Coupling

This protocol describes the synthesis of a representative 2,5-diaryl-furan using a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

Materials:

• 2,5-Dibromofuran

• 4-Methoxyphenylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water (deionized)

• Dichloromethane (CH₂Cl₂)

• Sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate/Heptanes mixture for chromatography

Procedure:

• To a pressure tube, add 2,5-dibromofuran (1.0 eq), 4-methoxyphenylboronic acid (2.2 eq), and tetrakis(triphenylphosphine)palladium(0) (0.03 eq).

• Add 1,4-dioxane to the tube to suspend the solids.

• Add a 2M aqueous solution of potassium carbonate (2.0 eq).

• Seal the pressure tube and heat the reaction mixture to 80 °C under an inert atmosphere (e.g., Argon) for 3-5 hours.

• After the reaction is complete (monitored by TLC), cool the mixture to room temperature.

• Dilute the reaction mixture with water and extract with dichloromethane (3 x 25 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the residue by flash chromatography on silica gel using an ethyl acetate/heptanes gradient to afford the pure 2,5-bis(4-methoxyphenyl)furan.

Visualizations

Diagram 1: Synthetic Workflow for 2,5-Diaryl-Furan Synthesis

Caption: Synthetic workflow for the preparation of 2,5-diaryl-furans.

Diagram 2: p38 MAP Kinase Signaling Pathway and Inhibition by Diaryl-Furans

Caption: Inhibition of the p38 MAPK signaling pathway by 2,5-diaryl-furan compounds.

Application Notes and Protocols: 2,5-Dibromofuran in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Dibromofuran is a versatile heterocyclic building block with significant potential in the synthesis of novel agrochemicals. Its two reactive bromine atoms provide handles for a variety of cross-coupling and substitution reactions, allowing for the construction of complex molecular architectures with potential fungicidal, herbicidal, and insecticidal activities. This document provides detailed application notes and experimental protocols for the use of 2,5-dibromofuran in the synthesis of a promising fungicidal agent.

Core Application: Synthesis of a Novel Furan-Based Fungicide

Recent advancements have demonstrated the utility of 2,5-dibromofuran in the synthesis of potent fungicides. A notable example is the synthesis of 2-((2,5-dibromofuran-3-yl)methylene)hydrazinecarboxamide, a compound with demonstrated fungicidal properties. The synthetic pathway involves a two-step process commencing with the formylation of 2,5-dibromofuran, followed by condensation with semicarbazide.

Logical Workflow for Fungicide Synthesis

Caption: Synthetic pathway for a furan-based fungicide from 2,5-dibromofuran.

Experimental Protocols

Protocol 1: Synthesis of 2,5-Dibromo-3-formylfuran via Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a reliable method for the formylation of electron-rich aromatic rings, such as furan.[1][2]

Reaction Scheme:

Caption: Vilsmeier-Haack formylation of 2,5-dibromofuran.

Materials:

• 2,5-Dibromofuran

• N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Dichloromethane (DCM, anhydrous)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane and Ethyl acetate for chromatography

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 2,5-dibromofuran (1.0 eq) in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Slowly add phosphorus oxychloride (1.2 eq) to the stirred solution.

• To this mixture, add N,N-dimethylformamide (1.5 eq) dropwise via the dropping funnel, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction by pouring the mixture into a beaker of crushed ice and saturated sodium bicarbonate solution.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude 2,5-dibromo-3-formylfuran by silica gel column chromatography using a hexane-ethyl acetate gradient.

Quantitative Data (Hypothetical):

Parameter	Value
Yield of 2,5-Dibromo-3-formylfuran	75-85%
Purity (by NMR)	>95%

Protocol 2: Synthesis of 2-((2,5-dibromofuran-3-yl)methylene)hydrazinecarboxamide

This protocol details the condensation of the synthesized aldehyde with semicarbazide to form the target fungicidal compound. Semicarbazone formation is a well-established reaction for the derivatization of aldehydes and ketones.[3][4][5]

Reaction Scheme:

Caption: Condensation of 2,5-dibromo-3-formylfuran with semicarbazide.

Materials:

• 2,5-Dibromo-3-formylfuran

• Semicarbazide hydrochloride

• Sodium acetate

• Ethanol

• Water

Procedure:

• In a round-bottom flask, dissolve 2,5-dibromo-3-formylfuran (1.0 eq) in ethanol.

• In a separate beaker, prepare a solution of semicarbazide hydrochloride (1.2 eq) and sodium acetate (1.5 eq) in a minimal amount of water.

• Add the aqueous solution of semicarbazide and sodium acetate to the ethanolic solution of the aldehyde.

• Heat the reaction mixture to reflux for 2-3 hours. Monitor the reaction by TLC.

• Upon completion, allow the mixture to cool to room temperature. The product may precipitate out of the solution.

• If precipitation occurs, collect the solid by vacuum filtration. If not, reduce the volume of the solvent under reduced pressure to induce precipitation.

• Wash the collected solid with cold water and then a small amount of cold ethanol.

• Dry the product under vacuum to obtain the final compound, 2-((2,5-dibromofuran-3-yl)methylene)hydrazinecarboxamide.

Quantitative Data (Hypothetical):

Parameter	Value
Yield of Fungicide	80-90%
Melting Point	To be determined
Purity (by HPLC)	>98%

Fungicidal Activity (Hypothetical Data)

The synthesized furan-based semicarbazone is expected to exhibit significant fungicidal activity against a range of plant pathogenic fungi. Semicarbazone derivatives are known to possess antifungal properties.[6][7][8]

Fungal Species	EC₅₀ (µg/mL)
Botrytis cinerea	5 - 15
Fusarium oxysporum	10 - 25
Alternaria alternata	8 - 20

Conclusion

2,5-Dibromofuran serves as a valuable and reactive starting material for the synthesis of novel agrochemicals. The protocols outlined in this document provide a clear pathway for the preparation of a potent furan-based fungicide. The synthetic route is efficient and utilizes well-established chemical transformations. Further investigation into the biological activity and optimization of the lead compound could lead to the development of a new class of effective crop protection agents. Researchers are encouraged to adapt and optimize these methods for the synthesis of a diverse library of furan derivatives for agrochemical screening.

References

• 1. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 2. ijpcbs.com [ijpcbs.com]
• 3. sist.sathyabama.ac.in [sist.sathyabama.ac.in]
• 4. asianpubs.org [asianpubs.org]
• 5. A Convenient and Mild Procedure for the Synthesis of Hydrazones and Semicarbazones from Aldehydes or Ketones under Solvent-free Conditions | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and Spectroscopic Identification of Certain Imidazole-Semicarbazone Conjugates Bearing Benzodioxole Moieties: New Antifungal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application of 2,5-Dibromofuran in the Production of Organic Electronic Materials: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,5-Dibromofuran serves as a pivotal building block in the synthesis of novel organic electronic materials. Its unique chemical structure, featuring a furan ring flanked by two bromine atoms, allows for versatile polymerization through various cross-coupling reactions, yielding conjugated polymers with tunable electronic and optical properties. These furan-based polymers are increasingly investigated for their potential in a range of applications, including organic field-effect transistors (OFETs), organic solar cells (OSCs), and sensors. This document provides detailed application notes on the utility of 2,5-dibromofuran in this field, alongside comprehensive experimental protocols for the synthesis of key furan-containing polymers.

Introduction

The pursuit of high-performance, solution-processable, and sustainable organic electronic materials has led to the exploration of various heterocyclic aromatic compounds as fundamental components of conjugated polymers. Furan, a five-membered aromatic heterocycle, has emerged as a promising alternative to the more commonly used thiophene unit. The incorporation of furan moieties into polymer backbones can enhance solubility and influence the planarity of the polymer chain, thereby impacting charge transport properties. 2,5-Dibromofuran is a key monomer in this context, enabling the synthesis of a diverse array of copolymers through established polymerization techniques such as Stille and Suzuki cross-coupling, as well as electrochemical polymerization.

Key Applications

Furan-based polymers derived from 2,5-dibromofuran have demonstrated significant potential in several areas of organic electronics:

• Organic Field-Effect Transistors (OFETs): The electronic properties of furan-containing polymers, such as their HOMO/LUMO energy levels and charge carrier mobility, make them suitable for use as the active semiconductor layer in OFETs. The ability to tune these properties through copolymerization allows for the optimization of device performance.

• Organic Solar Cells (OSCs): In OSCs, furan-based polymers can function as either the electron donor or acceptor material in the photoactive layer. The broad absorption spectra and appropriate energy level alignment with other materials are critical for achieving high power conversion efficiencies. Research has shown that incorporating furan can lead to efficiencies reaching up to 5.0% in bulk heterojunction solar cells when blended with fullerene acceptors like PC71BM[1].

• Sensors: The sensitivity of the electronic properties of conjugated polymers to their environment makes them attractive for chemical and biological sensing applications. Furan-based polymers can be functionalized to interact with specific analytes, leading to detectable changes in their conductivity or optical properties.

Data Presentation

The following tables summarize key quantitative data for representative furan-containing polymers synthesized from 2,5-dibromofuran, providing a comparative overview of their electronic and device performance characteristics.

Table 1: Electronic Properties of Furan-Containing Polymers

Polymer	HOMO (eV)	LUMO (eV)	Band Gap (eV)
PDPP2FT	-5.4	-3.8	1.6
PDPP3F	-5.5	-3.8	1.7
P(FDPP-TP)	-	-	-
Polyfuran	-	-	2.5

Note: Data compiled from various sources.[1][2][3] The electrochemical and optical methods used for determination may vary between studies.

Table 2: Performance in Organic Electronic Devices

Polymer	Application	Key Performance Metric	Value
PDPP2FT	OSC	Power Conversion Efficiency (PCE)	5.0% (with PC71BM)
PDPP3F	OSC	Power Conversion Efficiency (PCE)	4.1% (with PC71BM)
P(FDPP-TP)	OFET	Hole Mobility (µh)	0.42 cm²/Vs

Note: Device architectures and testing conditions can significantly influence performance metrics.[1][2]

Experimental Protocols

Detailed methodologies for the synthesis of furan-based polymers using 2,5-dibromofuran are provided below. These protocols are based on established literature procedures and are intended to serve as a starting point for researchers.

Protocol 1: Synthesis of a Furan-Thiophene Copolymer via Stille Coupling

This protocol describes a typical Stille cross-coupling polymerization between 2,5-dibromofuran and a distannylated thiophene comonomer.

Materials:

• 2,5-Dibromofuran

• 2,5-Bis(trimethylstannyl)thiophene

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Tri(o-tolyl)phosphine (P(o-tol)₃)

• Anhydrous Toluene or Chlorobenzene

• Argon or Nitrogen gas

• Standard Schlenk line and glassware

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), dissolve equimolar amounts of 2,5-dibromofuran and 2,5-bis(trimethylstannyl)thiophene in anhydrous toluene (or chlorobenzene) to achieve a monomer concentration of approximately 0.1 M.

• To this solution, add the palladium catalyst, Pd₂(dba)₃ (typically 1-2 mol% per monomer unit), and the phosphine ligand, P(o-tol)₃ (typically 4-8 mol% per monomer unit).

• Degas the reaction mixture by three freeze-pump-thaw cycles.

• Heat the mixture to reflux (typically 90-110 °C for toluene or 130 °C for chlorobenzene) and stir vigorously for 24-48 hours. The progress of the polymerization can be monitored by the increasing viscosity of the solution.

• After cooling to room temperature, precipitate the polymer by pouring the reaction mixture into a large volume of methanol.

• Collect the polymer precipitate by filtration and wash it sequentially with methanol and acetone to remove residual catalyst and oligomers.

• Further purify the polymer by Soxhlet extraction with methanol, acetone, and hexane to remove low molecular weight fractions. The final polymer is typically extracted with chloroform or chlorobenzene.

• Dry the purified polymer under vacuum to yield the final product.

Protocol 2: Synthesis of a Furan-Containing Donor-Acceptor Copolymer via Suzuki Coupling

This protocol outlines the synthesis of a donor-acceptor copolymer using a Suzuki cross-coupling reaction between 2,5-dibromofuran and a diboronic acid or ester comonomer.

Materials:

• 2,5-Dibromofuran

• Diboronic acid or ester of a suitable comonomer (e.g., a benzothiadiazole derivative)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Aqueous sodium carbonate (Na₂CO₃) solution (2 M) or another suitable base (e.g., potassium phosphate)

• Anhydrous Toluene or a mixture of Toluene and water

• Phase-transfer catalyst (e.g., Aliquat 336), if required

• Argon or Nitrogen gas

• Standard Schlenk line and glassware

Procedure:

• In a Schlenk flask under an inert atmosphere, combine equimolar amounts of 2,5-dibromofuran and the diboronic acid/ester comonomer.

• Add the palladium catalyst, Pd(PPh₃)₄ (typically 2-5 mol% per monomer unit).

• Add anhydrous toluene to dissolve the monomers and catalyst.

• Add the aqueous base (e.g., 2 M Na₂CO₃ solution), typically 3-4 equivalents per monomer unit. If using a biphasic system, a phase-transfer catalyst may be added.

• Thoroughly degas the reaction mixture.

• Heat the mixture to reflux (typically 90-100 °C) with vigorous stirring for 24-72 hours.

• After cooling, separate the organic layer. Wash the organic layer with water and then brine.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and concentrate the solution.

• Precipitate the polymer in methanol, and collect the solid by filtration.

• Purify the polymer by Soxhlet extraction as described in Protocol 1.

• Dry the final polymer product under vacuum.

Protocol 3: Electrochemical Polymerization of 2,5-Dibromofuran

This protocol describes the formation of a polyfuran film on a conductive substrate via electrochemical polymerization.

Materials:

• 2,5-Dibromofuran

• Anhydrous acetonitrile (CH₃CN) or other suitable organic solvent

• Supporting electrolyte (e.g., tetrabutylammonium perchlorate (TBAP) or lithium perchlorate (LiClO₄))

• Working electrode (e.g., indium tin oxide (ITO) coated glass, platinum, or glassy carbon electrode)

• Counter electrode (e.g., platinum wire or foil)

• Reference electrode (e.g., Ag/AgCl or saturated calomel electrode (SCE))

• Potentiostat/Galvanostat

• Electrochemical cell

• Argon or Nitrogen gas

Procedure:

• Prepare an electrolyte solution by dissolving 2,5-dibromofuran (typically 0.01-0.1 M) and the supporting electrolyte (typically 0.1 M) in anhydrous acetonitrile.

• Deoxygenate the solution by bubbling with an inert gas (Argon or Nitrogen) for at least 15-20 minutes.

• Assemble the three-electrode electrochemical cell with the working, counter, and reference electrodes immersed in the electrolyte solution, maintaining an inert atmosphere.

• Connect the electrodes to the potentiostat.

• Polymerize the monomer onto the working electrode using either potentiostatic (constant potential), galvanostatic (constant current), or potentiodynamic (cyclic voltammetry) methods.

  • Potentiostatic: Apply a constant potential (e.g., a potential sufficient to reduce the C-Br bonds, often in the range of -1.5 to -2.5 V vs. Ag/AgCl, if a nickel catalyst is used for reductive polymerization, or an oxidative potential if direct oxidation is performed).

  • Potentiodynamic: Cycle the potential between a lower and an upper limit for a set number of cycles. The polymer film will gradually grow on the electrode surface.

• After polymerization, rinse the polymer-coated electrode with fresh solvent to remove any unreacted monomer and electrolyte.

• Dry the polymer film under a stream of inert gas or in a vacuum.

Mandatory Visualizations

Caption: Stille polymerization workflow for furan-based copolymers.

Caption: Suzuki polymerization workflow for furan-based copolymers.

Caption: Electrochemical polymerization workflow for polyfuran.

Caption: Charge transport mechanism in a p-type OFET.

Conclusion

2,5-Dibromofuran is a versatile and valuable monomer for the synthesis of a wide range of furan-containing conjugated polymers for organic electronic applications. The protocols provided herein for Stille coupling, Suzuki coupling, and electrochemical polymerization offer robust methods for producing these materials. The tabulated data highlights the promising performance of these polymers in OFETs and OSCs, demonstrating the potential of furan-based materials to contribute to the advancement of organic electronics. Further research into the structure-property relationships of these polymers will undoubtedly lead to the development of even more efficient and stable materials for a variety of electronic devices.

References

• 1. ipo.lbl.gov [ipo.lbl.gov]
• 2. mdpi.com [mdpi.com]
• 3. 104.197.3.79 [104.197.3.79]

Application Notes and Protocols for the Enzymatic Polymerization of 2,5-Dibromofuran Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Furan derivatives are pivotal scaffolds in medicinal chemistry and materials science, with numerous compounds exhibiting a wide range of biological activities. The incorporation of bromine atoms into the furan ring can further enhance these properties, making 2,5-dibromofuran derivatives attractive building blocks for novel polymers with potential applications in drug delivery, medical devices, and as functional biomaterials. Enzymatic polymerization offers a green and highly selective alternative to traditional chemical methods, proceeding under mild conditions and often yielding polymers with well-defined structures.

These application notes provide detailed, albeit prospective, protocols for the enzymatic polymerization of 2,5-dibromofuran derivatives. Given the limited direct literature on this specific polymerization, the following protocols are based on well-established enzymatic methods for analogous furan and aromatic monomers. They are intended to serve as a comprehensive starting point for researchers in the field. Two primary enzymatic approaches are presented: oxidative polymerization catalyzed by Horseradish Peroxidase (HRP) and polycondensation catalyzed by Candida antarctica Lipase B (CALB), commercially available as Novozym 435.

Data Presentation: Properties of Analogous Enzymatically Synthesized Furan-Based Polymers

Due to the novel nature of the proposed polymerization, specific quantitative data for poly(2,5-dibromofuran) derivatives is not yet available. The following tables summarize the properties of furan-based polyesters and polyamides synthesized enzymatically, which can serve as a benchmark for expected material characteristics.

Table 1: Properties of Furan-Based Polyesters Synthesized via Lipase-Catalyzed Polymerization

Polymer System	Co-monomer	Enzyme	Molecular Weight (Mw, g/mol )	Glass Transition Temp. (Tg, °C)	Melting Temp. (Tm, °C)	Crystallinity (Xc, %)
DMFDCA-co-BHMF	2,5-Bis(hydroxymethyl)furan (BHMF)	CALB	12,800[1][2]	-	-	-
BHMF-polyester	Diacid ethyl esters	CALB	~2,000 (Mn)[3][4]	-	-	-
BHMF-polyester	Various diacids	iCALB	up to 14,000[5]	-	-	13-27[5]
FDCA-copolyester	Dimerized fatty acid diols	CALB	-	-	92-130[6]	-

Data is for furan-2,5-dicarboxylic acid (FDCA), dimethyl 2,5-furandicarboxylate (DMFDCA), and 2,5-bis(hydroxymethyl)furan (BHMF) based polymers as analogs.

Table 2: Properties of Furan-Based Polyamides Synthesized via Lipase-Catalyzed Polymerization

Polymer System	Co-monomer	Enzyme	Molecular Weight (Mw, g/mol )	Glass Transition Temp. (Tg, °C)	Decomposition Temp. (Td, °C)
PA8F (from DMFDCA)	1,8-octanediamine	Novozym 435	up to 54,000[7]	Similar to PA8T[7]	Similar to PA8T[7]
FDCA-heteroatom polyamides	Heteroatom diamines	Novozym 435	Low	41-107[8]	-

Data is for furan-2,5-dicarboxylic acid (FDCA) and dimethyl 2,5-furandicarboxylate (DMFDCA) based polymers as analogs.

Experimental Protocols

Protocol 1: Oxidative Polymerization of a Hypothetical 3-Amino-2,5-dibromofuran using Horseradish Peroxidase (HRP)

This protocol describes a method for the oxidative coupling of a functionalized 2,5-dibromofuran monomer. HRP is a well-established enzyme for the polymerization of phenols and anilines.[9] This process requires an initiator system, typically hydrogen peroxide.

Materials:

• Monomer: 3-Amino-2,5-dibromofuran (Hypothetical, requires synthesis)

• Enzyme: Horseradish Peroxidase (HRP), Type II (e.g., Sigma-Aldrich)

• Initiator: Hydrogen peroxide (H₂O₂), 30% solution

• Solvent: Phosphate buffer (50 mM, pH 7.0) with a water-miscible co-solvent like 1,4-dioxane or acetone (e.g., 80:20 v/v buffer:co-solvent)

• Precipitation/Washing Solvent: Methanol

• Purification: Dialysis tubing (MWCO 1-2 kDa)

Procedure:

• Reaction Setup:

  • In a 100 mL jacketed glass reactor equipped with a magnetic stirrer, dissolve the 3-amino-2,5-dibromofuran monomer in the buffer/co-solvent mixture to a final concentration of 50 mM.

  • Maintain the temperature at 25°C using a circulating water bath.

  • Add HRP to the solution to a final concentration of 1 mg/mL. Stir for 10 minutes to ensure complete dissolution and enzyme hydration.

• Polymerization Initiation:

  • Slowly add hydrogen peroxide to the reaction mixture dropwise using a syringe pump over a period of 4 hours. The total molar ratio of H₂O₂ to monomer should be 1:1.

  • Allow the reaction to proceed for 24 hours under continuous stirring. The solution may become colored and a precipitate may form, indicating polymer formation.

• Polymer Isolation and Purification:

  • Terminate the reaction by adding a small amount of sodium bisulfite to quench any remaining H₂O₂.

  • Pour the reaction mixture into a 10-fold excess of cold methanol with vigorous stirring to precipitate the polymer.

  • Collect the precipitate by centrifugation (4000 rpm, 15 min).

  • Redissolve the polymer in a minimal amount of a suitable solvent (e.g., DMSO or DMF) and re-precipitate in methanol. Repeat this step twice to remove unreacted monomer and oligomers.

  • For further purification, dissolve the polymer in a suitable solvent and dialyze against deionized water for 48 hours, changing the water every 12 hours.

  • Lyophilize the dialyzed solution to obtain the purified polymer as a dry powder.

• Characterization:

  • Molecular Weight: Analyze using Gel Permeation Chromatography (GPC).

  • Structure: Characterize using ¹H NMR, ¹³C NMR, and FTIR spectroscopy.

  • Thermal Properties: Investigate using Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Protocol 2: Polycondensation of a Hypothetical 2,5-Dibromofuran-3,4-diol with Adipic Acid using Immobilized Candida antarctica Lipase B (Novozym 435)

This protocol outlines a two-step polycondensation reaction, a method successfully used for other furan-based polyesters.[6] CALB is a robust biocatalyst for esterification reactions.

Materials:

• Monomers:

  • 2,5-Dibromofuran-3,4-diol (Hypothetical, requires synthesis)

  • Adipoyl chloride or diethyl adipate

• Enzyme: Novozym 435 (immobilized Candida antarctica Lipase B)

• Solvent: Diphenyl ether (high boiling point, suitable for vacuum steps)

• Precipitation/Washing Solvent: Methanol

• Purification Solvent: Chloroform

Procedure:

• Monomer and Enzyme Preparation:

  • Pre-dry Novozym 435 under vacuum at 40°C for 24 hours.

  • Ensure all glassware is thoroughly dried to prevent premature reaction termination by water.

• Step 1: Oligomerization:

  • In a three-neck round-bottom flask equipped with a mechanical stirrer, nitrogen inlet, and a condenser, combine equimolar amounts of 2,5-dibromofuran-3,4-diol and the co-monomer (e.g., diethyl adipate) in diphenyl ether (200 wt% of total monomer weight).

  • Add pre-dried Novozym 435 (10 wt% of total monomer weight).

  • Heat the mixture to 90°C under a gentle stream of nitrogen.

  • Allow the reaction to proceed for 4 hours to form low molecular weight oligomers. Byproducts (e.g., ethanol) will be removed by the nitrogen flow.

• Step 2: High Molecular Weight Polymerization:

  • Increase the temperature to 110°C.

  • Gradually apply a vacuum (down to <1 mbar) to the system to facilitate the removal of condensation byproducts and drive the equilibrium towards polymer formation.

  • Continue the reaction under vacuum for an additional 24-48 hours. The viscosity of the reaction mixture is expected to increase significantly.

• Polymer Isolation and Purification:

  • Cool the reaction mixture to room temperature. The mixture will solidify.

  • Dissolve the product in chloroform.

  • Filter the solution to remove the immobilized enzyme (Novozym 435 can be washed and potentially reused).

  • Precipitate the polymer by slowly adding the chloroform solution to a 10-fold excess of cold methanol with vigorous stirring.

  • Collect the fibrous or powdered polymer by filtration.

  • Wash the polymer with fresh methanol and dry in a vacuum oven at 60°C to a constant weight.

• Characterization:

  • Molecular Weight: Analyze using GPC.

  • Structure: Characterize using ¹H NMR, ¹³C NMR, and FTIR spectroscopy.

  • Thermal Properties: Investigate using DSC and TGA.

Visualizations

Caption: Workflow for HRP-catalyzed oxidative polymerization.

Caption: Workflow for lipase-catalyzed two-step polycondensation.

Logical Relationships in Enzymatic Polymerization

The success and final properties of the synthesized polymers are dependent on several interconnected factors. Understanding these relationships is crucial for optimizing the reaction and tailoring the material for specific applications, particularly in the highly regulated field of drug development.

Caption: Key factors influencing final polymer properties.

References

• 1. Enzymatic polymerization of furan-based polymers in biobased solvents - RSC Sustainability (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Enzymatic synthesis of biobased polyesters using 2,5-bis(hydroxymethyl)furan as the building block - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Enzymatic bulk synthesis, characterization, rheology, and biodegradability of biobased 2,5-bis(hydroxymethyl)furan polyesters - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. scispace.com [scispace.com]
• 7. Enzymatic Polymerization of Furan-2,5-Dicarboxylic Acid-Based Furanic-Aliphatic Polyamides as Sustainable Alternatives to Polyphthalamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pure.rug.nl [pure.rug.nl]
• 9. Horseradish peroxidase - Wikipedia [en.wikipedia.org]

Synthesis of 2,5-Diaryl-Furans from 2,5-Dibromofuran: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of 2,5-diaryl-furans, a crucial scaffold in medicinal chemistry and materials science, starting from the readily available precursor, 2,5-dibromofuran. The protocols focus on palladium-catalyzed cross-coupling reactions, namely the Suzuki-Miyaura and Stille couplings, including microwave-assisted methodologies.

Introduction

2,5-Diaryl-furans are privileged structural motifs found in a wide array of biologically active compounds and functional organic materials. Their synthesis from 2,5-dibromofuran offers a convergent and flexible approach to access a diverse range of symmetrical and unsymmetrical derivatives. Palladium-catalyzed cross-coupling reactions have emerged as the most powerful and versatile methods for forging the key aryl-furan carbon-carbon bonds. This document outlines optimized protocols for these transformations, providing researchers with the necessary details to successfully synthesize these valuable compounds.

Reaction Pathways

The primary synthetic routes from 2,5-dibromofuran to 2,5-diaryl-furans involve two key palladium-catalyzed cross-coupling reactions: the Suzuki-Miyaura coupling and the Stille coupling. Both symmetrical and unsymmetrical 2,5-diaryl-furans can be synthesized. For unsymmetrical derivatives, a stepwise approach is typically employed, involving a selective mono-arylation followed by a second coupling reaction with a different aryl partner.

Caption: General synthetic pathways to 2,5-diaryl-furans.

Experimental Protocols

Suzuki-Miyaura Coupling for Symmetrical 2,5-Diaryl-Furans

This protocol describes the synthesis of symmetrical 2,5-diaryl-furans via a double Suzuki-Miyaura coupling reaction.

Reaction Scheme:

Caption: Suzuki coupling for symmetrical 2,5-diaryl-furans.

Materials:

• 2,5-Dibromofuran

• Arylboronic acid (2.5 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (6 mol%)

• Potassium phosphate (K₃PO₄) (4.0 equivalents)

• 1,4-Dioxane

• Water

• Argon or Nitrogen gas

Procedure:

• To a Schlenk flask, add 2,5-dibromofuran (1.0 mmol) and tetrakis(triphenylphosphine)palladium(0) (0.06 mmol, 6 mol%).

• Add 1,4-dioxane (2 mL) under an inert atmosphere (argon or nitrogen).

• Stir the mixture at room temperature (25 °C) for 30 minutes.

• Add the arylboronic acid (2.5 mmol), potassium phosphate (4.0 mmol), and water (0.5 mL) to the flask under the inert atmosphere.

• Heat the reaction mixture to 90 °C and stir for 12 hours.

• After cooling to room temperature, dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Quantitative Data Summary (Adapted from thiophene analogue synthesis[1]):

Arylboronic Acid (ArB(OH)₂)	Product (Ar)	Yield (%)
4-Methylphenylboronic acid	4-Methylphenyl	85
4-Methoxyphenylboronic acid	4-Methoxyphenyl	82
4-Chlorophenylboronic acid	4-Chlorophenyl	78
4-Fluorophenylboronic acid	4-Fluorophenyl	80
Phenylboronic acid	Phenyl	88

Stepwise Suzuki-Miyaura Coupling for Unsymmetrical 2,5-Diaryl-Furans

This protocol outlines the synthesis of unsymmetrical 2,5-diaryl-furans through a selective mono-arylation followed by a second coupling reaction.[2]

Workflow:

Caption: Workflow for unsymmetrical 2,5-diaryl-furan synthesis.

Procedure for Mono-arylation:

• Follow the general Suzuki-Miyaura procedure described above, but use only 1.1 equivalents of the first arylboronic acid.

• Carefully monitor the reaction by TLC or GC-MS to maximize the formation of the mono-arylated product and minimize the formation of the di-arylated byproduct.

• Isolate and purify the 2-aryl-5-bromofuran intermediate by column chromatography.

Procedure for the Second Coupling:

• Use the purified 2-aryl-5-bromofuran (1.0 mmol) as the starting material.

• Follow the general Suzuki-Miyaura procedure with 1.1 equivalents of the second, different arylboronic acid.

• Isolate and purify the final unsymmetrical 2,5-diaryl-furan.

Quantitative Data for Mono-arylation (Adapted from thiophene analogue synthesis[3]):

Arylboronic Acid (ArB(OH)₂)	Product	Yield (%)
4-Methylphenylboronic acid	2-(4-Methylphenyl)-5-bromofuran	75
3,5-Dimethylphenylboronic acid	2-(3,5-Dimethylphenyl)-5-bromofuran	72
4-Fluorophenylboronic acid	2-(4-Fluorophenyl)-5-bromofuran	68

Stille Coupling for Symmetrical 2,5-Diaryl-Furans

The Stille coupling offers an alternative to the Suzuki reaction, particularly when the corresponding organostannane is readily available.[4]

Reaction Scheme:

Caption: Stille coupling for symmetrical 2,5-diaryl-furans.

Materials:

• 2,5-Dibromofuran

• Aryltributylstannane (2.2 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (5 mol%)

• Anhydrous Toluene

• Argon or Nitrogen gas

Procedure:

• In a flame-dried Schlenk tube under an inert atmosphere, dissolve 2,5-dibromofuran (1.0 mmol) and tetrakis(triphenylphosphine)palladium(0) (0.05 mmol, 5 mol%) in anhydrous toluene (10 mL).

• Add the aryltributylstannane (2.2 mmol) via syringe.

• Heat the reaction mixture to 110 °C and stir for 16-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of potassium fluoride (KF).

• Stir the mixture vigorously for 1 hour to precipitate the tin byproducts.

• Filter the mixture through a pad of Celite®, washing with toluene.

• Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate (Na₂SO₄).

• Remove the solvent under reduced pressure and purify the residue by column chromatography.

Microwave-Assisted Suzuki-Miyaura Coupling

Microwave irradiation can significantly accelerate the Suzuki-Miyaura coupling, leading to shorter reaction times and often improved yields.[5][6]

Materials:

• 2,5-Dibromofuran

• Arylboronic acid (2.2 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 3.0 equivalents)

• Solvent (e.g., 1,4-dioxane/water, DMF/water, or ethanol/water)

Procedure:

• In a microwave reaction vial, combine 2,5-dibromofuran (0.5 mmol), the arylboronic acid (1.1 mmol), the palladium catalyst (e.g., 0.025 mmol, 5 mol%), and the base (1.5 mmol).

• Add the chosen solvent system (e.g., 4 mL of 1,4-dioxane and 1 mL of water).

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 120-150 °C) for a specified time (e.g., 10-30 minutes).

• After cooling, work up the reaction mixture as described in the conventional Suzuki-Miyaura protocol.

Comparative Data: Conventional vs. Microwave Heating

Method	Catalyst	Base	Solvent	Temperature (°C)	Time	Yield (%)
Conventional	Pd(PPh₃)₄	K₃PO₄	Dioxane/H₂O	90	12 h	~85
Microwave	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	150	20 min	>90

Troubleshooting and Safety Precautions

• Low Yields: Ensure all reagents are pure and solvents are anhydrous where specified. Degassing the solvent and maintaining an inert atmosphere is crucial to prevent catalyst deactivation. Consider using alternative palladium catalysts or ligands if yields remain low.

• Incomplete Reactions: Increase reaction time or temperature. For microwave-assisted reactions, increasing the irradiation time or power may be necessary.

• Byproduct Formation: Mono-arylated products may be observed in the synthesis of symmetrical diaryl-furans. Adjusting the stoichiometry of the arylboronic acid or reaction time can help minimize this. Homocoupling of the boronic acid can also occur; using a less reactive base or lower temperature might mitigate this.

• Safety: Palladium catalysts and organotin reagents are toxic and should be handled with appropriate personal protective equipment (PPE) in a well-ventilated fume hood. Microwave reactors should be operated according to the manufacturer's instructions to avoid pressure buildup.

These detailed protocols and application notes provide a comprehensive guide for the synthesis of 2,5-diaryl-furans from 2,5-dibromofuran. By following these procedures, researchers can efficiently access a wide range of these important compounds for various applications in drug discovery and materials science.

References

• 1. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. psasir.upm.edu.my [psasir.upm.edu.my]
• 3. researchgate.net [researchgate.net]
• 4. Stille reaction - Wikipedia [en.wikipedia.org]
• 5. An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 6. baxendalegroup.awh.durham.ac.uk [baxendalegroup.awh.durham.ac.uk]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,5-Dibromofuran

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals to enhance the yield and purity in the synthesis of 2,5-dibromofuran.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 2,5-dibromofuran and offers potential solutions in a direct question-and-answer format.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	Furan Ring Decomposition: Furan is highly sensitive to acidic conditions, which can be generated during bromination, leading to ring-opening and polymerization.[1][2]	Use Mild Reaction Conditions: Employing N,N-dimethylformamide (DMF) as a solvent can mitigate harsh acidic environments.[3][4] Consider adding a non-nucleophilic base like pyridine to scavenge any generated acid.[5]
Incorrect Reaction Temperature: The bromination of furan is exothermic and can lead to uncontrolled reactions and degradation if not properly cooled.[1]	Maintain Low Temperatures: Carry out the bromination at temperatures between -5°C and 0°C to control the reaction rate and minimize side reactions.[1][2]
Inactive Brominating Agent: Brominating agents like N-bromosuccinimide (NBS) can degrade over time.[1]	Use Fresh Reagents: Ensure that the brominating agent is fresh and has been stored correctly according to the manufacturer's instructions.[1]
Formation of Polybrominated Byproducts	Excess Brominating Agent: Furan is highly reactive and can readily undergo further bromination to yield tri- and tetra-brominated products.[1][5]	Precise Stoichiometric Control: Use a precise stoichiometry of the brominating agent. For dibromination, approximately 2.0 to 2.2 molar equivalents are recommended.[1][5]
High Local Concentration of Bromine: Adding the brominating agent too quickly can lead to localized areas of high concentration, promoting over-bromination.	Slow, Controlled Addition: Add the brominating agent dropwise or in small portions to the reaction mixture to maintain a low concentration at any given time.[1]
Difficulty in Product Purification	Similar Boiling Points of Isomers: Other brominated furan isomers that may form can have very close boiling points, making separation by distillation challenging.[1]	Fractional Distillation: Careful fractional distillation under reduced pressure through an efficient column (e.g., Vigreux) is necessary.[6]
Co-elution during Chromatography: The similar polarities of brominated byproducts can lead to poor separation on standard silica gel columns.[1]	Optimize Chromatography: Use a longer chromatography column for better resolution or explore different solvent systems. A less polar eluent may improve separation.[5]

Frequently Asked Questions (FAQs)

Q1: What is the most common and effective method for synthesizing 2,5-dibromofuran? A1: The direct bromination of furan using two equivalents of molecular bromine (Br₂) in N,N-dimethylformamide (DMF) is a well-established and convenient procedure.[3][4] This method has been reported to produce 2,5-dibromofuran in yields of approximately 48%.[3][4]

Q2: Why is N,N-dimethylformamide (DMF) a preferred solvent for this reaction? A2: While bromination of furan in other common organic solvents can lead to polymerization and the formation of unstable adducts, DMF facilitates a cleaner reaction.[6] It helps to control the reactivity of bromine and minimizes the formation of by-products that can lead to decomposition during work-up and distillation.[6]

Q3: Can N-Bromosuccinimide (NBS) be used instead of molecular bromine? A3: Yes, NBS is a viable alternative to molecular bromine and is often considered a milder brominating agent, which can help prevent the formation of polybrominated byproducts.[1][2] The reaction is typically carried out in a solvent like DMF or tetrahydrofuran (THF) at low temperatures.[5][7]

Q4: Why does bromination occur selectively at the 2 and 5 positions of the furan ring? A4: The 2- and 5-positions (α-positions) of the furan ring are the most electronically activated for electrophilic aromatic substitution.[1] This is due to the ability of the oxygen heteroatom to stabilize the intermediate carbocation (sigma complex) more effectively through resonance when the attack occurs at these positions.[8] This inherent reactivity leads to the thermodynamically favored 2,5-isomer as the major product.[1]

Q5: How can I monitor the progress of the reaction? A5: The reaction progress can be monitored by Thin-Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[5] By comparing the reaction mixture to a standard of the starting material (furan), you can determine when it has been completely consumed.

Data Presentation

Table 1: Comparison of Synthetic Conditions for 2,5-Dibromofuran Synthesis

Brominating Agent	Molar Equivalents	Solvent	Temperature	Reported Yield	Reference(s)
Bromine (Br₂)	2.0	N,N-Dimethylformamide (DMF)	Not specified, but work-up involves cooling	48%	[3],[4],[6]
N-Bromosuccinimide (NBS)	2.2	N,N-Dimethylformamide (DMF)	0°C to Room Temp.	Not explicitly stated for 2,5-isomer, but is a common method.	[5]

Experimental Protocols

Protocol 1: Synthesis of 2,5-Dibromofuran using Bromine in DMF

This protocol is adapted from the procedure reported by Keegstra, Klomp, and Brandsma.[6]

Materials:

• Furan

• Bromine (Br₂)

• N,N-Dimethylformamide (DMF)

• Pentane (or other low-boiling alkane)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Magnesium sulfate (MgSO₄)

• N,N-diethylaniline

Procedure:

• Reaction Setup: Equip a three-necked round-bottomed flask with a dropping funnel, a mechanical stirrer, and a thermometer. Ensure the setup is under an inert atmosphere (e.g., nitrogen or argon).

• Initial Solution: Add furan (1.0 mol) and DMF (250 mL) to the flask and cool the mixture to between -5°C and 0°C using an ice-salt bath.

• Bromine Addition: Slowly add bromine (2.0 mol) dropwise from the dropping funnel over a period of 2-3 hours. Maintain the internal temperature of the reaction mixture below 5°C throughout the addition.

• Quenching: After the addition is complete, stir the mixture for an additional 30 minutes at 0°C. Pour the reaction mixture into a separatory funnel containing 500 mL of water and 200 mL of pentane.

• Work-up: Shake the mixture vigorously. Separate the organic layer. Wash the organic layer sequentially with water (2 x 200 mL) and saturated NaHCO₃ solution (1 x 100 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solution using a rotary evaporator. Caution: Do not heat the water bath above 30°C due to the volatility of the product.

• Purification: Add a small amount of N,N-diethylaniline (approx. 3 mL) to the crude product to neutralize any residual acid.[6] Purify by fractional distillation under reduced pressure. Collect the fraction boiling at approximately 52°C/12 mmHg.[6] The expected yield is around 48%.

Mandatory Visualizations

Experimental Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis, Reactions and Medicinal Uses of Furan | Pharmaguideline [pharmaguideline.com]
• 3. Convenient Synthetic Procedures for 2-Bromofuran and 2,5-Dibromofuran | Semantic Scholar [semanticscholar.org]
• 4. tandfonline.com [tandfonline.com]
• 5. benchchem.com [benchchem.com]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. Furan undergoes electrophilic aromatic substitution more readily ... | Study Prep in Pearson+ [pearson.com]

Technical Support Center: Bromination of Furan

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for common issues encountered during the bromination of furan. The information is tailored for researchers, scientists, and drug development professionals to help navigate the complexities of this reaction and minimize the formation of unwanted side products.

Frequently Asked Questions (FAQs)

Q1: What is the expected product of furan bromination?

Under controlled conditions, the bromination of furan is an electrophilic aromatic substitution that primarily yields 2-bromofuran.[1][2] The substitution occurs preferentially at the C2 position due to the greater stability of the intermediate sigma complex, where the positive charge can be delocalized onto the oxygen atom.[1]

Q2: What are the major side reactions to be aware of during the bromination of furan?

The main side reactions include:

• Polybromination: Furan is highly reactive, and the reaction can readily proceed to form di- and polybrominated products, with 2,5-dibromofuran being a common byproduct.[3][4][5]

• Ring Opening: In the presence of nucleophilic solvents such as water or alcohols, addition reactions can occur, leading to the opening of the furan ring and the formation of linear byproducts like malealdehyde or its derivatives.[6][7]

• Polymerization: Furan is sensitive to acidic conditions and can undergo acid-catalyzed polymerization, resulting in the formation of dark, insoluble tars and a significant reduction in the yield of the desired product.[8][9]

Q3: How can I minimize the formation of 2,5-dibromofuran?

To favor the formation of 2-bromofuran and minimize di-substitution, it is crucial to control the stoichiometry of the brominating agent. Using one molar equivalent or slightly less of the brominating agent relative to furan is recommended.[3][4] Additionally, employing milder brominating agents like N-bromosuccinimide (NBS) can provide better selectivity for monobromination.[10][11]

Q4: My reaction mixture turns dark brown or black. What is causing this and how can I prevent it?

A dark-colored reaction mixture is a strong indication of furan polymerization.[8] This is often triggered by the presence of acid. To prevent this:

• Ensure all glassware is clean and dry.

• Use freshly distilled furan to remove any acidic impurities or peroxides.

• Employ a non-acidic solvent or a solvent that can moderate the reactivity, such as N,N-dimethylformamide (DMF) or dioxane.[1][3][4]

• Maintain a low reaction temperature.

• If using a reagent that generates an acidic byproduct (like HBr from Br₂), consider adding a non-nucleophilic base to neutralize the acid as it forms.

Troubleshooting Guides

Issue 1: Low Yield of 2-Bromofuran and a Complex Product Mixture

Possible Causes:

• Over-bromination: The reaction conditions may be too harsh, leading to the formation of multiple brominated species.

• Ring Opening: The presence of water or other nucleophiles in the reaction mixture can lead to the formation of ring-opened byproducts.

• Polymerization: Acidic conditions or high temperatures can cause the starting material and product to polymerize.

Troubleshooting Steps:

Parameter	Recommendation	Rationale
Brominating Agent	Switch from Br₂ to N-bromosuccinimide (NBS).[10][11]	NBS is a milder brominating agent and can offer better control and selectivity for monobromination.
Solvent	Use a polar aprotic solvent like DMF or dioxane.[3][4][5] Ensure the solvent is anhydrous.	DMF and dioxane can modulate the reactivity of bromine. Anhydrous conditions prevent ring-opening side reactions.
Temperature	Maintain a low temperature (e.g., 0 °C or below) during the addition of the brominating agent.	Lower temperatures reduce the rate of side reactions, including polybromination and polymerization.
Stoichiometry	Use a 1:1 molar ratio of furan to the brominating agent.[3][4]	This minimizes the chance of polybromination.
Work-up	Quench the reaction with a mild base (e.g., sodium bicarbonate solution) to neutralize any generated acid.	This prevents acid-catalyzed polymerization during work-up and purification.

Experimental Protocols

Protocol 1: Synthesis of 2-Bromofuran using Bromine in DMF

This protocol is adapted from a procedure that yields approximately 70% 2-bromofuran.[3][4][5]

Materials:

• Furan

• Bromine

• N,N-Dimethylformamide (DMF)

• N,N-diethylaniline

• Ice-water bath

• Standard distillation apparatus

Procedure:

• In a three-necked flask equipped with a dropping funnel, mechanical stirrer, and thermometer, place a solution of furan in DMF.

• Cool the flask in an ice-water bath to 0 °C.

• Slowly add one molar equivalent of bromine, dissolved in DMF, to the stirred furan solution while maintaining the temperature at 0 °C.

• After the addition is complete, continue stirring at 0 °C for 1 hour.

• Pour the reaction mixture into ice water.

• Extract the aqueous mixture with a suitable organic solvent (e.g., diethyl ether).

• Wash the combined organic extracts with water and then with a dilute solution of sodium thiosulfate to remove any unreacted bromine.

• Dry the organic layer over anhydrous magnesium sulfate and filter.

• Add a small amount of N,N-diethylaniline to the filtrate before distillation to neutralize any residual acid.

• Carefully distill the mixture to obtain 2-bromofuran (b.p. 102 °C).

Protocol 2: Synthesis of 2-Bromofuran using NBS in DMF

This protocol is a modification that uses a milder brominating agent and often results in a cleaner reaction with yields of 65-75%.[10]

Materials:

• Furan

• N-Bromosuccinimide (NBS)

• N,N-Dimethylformamide (DMF)

• Steam distillation apparatus

Procedure:

• In a round-bottomed flask, dissolve furan in DMF.

• At room temperature, add a solution of one molar equivalent of NBS in DMF in a controlled manner.

• Stir the reaction mixture at room temperature overnight.

• Set up a steam distillation apparatus and directly distill the reaction mixture.

• Collect the distillate, which will consist of water and 2-bromofuran.

• Separate the organic layer from the distillate.

• Wash the organic layer with water, then with a saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain 2-bromofuran.

Quantitative Data Summary

Brominating Agent	Solvent	Furan:Bromine Ratio	Product	Yield (%)	Reference
Bromine	DMF	1:1	2-Bromofuran	70	[3][4]
Bromine	DMF	1:2	2,5-Dibromofuran	48	[3][4]
NBS	DMF	1:1	2-Bromofuran	65-75	[10]

Visualizations

Reaction Pathways in Furan Bromination

Caption: Major reaction pathways in the bromination of furan.

Troubleshooting Workflow for Low Yield in Furan Bromination

Caption: A logical workflow for troubleshooting low yields in furan bromination.

References

• 1. Furan undergoes electrophilic aromatic substitution more readily ... | Study Prep in Pearson+ [pearson.com]
• 2. homework.study.com [homework.study.com]
• 3. Convenient Synthetic Procedures for 2-Bromofuran and 2,5-Dibromofuran | Semantic Scholar [semanticscholar.org]
• 4. tandfonline.com [tandfonline.com]
• 5. tandfonline.com [tandfonline.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. An unexpected 2,3-dihydrofuran derivative ring opening initiated by electrophilic bromination: scope and mechanistic study. | Semantic Scholar [semanticscholar.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. tandfonline.com [tandfonline.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Purification of 2,5-Dibromofuran

Welcome to the Technical Support Center for the purification of 2,5-Dibromofuran. This resource is tailored for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the purification of this versatile chemical intermediate.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the synthesis of 2,5-Dibromofuran?

A1: The primary impurities in the synthesis of 2,5-Dibromofuran typically arise from the bromination of furan. These can include:

• Monobrominated furan (2-Bromofuran): Resulting from incomplete reaction.

• Other Dibromofuran Isomers: While 2,5-dibromofuran is the major product of direct bromination, trace amounts of other isomers such as 2,3-dibromofuran may be formed.[1]

• Polybrominated furans: Over-bromination can lead to the formation of tri- and tetrabromofurans.

• Polymeric materials: Furan and its derivatives can be sensitive to acidic conditions generated during bromination, leading to the formation of dark, polymeric byproducts.[2]

• Solvent Residues: Residual solvents from the synthesis, such as dimethylformamide (DMF), may be present.[1][3]

Q2: My 2,5-Dibromofuran sample is dark-colored. What is the cause and how can I remove the color?

A2: A dark coloration in 2,5-Dibromofuran is a common issue and is typically indicative of degradation or the presence of polymeric impurities. Furans are known to be sensitive to acid, light, and air, which can lead to the formation of colored byproducts.[2] To decolorize the sample, you can try the following:

• Activated Carbon Treatment: Dissolve the crude product in a minimal amount of a suitable organic solvent (e.g., dichloromethane or hexanes) and stir with a small amount of activated carbon. The carbon can adsorb the colored impurities and can then be removed by filtration through a pad of celite.

• Column Chromatography: Passing the material through a short plug of silica gel using a non-polar eluent like hexanes can effectively remove baseline impurities and color.

• Distillation: Vacuum distillation can separate the desired product from non-volatile colored impurities.

Q3: What are the recommended storage conditions for purified 2,5-Dibromofuran to prevent degradation?

A3: To ensure the long-term stability of purified 2,5-Dibromofuran, it is crucial to minimize its exposure to light, air, and moisture. Recommended storage conditions are:

• Inert Atmosphere: Store under an inert gas such as argon or nitrogen to prevent oxidation.

• Light Protection: Use an amber glass vial or wrap the container with aluminum foil.

• Low Temperature: Store at refrigerated temperatures (2-8 °C) or in a freezer.

• Stabilizer: For long-term storage, the addition of a small amount of a stabilizer like magnesium oxide (MgO) can help neutralize any trace acidic impurities that could catalyze decomposition.[4]

Troubleshooting Guides

This section addresses specific issues you might encounter during the purification of 2,5-Dibromofuran.

Issue 1: Poor Separation during Column Chromatography

Symptoms:

• Co-elution of the product with impurities.

• Broad peaks or streaking on the column.

• Low recovery of the purified product.

Possible Causes and Solutions:

Possible Cause	Suggested Solution
Inappropriate Solvent System	The polarity of the eluent may be too high, causing impurities to elute with the product. Start with a very non-polar eluent such as hexanes or pentane and gradually increase polarity if necessary.[2] Thin-layer chromatography (TLC) should be used to determine the optimal solvent system that provides good separation between the product and impurities.
Product Degradation on Silica Gel	Silica gel is acidic and can cause the degradation of sensitive compounds like furans.[2] Deactivate the silica gel by pre-treating it with a solvent system containing a small amount of a non-nucleophilic base, such as 1% triethylamine in the eluent. Alternatively, use a neutral stationary phase like alumina.
Sample Overloading	Overloading the column can lead to poor separation. As a general rule, the amount of crude material should be approximately 1-2% of the weight of the silica gel.
Improper Column Packing	An improperly packed column with channels or cracks will result in poor separation. Ensure the silica gel is packed as a uniform slurry and is not allowed to run dry.

Issue 2: Product Decomposition during Distillation

Symptoms:

• The product darkens or turns into a tar-like substance in the distillation flask.

• Low yield of the distilled product.

• Unstable boiling point.

Possible Causes and Solutions:

Possible Cause	Suggested Solution
High Temperature	2,5-Dibromofuran may decompose at its atmospheric boiling point. Use vacuum distillation to lower the boiling point and reduce the risk of thermal degradation.[5][6]
Presence of Acidic Impurities	Trace amounts of acid can catalyze polymerization and decomposition at elevated temperatures. Wash the crude product with a dilute solution of sodium bicarbonate to neutralize any acidic impurities before distillation.
Exposure to Air at High Temperature	Oxidation can occur at elevated temperatures. Ensure the distillation is performed under an inert atmosphere (nitrogen or argon).

Data Presentation

The following table summarizes typical results that can be expected from different purification techniques for 2,5-Dibromofuran. Please note that actual results may vary depending on the initial purity of the crude material and the specific experimental conditions.

Purification Technique	Typical Purity Achieved (by GC)	Typical Recovery	Key Advantages	Key Disadvantages
Column Chromatography (Silica Gel)	> 98%	70-90%	Good for removing polar and colored impurities.	Can be time-consuming; potential for product degradation on acidic silica.
Vacuum Distillation	> 99%	60-85%	Effective for removing non-volatile impurities and achieving high purity.	Requires specialized equipment; risk of thermal decomposition if not carefully controlled.
Recrystallization (from a suitable solvent)	> 99% (if successful)	50-80%	Can yield very pure crystalline material.	Finding a suitable solvent can be challenging; lower recovery.

Experimental Protocols

Protocol 1: Purification by Column Chromatography

This protocol is a general guideline and should be optimized based on TLC analysis of the crude mixture.

• Preparation of the Column:

  • Select a glass column of appropriate size.

  • Add a small plug of cotton or glass wool to the bottom of the column.

  • Prepare a slurry of silica gel in hexanes and carefully pour it into the column, ensuring no air bubbles are trapped.

  • Allow the silica gel to settle, and then add a thin layer of sand to the top.

• Sample Loading:

  • Dissolve the crude 2,5-Dibromofuran in a minimal amount of a non-polar solvent (e.g., hexanes or dichloromethane).

  • Carefully apply the sample solution to the top of the silica gel column.

• Elution:

  • Begin eluting the column with a non-polar solvent, such as hexanes.

  • Collect fractions and monitor the elution by TLC.

  • If the product is not eluting, gradually increase the polarity of the eluent by adding a small percentage of a slightly more polar solvent like dichloromethane or ethyl acetate.

• Isolation:

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified 2,5-Dibromofuran.

Protocol 2: Purification by Vacuum Distillation

• Apparatus Setup:

  • Assemble a standard vacuum distillation apparatus, ensuring all glassware is free of cracks and all joints are properly sealed.

  • Use a magnetic stirrer and a stir bar in the distillation flask to ensure smooth boiling.

• Procedure:

  • Place the crude 2,5-Dibromofuran in the distillation flask.

  • Connect the apparatus to a vacuum pump with a cold trap in between.

  • Slowly apply the vacuum to the system.

  • Once a stable vacuum is achieved, begin to gently heat the distillation flask using a heating mantle or an oil bath.

  • Collect the fraction that distills at the expected boiling point for the applied pressure. The boiling point of 2,5-dibromofuran is approximately 53-54 °C at 10 mmHg.

  • After the distillation is complete, allow the apparatus to cool to room temperature before releasing the vacuum.

Mandatory Visualization

Caption: Troubleshooting workflow for the purification of 2,5-Dibromofuran.

References

• 1. 2,5-Dibromofuran [ch.imperial.ac.uk]
• 2. benchchem.com [benchchem.com]
• 3. Convenient Synthetic Procedures for 2-Bromofuran and 2,5-Dibromofuran | Semantic Scholar [semanticscholar.org]
• 4. benchchem.com [benchchem.com]
• 5. Purification [chem.rochester.edu]
• 6. youtube.com [youtube.com]

Technical Support Center: Optimizing Catalyst Loading in 2,5-Dibromofuran Cross-Coupling

This technical support center is designed for researchers, scientists, and drug development professionals engaged in the cross-coupling of 2,5-dibromofuran. Here, you will find troubleshooting guidance and frequently asked questions (FAQs) to address common challenges, particularly concerning the optimization of palladium catalyst loading to enhance reaction efficiency, yield, and selectivity.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting catalyst loading for the cross-coupling of 2,5-dibromofuran?

A typical starting point for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling, is in the range of 0.5–2.5 mol% of the palladium source.[1] For new or particularly challenging reactions, beginning with a higher loading within this range (e.g., 2-2.5 mol%) can be beneficial to ensure reaction initiation.[2][3] The loading can then be systematically reduced as the reaction conditions are optimized.[4]

Q2: How does the choice of ligand affect the required catalyst loading?

The ligand is critical for stabilizing the active Pd(0) catalytic species and facilitating the key steps of the catalytic cycle.[5] Bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos, P(t-Bu)₃) can significantly improve catalyst stability and turnover, often allowing for lower catalyst loadings compared to less sophisticated ligands like triphenylphosphine (PPh₃).[4][6] These advanced ligands can promote efficient oxidative addition, which is often the rate-limiting step, especially with less reactive coupling partners.[4]

Q3: My reaction is producing significant amounts of homocoupling or dehalogenation byproducts. Can catalyst loading affect this?

Yes, catalyst loading can influence side product formation. While insufficient catalyst can lead to a slow or stalled reaction, an excessively high catalyst concentration can sometimes promote side reactions like homocoupling.[5] More commonly, these side reactions are influenced by other factors:

• Homocoupling: Often caused by the presence of oxygen, which can interfere with the catalytic cycle. Ensure the reaction is performed under a strictly inert atmosphere (argon or nitrogen).[6]

• Dehalogenation: The replacement of a bromine atom with hydrogen can occur if there is a source of protons in the reaction mixture (e.g., water, alcohols) or from certain bases or solvents at high temperatures.[4][6] Using anhydrous solvents and high-purity, dry reagents is crucial to minimize this.[6]

Q4: Is it possible to achieve mono-arylation selectively with 2,5-dibromofuran?

Yes. Since 2,5-dibromofuran is a symmetrical molecule, the two bromine atoms at the α-positions (C2 and C5) are electronically and sterically equivalent.[7] This simplifies regioselectivity, as mono-functionalization will yield only one possible product.[7] Achieving selective mono-arylation is primarily controlled by the stoichiometry of the coupling partner (e.g., using 1.0 to 1.1 equivalents of the organoboron reagent for a Suzuki reaction).[7] Bis-coupling can occur if an excess of the coupling partner is used or with prolonged reaction times at elevated temperatures.[6]

Q5: What are the signs of catalyst deactivation, and how can I prevent it?

A common sign of catalyst deactivation is the formation of palladium black, which consists of inactive palladium aggregates.[4] This can be caused by:

• Oxidation: The active Pd(0) species is sensitive to oxygen.[8] Prevention involves thorough degassing of solvents and maintaining a positive pressure of an inert gas (argon or nitrogen) throughout the setup and reaction.[4][9]

• Ligand Dissociation: At high temperatures, ligands can dissociate from the metal center, leading to aggregation.[4] Choosing a more robust, sterically demanding ligand can improve catalyst stability.

• Impurities: Reagent impurities can act as catalyst poisons.[4] Always use high-purity starting materials.[9]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low or No Reaction Yield	Inactive Catalyst: The Pd(0) active species is not being generated or is deactivated.	• Use a fresh batch of palladium catalyst or a more air-stable pre-catalyst.[6] • Ensure all solvents are thoroughly degassed and the reaction is run under a strict inert atmosphere (Ar or N₂).[8]
Inappropriate Ligand: The chosen ligand is not effective for the specific substrates.	• Screen a variety of phosphine ligands, starting with common ones like PPh₃ and moving to more electron-rich, bulky ligands such as SPhos or XPhos.[6]
Suboptimal Catalyst Loading: The amount of catalyst is insufficient for the reaction to proceed efficiently.	• Incrementally increase the catalyst loading, for example, from 1 mol% to 2.5 mol% or higher, to see if conversion improves.[4]
Incorrect Base or Solvent (Suzuki Coupling): The base is not strong or soluble enough to facilitate transmetalation.	• Screen different bases (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃).[6] • Test a range of solvents (e.g., Dioxane, Toluene, DMF), often with water as a co-solvent.[4][8]
Low Reaction Temperature: The reaction lacks sufficient thermal energy.	• Gradually increase the reaction temperature in 10-20 °C increments, monitoring for product formation and potential decomposition.[6]
Formation of Palladium Black (Catalyst Decomposition)	Presence of Oxygen: The active Pd(0) catalyst has been oxidized.	• Improve degassing procedures for solvents and reagents.[4] • Ensure the reaction vessel is properly sealed and maintained under a positive pressure of inert gas.[9]
High Temperature: The catalyst is not stable at the reaction temperature.	• Attempt the reaction at the lowest temperature that still provides a reasonable rate.[4] • Select a more thermally stable ligand.
Significant Side Product Formation (Homocoupling, Dehalogenation)	Non-Inert Atmosphere: Oxygen is present, leading to homocoupling of the organometallic reagent.	• Ensure rigorous exclusion of air from the reaction setup.[6]
Protic Impurities: Water or other proton sources are present, causing dehalogenation.	• Use anhydrous solvents and dry all glassware thoroughly.[6] • Ensure the base is anhydrous, especially hygroscopic ones like K₃PO₄.[8]
Reaction Stalls Before Completion	Catalyst Death: The catalyst has a limited lifetime under the reaction conditions.	• Consider a slow-addition protocol for one of the reagents to maintain a low concentration of reactive intermediates. • Increase the initial catalyst loading to ensure enough active catalyst remains to complete the reaction.

Quantitative Data on Catalyst and Ligand Effects

The following tables provide representative data on how catalyst systems and loading can influence the cross-coupling of substituted furans.

Table 1: Effect of Catalyst System on Suzuki-Miyaura Coupling Yield (Representative data for a mono-coupling reaction with an arylboronic acid)

Entry	Palladium Source	Ligand	Catalyst Loading (mol%)	Base	Solvent	Yield (%)
1	Pd(PPh₃)₄	PPh₃	3	K₂CO₃	Toluene/H₂O	~70-85[7]
2	Pd₂(dba)₃	SPhos	2	K₃PO₄	Toluene	>90[6]
3	Pd(OAc)₂	XPhos	2	K₃PO₄	1,4-Dioxane	>90[6]
4	PdCl₂(dppf)	dppf	3	K₂CO₃	1,4-Dioxane	~85[10]

Table 2: Impact of Catalyst Loading on Reaction Efficiency (Illustrative data based on typical optimization studies)

Catalyst Loading (mol%)	Observation	Recommendation
< 0.5%	Reaction may be very slow or incomplete, especially with challenging substrates.	Recommended for highly active catalyst systems or process optimization after initial success.[11]
0.5 - 2.5%	Optimal range for most lab-scale screening and synthesis. Balances cost and efficiency.[1]	Start in this range for a new reaction.
> 3.0%	May not significantly increase yield and can lead to higher costs and more side reactions.[5]	Use only if lower loadings fail and after optimizing other parameters.[12]

Experimental Protocols

Generalized Protocol for Suzuki-Miyaura Mono-Arylation of 2,5-Dibromofuran

This protocol is a general starting point and should be optimized for specific substrates.

Materials:

• 2,5-Dibromofuran (1.0 equiv)

• Arylboronic acid (1.1 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)[7]

• Base (e.g., aqueous K₂CO₃ (2M, 2.0 equiv) or anhydrous K₃PO₄ (2.0 equiv))[6][7]

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane or Toluene)[7]

• Magnetic stir bar

• Schlenk flask or pressure tube

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask or pressure tube containing a stir bar, add 2,5-dibromofuran, the arylboronic acid, the base (if solid), and the palladium catalyst.

• Inert Atmosphere: Seal the vessel and evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure a completely inert atmosphere.[6]

• Solvent Addition: Add the anhydrous, degassed solvent via syringe. If using an aqueous base, add it at this time.

• Reaction: Heat the mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.[7]

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete (or has stalled), cool the mixture to room temperature. Dilute with water and extract the product with an organic solvent (e.g., ethyl acetate, 3 x 25 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to obtain the desired 2-aryl-5-bromofuran.[7]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. rsc.org [rsc.org]
• 3. Suzuki–Miyaura cross-coupling optimization enabled by automated feedback - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. benchchem.com [benchchem.com]
• 11. Low catalyst loading ligand-free palladium-catalyzed direct arylation of furans: an economically and environmentally attractive access to 5-arylfurans - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. Palladium-catalyzed cross-coupling reaction of alkenyl aluminums with 2-bromobenzo[b]furans - PMC [pmc.ncbi.nlm.nih.gov]

Preventing homocoupling in Suzuki reactions of 2,5-Dibromofuran

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing homocoupling during Suzuki reactions of 2,5-Dibromofuran.

Frequently Asked Questions (FAQs)

Q1: What is homocoupling in the context of a Suzuki reaction, and why is it a problem with 2,5-dibromofuran?

A1: Homocoupling is a significant side reaction in Suzuki coupling where two molecules of the boronic acid reagent couple with each other, forming a symmetrical biaryl byproduct. In the case of reactions involving 2,5-dibromofuran, this leads to the formation of undesired symmetrical biaryls derived from the organoboron reagent, which reduces the yield of the target 2-aryl-5-bromofuran or 2,5-diarylfuran and complicates the purification process.

Q2: What are the primary causes of homocoupling in the Suzuki reaction of 2,5-dibromofuran?

A2: The two main culprits for homocoupling are the presence of dissolved oxygen in the reaction mixture and the existence of palladium(II) species.[1][2][3] Oxygen can facilitate the oxidative homocoupling of the boronic acid.[2][3] Palladium(II) precatalysts, if not efficiently reduced to the active palladium(0) catalytic species, can also promote this unwanted side reaction.[1][4]

Q3: How can I effectively remove oxygen from my reaction to prevent homocoupling?

A3: Rigorous degassing of all solvents and the reaction mixture is crucial. This can be achieved by sparging the solvent with an inert gas like argon or nitrogen for an extended period. For highly sensitive reactions, the freeze-pump-thaw method is recommended for solvent purification. It is also essential to perform the entire reaction under a positive pressure of an inert atmosphere.[1][5]

Q4: Which type of palladium catalyst is best to minimize homocoupling with 2,5-dibromofuran?

A4: Using a Pd(0) precatalyst, such as Pd(PPh₃)₄ or Pd₂(dba)₃, is generally recommended over Pd(II) salts like Pd(OAc)₂ or PdCl₂.[1] Pd(0) precatalysts do not require an in-situ reduction step, which can be a source of Pd(II) species that promote homocoupling. If a Pd(II) precatalyst must be used, the addition of a mild reducing agent can be beneficial.[1][2]

Q5: Can the choice of ligand influence the extent of homocoupling?

A5: Absolutely. The ligand plays a critical role in the outcome of the Suzuki reaction. Bulky, electron-rich phosphine ligands, such as SPhos, XPhos, or RuPhos, can accelerate the desired cross-coupling pathway and suppress homocoupling, especially with sterically demanding substrates.[5][6]

Q6: What is the role of the base in homocoupling, and which base should I choose for my reaction with 2,5-dibromofuran?

A6: The base is essential for the transmetalation step in the Suzuki catalytic cycle. However, a base that is too strong can promote the decomposition of the boronic acid, leading to increased homocoupling. For reactions with 2,5-dibromofuran, moderately strong inorganic bases like K₂CO₃ or K₃PO₄ are often used successfully.[7][8] If homocoupling persists, switching to a milder base like CsF might be advantageous.[6]

Q7: Can the reaction temperature be optimized to reduce homocoupling?

A7: Yes, higher reaction temperatures can sometimes increase the rate of homocoupling. It is advisable to start with a moderate temperature (e.g., 80-90 °C) and adjust as needed based on the reaction progress and the formation of byproducts.[6][8]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High levels of boronic acid homocoupling byproduct observed.	Presence of oxygen in the reaction.	Rigorously degas all solvents and reagents by sparging with an inert gas (Ar or N₂) for at least 30 minutes. Perform the reaction under a strict inert atmosphere.[1][5]
Use of a Pd(II) precatalyst.	Switch to a Pd(0) precatalyst such as Pd(PPh₃)₄. If using a Pd(II) source, consider adding a mild reducing agent like potassium formate.[1][2]
Inappropriate ligand.	Screen bulky, electron-rich phosphine ligands like SPhos, XPhos, or RuPhos, which can favor the desired cross-coupling.[5][6]
Base is too strong.	Change to a milder base. For example, if using K₃PO₄, try K₂CO₃ or CsF.[6][7][8]
Low yield of the desired mono- or diarylated furan.	Incomplete reaction.	Increase the reaction temperature or time. Consider a more active catalyst/ligand system.
Catalyst deactivation.	Ensure the reaction is performed under strictly anaerobic conditions. Use fresh, high-quality catalyst and ligands.
Protodeborylation of the boronic acid.	Use a less polar solvent system or consider using a boronic ester, which can be more stable.
Formation of a mixture of mono- and di-arylated products when mono-arylation is desired.	Reaction conditions are too harsh.	Lower the reaction temperature and shorten the reaction time. Use a less active catalyst system.
Stoichiometry of reactants.	Use a slight excess of 2,5-dibromofuran relative to the boronic acid.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of 2,5-Dibromofuran

This protocol is adapted from a general procedure for the Suzuki-Miyaura cross-coupling of brominated furans.[7]

Materials:

• 2,5-Dibromofuran

• Arylboronic acid

• Pd(PPh₃)₄

• K₂CO₃ (2 M aqueous solution)

• 1,4-Dioxane or Toluene/Dioxane mixture (4:1)

• Anhydrous Na₂SO₄

• Dichloromethane (for extraction)

• Silica gel for column chromatography

Procedure:

• In a pressure tube, combine 2,5-dibromofuran (1.0 equiv.), the arylboronic acid (1.1 equiv. for mono-arylation or 2.2 equiv. for di-arylation), and Pd(PPh₃)₄ (2-3 mol%).

• Add the solvent (1,4-dioxane or a toluene/dioxane mixture).

• Add the 2 M aqueous K₂CO₃ solution.

• Seal the tube and heat the mixture at 80-100 °C under an argon atmosphere for 3-12 hours. Monitor the reaction progress by TLC or GC-MS.

• After cooling to room temperature, dilute the reaction mixture with water and extract with dichloromethane (3 x 25 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the residue by flash chromatography on silica gel to obtain the desired product.

Protocol 2: Double Suzuki Cross-Coupling of a Dibromo-heterocycle with Enhanced Degassing

This protocol is based on a procedure for the double Suzuki cross-coupling of 2,5-dibromo-3-hexylthiophene and can be adapted for 2,5-dibromofuran.[8]

Materials:

• 2,5-Dibromofuran

• Arylboronic acid

• Pd(PPh₃)₄

• K₃PO₄

• 1,4-Dioxane

• Water (degassed)

Procedure:

• Take 2,5-dibromofuran (1 mmol) in a Schlenk flask.

• Add Pd(PPh₃)₄ (6 mol%) and 1,4-dioxane (2 mL) under an argon atmosphere.

• Stir the mixture for 30 minutes at 25 °C.

• Add the arylboronic acid (2.5 mmol), K₃PO₄ (4 mmol), and degassed water (0.5 mL) to the mixture under an argon atmosphere.

• Stir the solution at 90 °C for 12 hours.

• Cool the reaction mixture to room temperature, and proceed with a standard aqueous workup and purification.

Visualizations

Logical Workflow for Troubleshooting Homocoupling

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Managing the "Halogen Dance" in Lithiated 2,5-Dibromofuran

Welcome to the technical support center for managing the halogen dance rearrangement in lithiated 2,5-dibromofuran. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for achieving desired regioselectivity in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the "halogen dance" rearrangement?

A1: The halogen dance is a base-catalyzed intramolecular rearrangement where a halogen atom on an aromatic or heteroaromatic ring migrates to a different position.[1] In the case of 2,5-dibromofuran, lithiation at the 3-position can be followed by a series of halogen-metal exchange steps, leading to the thermodynamically more stable 3-lithio-2,4-dibromofuran intermediate. Quenching this intermediate with an electrophile results in a product where a bromine atom has "danced" from the 5-position to the 4-position.

Q2: What is the primary driving force for the halogen dance in 2,5-dibromofuran?

A2: The primary driving force is the formation of a more stable lithiated intermediate. A lithium atom is more stable adjacent to the furan's oxygen atom.[2] The rearrangement from a 3-lithio-2,5-dibromofuran to a 3-lithio-2,4-dibromofuran intermediate is thermodynamically favorable.

Q3: When is the halogen dance a desirable outcome, and when is it a problematic side reaction?

A3: The halogen dance can be a powerful synthetic tool to access substitution patterns that are otherwise difficult to obtain.[3] For example, it allows for the introduction of a substituent at the 3-position while shifting a bromine to the 4-position, creating a unique polysubstituted furan. However, if the goal is to introduce a substituent at the 3-position of the starting 2,5-dibromofuran, the halogen dance is an undesired side reaction that leads to the formation of a constitutional isomer and reduces the yield of the target molecule.

Q4: What are the key factors that influence the halogen dance rearrangement?

A4: The outcome of the reaction is highly dependent on several factors, including the choice of base, reaction temperature, solvent, the order of reagent addition, and the reactivity of the electrophile used to trap the lithiated intermediate.[1][4]

Troubleshooting Guides

Issue 1: Low yield of the desired 3-substituted-2,5-dibromofuran due to halogen dance.

This issue arises when the reaction conditions favor the rearrangement of the lithiated intermediate before it can be trapped by the electrophile.

Potential Cause	Recommended Solution	Rationale
Slow addition of 2,5-dibromofuran	Add the 2,5-dibromofuran solution slowly (e.g., over 120 minutes) to the LDA solution at low temperature.	Slow addition ensures that the initially formed 3-lithio-2,5-dibromofuran is immediately in an environment with an excess of base, minimizing its contact with unreacted 2,5-dibromofuran, which is necessary for the halogen dance to propagate.[1]
Inappropriate solvent	Use a less coordinating solvent like tetrahydropyran (THP) instead of THF.	THP is a less coordinating solvent compared to THF, which can slow down the rate of the halogen-metal exchange steps involved in the halogen dance.
Slow-reacting electrophile	Use a "fast" and highly reactive electrophile.	A reactive electrophile will trap the initial kinetically formed lithiated species before it has time to rearrange to the thermodynamically more stable intermediate.[4]
Elevated reaction temperature	Maintain a consistently low temperature (e.g., -78 °C) throughout the lithiation and quenching steps.	Lower temperatures disfavor the halogen dance rearrangement by slowing down the rate of the intermolecular halogen transfer steps.[1]

Issue 2: Inefficient halogen dance, resulting in a mixture of products.

This occurs when the conditions are not optimized to drive the rearrangement to completion before quenching.

Potential Cause	Recommended Solution	Rationale
Order of addition	Add the 2,5-dibromofuran quickly to a substoichiometric amount of LDA (e.g., 1 equivalent).	This ensures the simultaneous presence of both the lithiated intermediate and the unreacted starting material, which is required for the halogen dance to proceed.[1]
Insufficient reaction time	Allow for a longer reaction time after the addition of the base and before quenching with the electrophile.	The rearrangement is a sequence of equilibrium steps. A longer reaction time allows the system to reach thermodynamic equilibrium, favoring the more stable rearranged lithiated species.
Suboptimal temperature	After initial lithiation at low temperature, a slight warming of the reaction mixture might be necessary to facilitate the rearrangement.	While initial deprotonation is favored at low temperatures, the rearrangement itself might require a slightly higher thermal energy to proceed at a reasonable rate. Careful temperature control is crucial.
Base stoichiometry	Use of a slight excess of the base can sometimes hinder the halogen dance by consuming all the starting material too quickly.	Using a stoichiometric or slightly substoichiometric amount of base ensures that there is starting material available to act as a halogen donor in the rearrangement cascade.[1]

Quantitative Data

The following tables summarize yields of different products based on reaction conditions, primarily drawing analogies from studies on 2,5-dibromopyrroles, which exhibit similar reactivity.

Table 1: Influence of Reaction Conditions on the Halogen Dance of N-substituted 2,5-Dibromopyrroles (Analogy for 2,5-Dibromofuran)

Entry	N-Substituent	Temperature (°C)	Yield of 2,4-dibromo (HD) Product (%)	Yield of 2,3-dibromo (HD) Product (%)	Reference
1	SEM	0	30	-
2	Ethyl	0	36	-
3	Phenyl	0	60	-
4	Tosyl	-78	59	Present
5	Boc	-78	48	-
6	SO₂NMe₂	-78	87	6

Table 2: Yields for Halogen Dance Promotion in 2,5-Dibromofuran

Electrophile	Product	Yield (%)	Reference
Chlorotrimethylsilane	2-trimethylsilyl-3,5-dibromofuran	71
Chlorotrimethylstannane	2-trimethylstannyl-3,5-dibromofuran	75

Experimental Protocols

Protocol 1: Promoting the Halogen Dance in 2,5-Dibromofuran

This protocol is designed to maximize the yield of the rearranged product.

• Preparation of LDA: In a flame-dried, three-necked flask under an inert atmosphere (argon or nitrogen), dissolve diisopropylamine (1.1 equivalents) in anhydrous THF. Cool the solution to -78 °C (dry ice/acetone bath). Add n-butyllithium (1.05 equivalents) dropwise, and stir the solution for 30 minutes at -78 °C.

• Lithiation and Rearrangement: To the freshly prepared LDA solution, add a solution of 2,5-dibromofuran (1 equivalent) in anhydrous THF quickly at -78 °C.

• Stirring: Allow the reaction mixture to stir at -78 °C for an extended period (e.g., 90 minutes) to ensure the halogen dance equilibrium is reached.

• Quenching: Add the desired electrophile (e.g., chlorotrimethylsilane, 1.2 equivalents) dropwise at -78 °C.

• Work-up: After stirring for an additional hour at -78 °C, allow the reaction to warm to room temperature. Quench with a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether). Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Protocol 2: Preventing the Halogen Dance (Selective 3-Lithiation)

This protocol aims to form the 3-lithio-2,5-dibromofuran and trap it before rearrangement.

• Preparation of LDA: Prepare LDA as described in Protocol 1, but use anhydrous tetrahydropyran (THP) as the solvent.

• Lithiation: To the LDA solution at -78 °C, add a solution of 2,5-dibromofuran (1 equivalent) in anhydrous THP very slowly via a syringe pump over a period of 120 minutes.

• Quenching: Immediately after the addition of 2,5-dibromofuran is complete, add a highly reactive electrophile (e.g., a reactive aldehyde or ketone, 1.2 equivalents) dropwise at -78 °C.

• Work-up and Purification: Follow the work-up and purification steps as described in Protocol 1.

Visualizations

Caption: Workflow for promoting the halogen dance rearrangement.

Caption: Workflow for preventing the halogen dance rearrangement.

Caption: Troubleshooting decision tree for managing the halogen dance.

References

• 1. researchgate.net [researchgate.net]
• 2. Continuous‐Flow Divergent Lithiation of 2,3‐Dihalopyridines: Deprotolithiation versus Halogen Dance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2,5-Dibromofuran [ch.imperial.ac.uk]
• 4. da.lib.kobe-u.ac.jp [da.lib.kobe-u.ac.jp]

Stabilizing 2,5-Dibromofuran against degradation

Welcome to the Technical Support Center for 2,5-Dibromofuran. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stabilization, handling, and use of 2,5-Dibromofuran in experimental settings. Below you will find frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols to ensure the stability and successful application of this versatile reagent.

Frequently Asked Questions (FAQs)

Q1: My 2,5-Dibromofuran has turned yellow/brown. Is it still usable?

A1: A color change from colorless to yellow or brown is a common indicator of degradation. The primary causes are exposure to light (photodegradation) and oxygen (oxidation). While it may still contain the desired compound, the purity is compromised, which can lead to inconsistent results, lower yields, and difficult purification. It is highly recommended to assess the purity by GC-MS or ¹H NMR before use. For critical applications, using a fresh or purified lot is advised.

Q2: What is the primary cause of 2,5-Dibromofuran degradation?

A2: The degradation of 2,5-Dibromofuran is primarily caused by three factors:

• Oxidation: Exposure to air can lead to oxidative decomposition.

• Photodegradation: The compound is sensitive to light and can decompose upon prolonged exposure.

• Acid-Catalyzed Decomposition: Trace acidic impurities can catalyze degradation pathways.

Q3: How can I prevent the degradation of 2,5-Dibromofuran during storage?

A3: To ensure long-term stability, 2,5-Dibromofuran should be stored under an inert atmosphere (argon or nitrogen), protected from light by using an amber vial or wrapping the container in aluminum foil, and kept at low temperatures (refrigerated at 2-8 °C or frozen at -20 °C for extended periods).[1][2] The use of stabilizers is also highly recommended.

Q4: What stabilizers are recommended for 2,5-Dibromofuran?

A4: Many commercial suppliers provide 2,5-Dibromofuran stabilized with Magnesium Oxide (MgO).[3]

• Magnesium Oxide (MgO): A small amount of this solid, non-nucleophilic base can be added to the storage vessel to neutralize acidic impurities that may catalyze decomposition.

• Butylated Hydroxytoluene (BHT): To inhibit oxidative degradation, a radical scavenger like BHT can be added at a low concentration (e.g., 50-100 ppm).

Q5: What are the typical side reactions observed in cross-coupling reactions with 2,5-Dibromofuran?

A5: In palladium-catalyzed cross-coupling reactions like Suzuki-Miyaura or Stille couplings, common side reactions include:

• Homocoupling: The coupling of two molecules of the organometallic reagent or two molecules of 2,5-Dibromofuran. This is often exacerbated by the presence of oxygen.

• Dehalogenation: The replacement of a bromine atom with a hydrogen atom, leading to the formation of 2-bromofuran. This can be caused by sources of protons (e.g., water, alcohol solvents) or certain impurities in the base.

• Bis-coupling: The substitution of both bromine atoms. This can be a desired outcome or a side product depending on the reaction stoichiometry and conditions.

Data Presentation

Table 1: Recommended Storage Conditions for 2,5-Dibromofuran

Parameter	Condition	Rationale
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents oxidative degradation.
Light	Protect from light (Amber vial/foil)	Prevents photodegradation.
Temperature	-20°C (Long-term) or 2-8°C (Short-term)	Slows the rate of decomposition reactions.[2]
Stabilizer (Acid)	Magnesium Oxide (MgO) (spatula tip)	Neutralizes acidic impurities.[3]
Stabilizer (Oxidation)	Butylated Hydroxytoluene (BHT) (50-100 ppm)	Acts as a radical scavenger to inhibit oxidation.
Container	Tightly sealed glass container with a PTFE-lined cap	Prevents exposure to air and moisture.

Table 2: Illustrative Purity of 2,5-Dibromofuran Over Time Under Various Storage Conditions*

Condition	Initial Purity	Purity after 3 Months	Purity after 12 Months
Room Temp, Air, Ambient Light	99.5%	~90% (discolored)	<80% (significant decomposition)
2-8 °C, Air, Dark	99.5%	~97%	~94%
2-8 °C, N₂, Dark	99.5%	>99%	~98.5%
-20 °C, N₂, Dark, with MgO	99.5%	>99.5%	>99%

*This data is illustrative and based on the known reactivity of dibromofurans. Actual stability may vary based on initial purity and handling.

Experimental Protocols

Protocol 1: Stabilization of Commercial 2,5-Dibromofuran

Objective: To prepare a stock of 2,5-Dibromofuran for long-term storage.

Materials:

• Commercial 2,5-Dibromofuran

• Magnesium Oxide (MgO), anhydrous

• Amber glass vial with a PTFE-lined septum cap

• Schlenk line or glovebox

• Argon or Nitrogen gas

• Syringes and needles

Methodology:

• Dry the amber glass vial and a small magnetic stir bar in an oven at 120 °C overnight and allow to cool in a desiccator.

• Under a positive pressure of inert gas (Argon or Nitrogen), add a spatula tip of anhydrous MgO to the vial.

• Using a cannula or a syringe, transfer the commercial 2,5-Dibromofuran into the prepared vial containing MgO.

• Purge the headspace of the vial with inert gas for 1-2 minutes.

• Seal the vial tightly with the septum cap and wrap the cap with parafilm.

• For added protection, wrap the entire vial in aluminum foil.

• Store the stabilized solution in a freezer at -20 °C.

Protocol 2: Purity Assessment by GC-MS

Objective: To quantitatively assess the purity of 2,5-Dibromofuran and identify potential degradation products.

Methodology:

• Sample Preparation: Under an inert atmosphere, carefully extract a small aliquot (e.g., 1 µL) from the stored 2,5-Dibromofuran sample and dissolve it in an appropriate solvent like Dichloromethane or Ethyl Acetate (1 mL).

• GC Conditions (Illustrative):

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Inlet Temperature: 250 °C.

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 35 to 350.

  • Source Temperature: 230 °C.

• Data Analysis: Integrate the peak areas of the chromatogram. The purity can be estimated by the relative percentage of the 2,5-Dibromofuran peak area. Look for peaks corresponding to 2-bromofuran (m/z ~147/149) as a likely dehalogenation product.

Protocol 3: General Procedure for Suzuki-Miyaura Coupling

Objective: To perform a standard cross-coupling reaction using stabilized 2,5-Dibromofuran.

Materials:

• Stabilized 2,5-Dibromofuran (1.0 equiv)

• Arylboronic acid (1.1 equiv)

• Pd(PPh₃)₄ (3 mol%)

• Potassium Carbonate (K₂CO₃) (2.0 M aqueous solution)

• 1,4-Dioxane

• Schlenk tube and stir bar

Methodology:

• To an oven-dried Schlenk tube containing a stir bar, add 2,5-Dibromofuran (e.g., 0.25 mmol, 56.5 mg), the desired arylboronic acid (0.275 mmol), and Pd(PPh₃)₄ (e.g., 0.0075 mmol, 8.7 mg).

• Evacuate and backfill the Schlenk tube with Argon or Nitrogen three times.

• Under a positive pressure of inert gas, add 1,4-dioxane (2.5 mL) followed by the 2.0 M aqueous K₂CO₃ solution (0.5 mL).[1]

• Seal the tube and place the reaction mixture in a preheated oil bath at 80-90 °C.

• Stir vigorously for 3-5 hours, monitoring the reaction progress by TLC or GC-MS.[1]

• Upon completion, cool the reaction to room temperature and dilute with water (10 mL).

• Extract the product with an organic solvent (e.g., Ethyl Acetate, 3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Troubleshooting Guides

Issue 1: Poor or No Yield in Suzuki Coupling

Potential Cause	Troubleshooting Steps
Degraded 2,5-Dibromofuran	Check purity of the starting material by GC-MS or NMR. If significant degradation is observed, purify by distillation or use a fresh bottle.
Inactive Catalyst	Use a fresh batch of palladium catalyst. Consider a pre-catalyst that is activated in situ. Ensure the reaction is thoroughly degassed to prevent catalyst oxidation.
Inappropriate Ligand	For Suzuki coupling, electron-rich and bulky phosphine ligands like SPhos or XPhos can be more effective than PPh₃ for challenging substrates.
Incorrect Base	The base is crucial for transmetalation. If a weak base (e.g., K₂CO₃) is ineffective, try a stronger base like K₃PO₄ or Cs₂CO₃.
Low Reaction Temperature	Gradually increase the reaction temperature in increments of 10 °C. Ensure the solvent's boiling point is not exceeded.

Issue 2: Significant Dehalogenation Byproduct (2-Bromofuran)

Potential Cause	Troubleshooting Steps
Source of Protons	Ensure anhydrous solvents and reagents are used. The presence of water (beyond the aqueous base) or other protic sources can lead to dehalogenation.
Impurities in Base	Use a high-purity base. Some bases can contain hydroxide impurities that promote dehalogenation.
Reaction with Solvent	Some solvents, particularly alcohols, can act as a hydride source at elevated temperatures. Switch to an aprotic solvent like dioxane, toluene, or DMF.

Mandatory Visualizations

References

• 1. rsc.org [rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. chemimpex.com [chemimpex.com]

Troubleshooting low conversion rates in 2,5-Dibromofuran reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges and improving conversion rates in reactions involving 2,5-Dibromofuran.

Frequently Asked Questions (FAQs)

Q1: My cross-coupling reaction with 2,5-Dibromofuran is resulting in a low yield. What are the most common initial factors to investigate?

Low yields in cross-coupling reactions (e.g., Suzuki, Stille, Heck) with 2,5-Dibromofuran can often be attributed to a few key areas. A systematic evaluation of your catalyst system, reaction conditions, and reagents is the best approach.[1] The primary aspects to scrutinize are:

• Catalyst System: The choice and quality of the palladium catalyst and ligands are critical for success.[1]

• Reaction Conditions: Factors such as temperature, reaction time, and the maintenance of an inert atmosphere significantly impact the outcome.[1]

• Reagent Quality: The purity and reactivity of 2,5-Dibromofuran, the coupling partner (e.g., boronic acid, organostannane), and the base are paramount.[1]

• Solvent Choice: The solvent affects the solubility of reagents and the overall reaction kinetics.[1]

Q2: I am observing the formation of polybrominated byproducts in my reaction. How can this be minimized?

The formation of polybrominated furans can occur if the reaction conditions are too harsh or if the stoichiometry is not carefully controlled. Furan itself is highly reactive and can undergo further bromination.[2] To minimize these byproducts:

• Control Stoichiometry: Use a precise stoichiometry of the brominating agent if you are synthesizing the starting material.[2]

• Slow Addition: Add reagents dropwise to maintain a low concentration in the reaction mixture.[2]

• Low Temperature: Conduct the reaction at a consistently low temperature to control the reaction rate.[2]

Q3: My 2,5-Dibromofuran starting material appears to be degrading. What are the proper storage and handling procedures?

2,5-Dibromofuran can be sensitive to light, air, and acidic conditions.[3] Degradation of the starting material will inevitably lead to lower yields.

• Storage: Store 2,5-Dibromofuran under an inert atmosphere (argon or nitrogen), protected from light (using an amber vial or by wrapping the container in foil), and at refrigerated temperatures (2-8 °C).[3] The use of a stabilizer like magnesium oxide (MgO) can help neutralize acidic impurities.[3][4]

• Handling: All handling should be done under an inert atmosphere using techniques such as a glove box or Schlenk line to minimize exposure to air and moisture.[3]

Troubleshooting Guide for Low Conversion Rates

Issue 1: Low Yield in Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura, Stille)

Potential Cause & Solution

• Inactive Catalyst: The active Pd(0) species may have been oxidized. Ensure the reaction is thoroughly degassed to remove oxygen.[1] If using a Pd(II) precatalyst, ensure it is effectively reduced in situ.[1] The formation of palladium black is an indicator of catalyst deactivation.[5]

• Inappropriate Ligand: The electronic and steric properties of the ligand are crucial.[1] For challenging substrates, bulky and electron-rich ligands (e.g., Buchwald ligands) may be necessary to promote oxidative addition and reductive elimination.[1][5]

• Sub-optimal Base: The choice of base is critical and can significantly affect the yield.[1] Common bases for Suzuki couplings include K₂CO₃, Cs₂CO₃, and K₃PO₄.[6][7][8] The base must be strong enough to facilitate transmetalation but not so strong that it causes degradation of the substrate or coupling partner.

• Protodeboronation (Suzuki Reaction): Boronic acids can be unstable and undergo protodeboronation, where the boron group is replaced by a hydrogen atom.[1] Using boronic esters (e.g., pinacol esters) can improve stability.[1]

• Homocoupling: The formation of homocoupled products can be a significant side reaction, reducing the yield of the desired product.[7] This can sometimes be addressed by adjusting the catalyst system or reaction conditions.

• Incorrect Temperature: The optimal temperature is highly dependent on the specific substrates and catalyst system.[1] If conversion is low, a modest increase in temperature may be beneficial; however, excessively high temperatures can lead to decomposition.[1]

Issue 2: Complications in Lithiation and "Halogen Dance" Reactions

Potential Cause & Solution

• Incomplete Lithiation: Achieving selective monolithiation can be challenging. The choice of solvent and temperature is critical. For instance, in the lithiation of 2,5-dibromopyridine, coordinating solvents favor reaction at the 5-position, while non-coordinating solvents favor the 2-position.[9] Similar solvent effects can be expected with 2,5-Dibromofuran.

• "Halogen Dance" Rearrangement: This is a known issue where the bromine atom migrates upon treatment with a strong base like LDA.[10] To prevent this, one can prolong the addition time of the substrate to the base and use a solvent like tetrahydropyran (THP).[10] Conversely, to promote a controlled halogen dance, one can adjust the stoichiometry of the base and the reaction time.[10]

• Quenching Issues: The lithiated intermediate may be quenched by residual moisture or other electrophilic impurities in the reaction mixture, leading to the debrominated starting material.[11] Ensure all reagents and solvents are scrupulously dried and the reaction is performed under a strictly inert atmosphere.

Data Presentation: Comparison of Reaction Conditions

The following tables summarize typical conditions for common cross-coupling reactions with dibromofurans. Note that yields are often substrate-dependent and the provided data should be used as a general guideline.

Table 1: Suzuki-Miyaura Coupling of Dibromofurans with Arylboronic Acids

Substrate	Coupling Partner	Catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Product	Yield (%)*
2,5-Dibromofuran	Phenylboronic acid	Pd(PPh₃)₄ (5)	K₂CO₃	Toluene/Ethanol	110	16	2-Bromo-5-phenylfuran	~70-85
2,5-Dibromofuran	4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (3)	Na₂CO₃	1,4-Dioxane/H₂O	90	12	2-Bromo-5-(4-methoxyphenyl)furan	~75-90

*Yields are estimated based on analogous reactions with similar heterocyclic substrates due to the lack of specific literature data for these exact reactions. Actual yields may vary.[6]

Table 2: Stille Coupling of Dibromofurans with Organostannanes

Substrate	Coupling Partner	Catalyst (mol%)	Additive	Solvent	Temp. (°C)	Time (h)	Product	Yield (%)*
2,5-Dibromofuran	(Tributylstannyl)benzene	PdCl₂(PPh₃)₂ (10)	LiCl	Toluene	90	16	2-Phenyl-5-bromofuran	~60-70
2,5-Dibromofuran	2-(Tributylstannyl)furan	Pd(OAc)₂/XPhos (2)	CsF	t-BuOH	110	14	2-Bromo-5-(2-furyl)furan	~70-80

*Yields are estimated based on analogous reactions with similar heterocyclic substrates due to the lack of specific literature data for these exact reactions. Actual yields may vary.[6][12]

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling

This protocol is adapted from a procedure for the Suzuki-Miyaura cross-coupling of tetrabromofuran.[6]

Materials:

• 2,5-Dibromofuran (1.0 equiv)

• Arylboronic acid (1.1 equiv for mono-arylation)

• Pd(PPh₃)₄ (2-5 mol%)

• K₂CO₃ (2.0 M aqueous solution, 2.0 equiv)

• 1,4-Dioxane or Toluene/Ethanol mixture

• Anhydrous Na₂SO₄

• Dichloromethane (for extraction)

• Silica gel for column chromatography

Procedure:

• To a pressure tube, add the 2,5-Dibromofuran, arylboronic acid, and Pd(PPh₃)₄.

• Add the solvent (e.g., 1,4-dioxane or a toluene/ethanol mixture).

• Add the aqueous K₂CO₃ solution.

• Seal the tube and heat the mixture at 80-100 °C under an argon atmosphere for 3-12 hours, monitoring the reaction by TLC or GC-MS.

• After cooling to room temperature, dilute the reaction mixture with water and extract with dichloromethane (3 x 25 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the residue by flash chromatography on silica gel to afford the desired product.[6]

General Procedure for Stille Coupling

Materials:

• 2,5-Dibromofuran (1.0 equiv)

• Organostannane (e.g., Tributylphenyltin, 1.1 equiv)

• PdCl₂(PPh₃)₂ (2-5 mol%)

• Anhydrous LiCl (if required)

• Anhydrous Toluene or Dioxane

• Saturated aqueous solution of KF

Procedure:

• To a flame-dried flask under an inert atmosphere, add the 2,5-Dibromofuran and the palladium catalyst.

• Add the anhydrous solvent via syringe.

• If using, add anhydrous LiCl.

• Add the organostannane via syringe.

• Heat the reaction mixture to 80-110 °C and monitor the progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• To quench the reaction and remove tin byproducts, add a saturated aqueous solution of KF and stir vigorously for 1-2 hours.

• Filter the mixture through a pad of celite, washing with an organic solvent.

• Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.[6]

Visualizations

Troubleshooting Workflow for Low Conversion in Cross-Coupling Reactions

Caption: A logical workflow for troubleshooting low yields.

Palladium-Catalyzed Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of a Suzuki-Miyaura reaction.

Potential Side Reaction: "Halogen Dance" of 2,5-Dibromofuran

Caption: Simplified pathway of a "Halogen Dance" side reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. chemimpex.com [chemimpex.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. 2,5-Dibromofuran [ch.imperial.ac.uk]
• 11. Reddit - The heart of the internet [reddit.com]
• 12. scispace.com [scispace.com]

Scalable synthesis of 2,5-Dibromofuran for industrial applications

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the scalable synthesis of 2,5-Dibromofuran. This document offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to address common challenges encountered during laboratory and industrial-scale production.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable method for synthesizing 2,5-Dibromofuran?

A1: The most prevalent method for synthesizing 2,5-Dibromofuran is the direct bromination of furan.[1] For industrial applications, this is often carried out using N-Bromosuccinimide (NBS) or molecular bromine in a suitable solvent like N,N-dimethylformamide (DMF).[2] Continuous flow chemistry is emerging as a safer and more scalable alternative to traditional batch processes for hazardous bromination reactions.[1]

Q2: What are the primary challenges in scaling up the synthesis of 2,5-Dibromofuran?

A2: Key challenges in the scale-up include:

• Exothermic Reaction Control: The bromination of furan is highly exothermic and requires careful temperature management to prevent runaway reactions and the formation of byproducts.[3]

• Regioselectivity: While the 2,5-isomer is the thermodynamically favored product, the formation of other isomers like 2,4-dibromofuran can occur.[3]

• Byproduct Formation: Over-bromination can lead to the formation of tri- and tetra-brominated furans.[3]

• Product Purification: The volatility of 2,5-Dibromofuran can lead to product loss during solvent removal. Additionally, the similar boiling points and polarities of isomers and byproducts can make purification by distillation or chromatography challenging.[4]

• Safety: The use of molecular bromine is hazardous, requiring special handling procedures and equipment, especially at an industrial scale.

Q3: How can the formation of impurities be minimized?

A3: To minimize impurities:

• Control Stoichiometry: Use a precise stoichiometry of the brominating agent (typically 2.0 equivalents for dibromination).[3]

• Slow Reagent Addition: Add the brominating agent portion-wise or via slow addition to maintain a low concentration in the reaction mixture, which helps to control the exotherm and reduce over-bromination.[3]

• Maintain Low Temperatures: Performing the reaction at low temperatures (e.g., 0-5 °C) is crucial for controlling the reaction rate and minimizing side reactions.[3]

• Use of a Non-nucleophilic Base: In some cases, adding a non-nucleophilic base can help to scavenge any acid generated during the reaction, which can otherwise lead to product decomposition.

Q4: What are the recommended purification methods for industrial-scale production?

A4: For large-scale purification, fractional distillation under reduced pressure is a common method. However, due to the potential for similar boiling points of isomers, careful optimization of the distillation parameters is necessary. For high-purity requirements, preparative chromatography may be employed, though this can be less cost-effective for very large quantities.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield	- Product decomposition due to acidic conditions.- Product loss during workup due to volatility.- Incomplete reaction.	- Add a non-nucleophilic base (e.g., pyridine, 2,6-lutidine) to the reaction mixture.- Use a rotary evaporator with a cold trap and exercise care during solvent removal.- Monitor the reaction progress by TLC or GC-MS to ensure completion.
Formation of Polybrominated Byproducts	- Excess brominating agent.- Reaction temperature too high.	- Use a precise stoichiometry of the brominating agent (2.0 equivalents).- Maintain a consistently low reaction temperature.- Add the brominating agent slowly to the reaction mixture.[3]
Presence of Isomeric Impurities (e.g., 2,4-Dibromofuran)	- The 2,5-isomer is the thermodynamically favored product, but kinetic control can sometimes lead to other isomers.	- Optimize reaction conditions (temperature, solvent) to favor the formation of the 2,5-isomer. Direct bromination of furan strongly favors the 2,5-isomer.[3]
Difficulty in Product Purification	- Similar boiling points and polarities of isomers and byproducts.- Product degradation on silica gel during chromatography.	- Employ fractional distillation under reduced pressure with a high-efficiency column.- Consider using a different stationary phase for chromatography or preparative GC for smaller scales.- Neutralize silica gel by pre-treating it with a solution of triethylamine in the eluent.
Uncontrolled Exothermic Reaction	- Rapid addition of brominating agent.- Inadequate cooling.	- Add the brominating agent dropwise or in small portions.- Ensure the reaction vessel is adequately cooled in an ice bath or with a chiller.

Quantitative Data Presentation

Brominating Agent	Solvent	Scale	Yield (%)	Key Considerations
Bromine (2 equiv.)	N,N-Dimethylformamide (DMF)	Lab-scale	48%[2]	Highly exothermic, hazardous reagent.[3]
N-Bromosuccinimide (NBS)	N,N-Dimethylformamide (DMF)	Lab-scale	Not specified	Generally milder than Br2, but still requires careful temperature control.
In-situ generated Br2 (from NaOCl/HBr)	Various	Lab-scale (Flow)	78-99% (for various substrates)[1]	Offers significant safety and control advantages, suitable for scale-up.[1]

Experimental Protocols

Lab-Scale Synthesis using Bromine in DMF

This protocol is a representative procedure for the synthesis of 2,5-Dibromofuran on a laboratory scale.

Materials:

• Furan

• Bromine

• N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a flask equipped with a dropping funnel and a magnetic stirrer, dissolve furan (1 equivalent) in DMF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of bromine (2 equivalents) in DMF to the furan solution, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, pour the reaction mixture into a separatory funnel containing water and diethyl ether.

• Separate the organic layer and wash it sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure, using a cold trap to minimize product loss.

• Purify the crude product by fractional distillation under reduced pressure.

Mandatory Visualizations

Experimental Workflow for Scalable Synthesis of 2,5-Dibromofuran

Caption: A generalized workflow for the synthesis and purification of 2,5-Dibromofuran.

Troubleshooting Logic for Low Yield in 2,5-Dibromofuran Synthesis

Caption: A troubleshooting diagram outlining potential causes and solutions for low yield.

References

• 1. mdpi.com [mdpi.com]
• 2. Convenient Synthetic Procedures for 2-Bromofuran and 2,5-Dibromofuran | Semantic Scholar [semanticscholar.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Analytical Methods for 2,5-Dibromofuran Purity Determination

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for determining the purity of 2,5-Dibromofuran. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary recommended methods for determining the purity of 2,5-Dibromofuran?

A1: The primary methods for assessing the purity of 2,5-Dibromofuran are Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC) with UV detection, and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. Each technique offers distinct advantages in terms of sensitivity, selectivity, and quantification.

Q2: What are the potential impurities I should be aware of when analyzing 2,5-Dibromofuran?

A2: Potential impurities can arise from the synthesis process, which typically involves the bromination of furan.[1][2] Common impurities may include:

• 2-Bromofuran: An intermediate or byproduct of incomplete bromination.[2]

• Polybrominated furans: Such as 2,3,5-tribromofuran, resulting from over-bromination.

• Isomeric dibromofurans: While 2,5-dibromofuran is the major product from direct bromination of furan, other isomers like 2,3-dibromofuran could potentially form in small amounts.

• Residual solvents: Solvents used in the synthesis and purification, such as N,N-dimethylformamide (DMF) or tetrahydrofuran (THF).[1]

• Degradation products: Furans can be sensitive to strong acids and oxidizing agents, which may lead to ring-opened or polymerized byproducts.

Q3: How can I prepare a sample of 2,5-Dibromofuran for purity analysis?

A3: Proper sample preparation is crucial for accurate results. For GC and HPLC, accurately weigh a sample of 2,5-Dibromofuran and dissolve it in a high-purity volatile solvent (e.g., dichloromethane, ethyl acetate, or acetonitrile) to a known concentration (e.g., 1 mg/mL). For qNMR, a precisely weighed sample of 2,5-Dibromofuran and a certified internal standard are dissolved in a deuterated solvent.[3][4] Ensure the sample is fully dissolved to avoid issues with injection and analysis.[3][5]

Q4: What is a suitable internal standard for quantitative NMR (qNMR) analysis of 2,5-Dibromofuran?

A4: A suitable internal standard for qNMR should have a simple spectrum with sharp signals that do not overlap with the analyte signals.[3] For 2,5-Dibromofuran, which has a simple 1H NMR spectrum, potential internal standards include 1,4-dinitrobenzene, dimethyl sulfone, or maleic anhydride. The choice will depend on the deuterated solvent used and the solubility of the standard. The purity of the internal standard must be certified.[6]

Experimental Protocols and Methodologies

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds. It is well-suited for the analysis of 2,5-Dibromofuran.

Experimental Workflow for GC-MS Analysis

Caption: A simplified workflow for the GC-MS analysis of 2,5-Dibromofuran.

Table 1: Recommended GC-MS Parameters

Parameter	Recommended Setting
GC Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injection Mode	Split (e.g., 50:1) or Splitless, depending on sample concentration
Injector Temperature	250 °C
Carrier Gas	Helium at a constant flow of 1.0-1.5 mL/min
Oven Program	Initial: 60 °C (hold 2 min), Ramp: 10 °C/min to 280 °C (hold 5 min)
MS Transfer Line	280 °C
Ion Source	Electron Ionization (EI) at 70 eV
Mass Range	50-300 amu

Note: These parameters are a starting point and may require optimization.

High-Performance Liquid Chromatography (HPLC)

HPLC with UV detection is a versatile method for non-volatile or thermally sensitive compounds and can be adapted for 2,5-Dibromofuran.

Table 2: Recommended HPLC Parameters

Parameter	Recommended Setting
HPLC Column	C18 reverse-phase, 4.6 x 150 mm, 5 µm particle size
Mobile Phase	Isocratic or gradient elution with Acetonitrile and Water
Example Gradient	Start with 60% Acetonitrile / 40% Water, ramp to 95% Acetonitrile over 10 minutes
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Detection	UV at 254 nm
Injection Vol.	10 µL

Note: Method development and optimization are likely necessary to achieve the best separation from potential impurities.

Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR provides a direct measurement of purity against a certified reference material without the need for a calibration curve.

Table 3: Recommended qNMR Parameters

Parameter	Recommended Setting
Spectrometer	400 MHz or higher
Solvent	Deuterated chloroform (CDCl3) or Deuterated acetone ((CD3)2CO)
Internal Standard	Maleic Anhydride or 1,4-Dinitrobenzene (certified purity)
Pulse Sequence	A simple 90° pulse-acquire sequence
Relaxation Delay (d1)	At least 5 times the longest T1 of both the analyte and the standard (e.g., 30 s)
Number of Scans	16 or higher for good signal-to-noise

Note: Accurate weighing of both the sample and the internal standard is critical for this method.[3][4]

Troubleshooting Guides

GC-MS Troubleshooting

Logical Flow for Troubleshooting Common GC-MS Issues

Caption: A troubleshooting decision tree for common GC-MS problems.

Table 4: Common GC-MS Problems and Solutions

Problem	Potential Cause	Suggested Solution
Peak Tailing	Active sites in the injector liner or column; column contamination.[7][8]	Use a deactivated liner; trim the first few cm of the column; check for sample matrix effects.
Shifting Retention Times	Leak in the carrier gas line; inconsistent oven temperature; column aging.[9]	Perform a leak check; verify oven temperature calibration; condition or replace the column.
Ghost Peaks	Carryover from previous injection; septum bleed; contamination in the system.	Run a solvent blank; use high-quality septa; bake out the injector and column.
Poor Sensitivity	Low sample concentration; leak in the system; detector issue.	Concentrate the sample; perform a leak check; clean the ion source.
Split Peaks	Inefficient sample focusing at the head of the column; column installation issue.[8]	Lower the initial oven temperature; ensure the column is installed correctly in the injector.

HPLC Troubleshooting

Table 5: Common HPLC Problems and Solutions

Problem	Potential Cause	Suggested Solution
Peak Tailing or Fronting	Column overload; secondary interactions with silanols; mismatched sample solvent.[10]	Dilute the sample; use a column with end-capping; dissolve the sample in the mobile phase.
Variable Retention Times	Inconsistent mobile phase composition; fluctuating column temperature; pump issues.[11]	Prepare fresh mobile phase; use a column oven; prime the pump and check for leaks.
High Backpressure	Blockage in the column or system; precipitated buffer.	Filter the sample and mobile phase; flush the column in the reverse direction; ensure buffer solubility in the mobile phase.
Baseline Noise or Drift	Air bubbles in the pump or detector; contaminated mobile phase.	Degas the mobile phase; use high-purity solvents; flush the system.
Split Peaks	Partially blocked column frit; sample solvent effect.[10]	Replace the column frit or the column; inject a smaller volume or dissolve the sample in the mobile phase.

References

• 1. 2,5-Dibromofuran [ch.imperial.ac.uk]
• 2. Convenient Synthetic Procedures for 2-Bromofuran and 2,5-Dibromofuran | Semantic Scholar [semanticscholar.org]
• 3. qNMR Purity Recipe Book (1 - Sample Preparation) - Mestrelab Research Analytical Chemistry Software [mestrelab.com]
• 4. pubsapp.acs.org [pubsapp.acs.org]
• 5. NMR Sample Preparation [nmr.chem.umn.edu]
• 6. Determination of standard sample purity using the high-precision 1H-NMR process | Semantic Scholar [semanticscholar.org]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. agilent.com [agilent.com]
• 9. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. HPLC separation of related halogenated aromatic, any one?? - Chromatography Forum [chromforum.org]

Reference Data & Comparative Studies

A Comparative Analysis of the Reactivity of 2,5-Dibromofuran and 2,5-Dichlorofuran

Aimed at researchers, scientists, and professionals in drug development, this guide provides an objective comparison of the chemical reactivity of 2,5-Dibromofuran and 2,5-Dichlorofuran. The information herein is supported by experimental data to assist in the strategic selection of reagents for chemical synthesis.

The functionalization of furan rings is a cornerstone of synthetic chemistry, particularly in the creation of novel pharmaceutical compounds. Among the dihalogenated furans, 2,5-dibromofuran and 2,5-dichlorofuran are common starting materials. Their reactivity, however, is not identical, a factor that can be leveraged for selective synthesis. This guide explores these differences through the lens of common organic reactions.

The primary determinant of reactivity in these compounds is the inherent strength of the carbon-halogen bond. The carbon-bromine (C-Br) bond is weaker than the carbon-chlorine (C-Cl) bond, making 2,5-dibromofuran generally more reactive in reactions where the cleavage of this bond is a key step, such as in many metal-catalyzed cross-coupling reactions.

Bond Dissociation Energies

The energy required to break a chemical bond, or bond dissociation energy (BDE), provides a quantitative measure of its strength. A lower BDE corresponds to a weaker bond and, often, higher reactivity. The average BDE for a C-Br bond is approximately 285 kJ/mol, whereas for a C-Cl bond it is around 327 kJ/mol.[1] This fundamental difference underpins the observed reactivity patterns.

Bond	Average Bond Dissociation Energy (kJ/mol)
C-Cl	327[1]
C-Br	285[1]

Reactivity in Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are pivotal in forming new carbon-carbon and carbon-heteroatom bonds. The initial and often rate-determining step in these reactions is the oxidative addition of the palladium catalyst to the carbon-halogen bond. Due to the lower bond energy of the C-Br bond, 2,5-dibromofuran typically undergoes this step more readily than 2,5-dichlorofuran.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling, which joins an organoboron compound with an organohalide, is a widely used reaction. While direct comparative studies under identical conditions are sparse, the available literature suggests that 2,5-dibromofuran is more reactive. For instance, the Suzuki-Miyaura coupling of brominated furans can proceed efficiently at temperatures around 80°C.[2] In contrast, couplings involving aryl chlorides often require more forcing conditions or specialized catalyst systems to achieve comparable yields.[3][4] The general reactivity trend for aryl halides in Suzuki-Miyaura coupling is I > Br > OTf > Cl.[5]

Table 1: Representative Suzuki-Miyaura Coupling Conditions

Substrate	Catalyst	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Brominated Furan Derivative	Pd(PPh₃)₄	K₂CO₃ (2M aq.)	Dioxane	80	3-5	76-91[2]
2,4-Dichloropyrimidine	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	100 (MW)	0.25	~90[3]

Note: The data presented are from different studies and are for illustrative purposes. Direct comparison requires identical reaction conditions.

Stille Coupling

The Stille reaction couples an organohalide with an organotin compound.[6] Similar to the Suzuki coupling, the reactivity of the halide partner is crucial. The reaction with 2,5-dibromofuran is expected to proceed under milder conditions than with 2,5-dichlorofuran. While Stille's early work demonstrated successful couplings with a variety of aryl halides, subsequent developments have focused on enabling the use of less reactive chlorides, often requiring more sophisticated ligands.[7][8]

Sonogashira Coupling

The Sonogashira coupling involves the reaction of a terminal alkyne with an aryl or vinyl halide.[9] This reaction is known to be effective for aryl bromides. For instance, Sonogashira coupling with brominated furans can produce dialkynylfurans in good yields.[10] While the reaction can be adapted for aryl chlorides, it generally requires more specialized conditions.

Reactivity in Lithiation and Halogen Dance Reactions

Lithiation via metal-halogen exchange is another common strategy for functionalizing these furan derivatives. This process is typically faster for bromides than for chlorides.

For 2,5-dibromofuran, treatment with a strong base like lithium diisopropylamide (LDA) can lead to a "halogen dance" reaction, where the bromine atom appears to migrate.[11] This occurs due to the acidity of the furan ring protons, allowing for metalation followed by halogen migration. By carefully controlling the reaction conditions, such as solvent and addition time, it is possible to selectively achieve either direct lithiation at the 3-position or the halogen dance to form 3,5-dibromofuran derivatives.[11] The lower acidity of the β-protons in furan necessitates specific conditions to control this process.[11]

Experimental Protocols

General Procedure for Suzuki-Miyaura Cross-Coupling of a Brominated Furan

This protocol is adapted from a procedure for the coupling of tetrabromofuran.[2]

• A pressure tube is charged with the brominated furan, Pd(PPh₃)₄ (2-3 mol%), and the arylboronic acid (1.0 to 1.1 equivalents per bromine atom).

• Dioxane or a toluene/dioxane mixture (4:1) is added as the solvent.

• An aqueous solution of K₂CO₃ (2 M) is added.

• The mixture is degassed and placed under an argon atmosphere.

• The reaction is heated to the desired temperature (e.g., 80°C) for the specified time (e.g., 3-5 hours).

• Upon completion, the reaction mixture is cooled, diluted with water, and extracted with an organic solvent (e.g., CH₂Cl₂).

• The combined organic layers are dried, filtered, and concentrated. The product is then purified by chromatography.

General Procedure for Sonogashira Coupling

This is a general procedure and may require optimization for specific substrates.[12][13]

• To a reaction flask, add the aryl halide, a palladium catalyst (e.g., Pd(CF₃COO)₂ at 2.5 mol%), a phosphine ligand (e.g., PPh₃ at 5.0 mol%), and a copper(I) co-catalyst (e.g., CuI at 5.0 mol%).[12]

• The flask is evacuated and backfilled with an inert atmosphere (e.g., nitrogen).

• Anhydrous solvent (e.g., DMF) and a base (e.g., Et₃N) are added, and the mixture is stirred.[12][13]

• The terminal alkyne is then added, and the reaction is heated (e.g., to 100°C) for the required time (e.g., 3 hours).[12]

• After cooling, the reaction is worked up by quenching, extraction, and purification.

Visualizing Reaction Pathways

The following diagrams illustrate the general catalytic cycle for palladium-catalyzed cross-coupling reactions and a logical workflow for the selective functionalization of a dihalofuran.

Caption: A generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Caption: A logical workflow for the sequential functionalization of 2,5-dihalofurans.

Conclusion

References

• 1. quora.com [quora.com]
• 2. rsc.org [rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. tcichemicals.com [tcichemicals.com]
• 6. Stille reaction - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Advances in the Stille reaction and new methods for continuous flow Pd-catalyzed C-N bond forming reactions [dspace.mit.edu]
• 9. Sonogashira Coupling [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. 2,5-Dibromofuran [ch.imperial.ac.uk]
• 12. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 13. youtube.com [youtube.com]

A Comparative Guide to the Cross-Coupling Reactivity of 2,5-Dibromofuran and 2,5-Dibromothiophene

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of 2,5-dibromofuran and 2,5-dibromothiophene in palladium-catalyzed cross-coupling reactions. Understanding the distinct reactivity of these structurally similar five-membered aromatic heterocycles is crucial for the strategic design and efficient execution of synthetic routes toward novel pharmaceuticals and functional materials. This document summarizes key performance data from the literature, offers detailed experimental protocols for representative reactions, and visualizes reaction mechanisms and workflows.

Introduction to Heterocyclic Cross-Coupling

Palladium-catalyzed cross-coupling reactions are indispensable tools in modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance. Among the vast array of available substrates, halogenated heterocycles such as 2,5-dibromofuran and 2,5-dibromothiophene serve as versatile building blocks for the synthesis of complex molecular architectures. The inherent electronic properties of the furan and thiophene rings, influenced by the heteroatom (oxygen and sulfur, respectively), dictate their reactivity in common cross-coupling reactions like the Suzuki, Stille, and Sonogashira couplings.

The general order of reactivity for halogens in the rate-determining oxidative addition step of the catalytic cycle is I > Br > Cl. The choice between a furan or thiophene core can significantly impact reaction outcomes, including yields, reaction times, and catalyst selection. Thiophene is generally considered more aromatic than furan. The greater electronegativity of oxygen in furan leads to a less effective delocalization of its lone pair of electrons compared to sulfur in thiophene, rendering furan less aromatic. This difference in aromaticity influences their reactivity in cross-coupling reactions.

Data Presentation: A Comparative Overview

The following tables summarize quantitative data for Suzuki, Stille, and Sonogashira cross-coupling reactions of 2,5-dibromofuran and 2,5-dibromothiophene derivatives. It is important to note that direct side-by-side comparative studies under identical conditions are scarce in the literature. The data presented here is compiled from various sources and should be interpreted with consideration of the different reaction conditions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds between organoboron compounds and organic halides.

Substrate	Coupling Partner	Catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Product	Yield (%)
2,5-Dibromo-3-hexylthiophene	Arylboronic acids (2.5 equiv)	Pd(PPh₃)₄ (6)	K₃PO₄	1,4-Dioxane/H₂O	90	12	2,5-Diaryl-3-hexylthiophenes	Moderate to Good[1]
2,5-Dibromothiophene	Arylboronic acids	Pd(OAc)₂/PPh₃	K₂CO₃	95% EtOH	-	-	Diarylthiophenes	Moderate to Excellent[2]
2,5-Dibromofuran	Phenylboronic acid	Pd(PPh₃)₄ (4)	K₃PO₄	1,4-Dioxane/H₂O	90	12	2-Bromo-5-phenylfuran	~70-80*

*Yields are estimated based on analogous reactions with similar heterocyclic substrates due to the lack of specific literature data for these exact reactions.

Stille Coupling

The Stille coupling utilizes organotin reagents to form C-C bonds with organic halides. While effective, the toxicity of organotin compounds is a significant drawback.

Substrate	Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Additive	Solvent	Temp. (°C)	Time (h)	Product	Yield (%)
2,5-Dibromothiophene	Organostannane	Pd₂(dba)₃ (2)	P(o-tol)₃ (4)	-	Toluene	90-110	12-16	Disubstituted thiophene	High (~95)[3]
2,3,5-Tribromothieno[3,2-b]thiophene	Organotin reagent (1.1 equiv)	Pd(PPh₃)₄ (5)	-	-	DMF/Toluene	80-100	12-24	5-Substituted-2,3-dibromothieno[3,2-b]thiophene	Good[4]
2,5-Dibromofuran	Tributylphenyltin (1.1 equiv)	Pd(PPh₃)₄ or PdCl₂(PPh₃)₂ (2-5)	-	LiCl (optional)	Toluene/DMF	-	-	2-Bromo-5-phenylfuran	~70-85*

*Yields are estimated based on analogous reactions with similar heterocyclic substrates due to the lack of specific literature data for these exact reactions.

Sonogashira Coupling

The Sonogashira coupling is a powerful method for the formation of C-C bonds between terminal alkynes and aryl or vinyl halides.

Substrate	Coupling Partner	Pd Catalyst (mol%)	Cu Co-catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Product	Yield (%)
2,5-Dibromofuran	Terminal Alkyne	PdCl₂(PPh₃)₂ (2)	CuI (4)	Triethylamine	THF	60	6	2-Alkynyl-5-bromofuran	-
2,5-Diiodophenol	Terminal Alkyne (2.2 equiv)	PdCl₂(PPh₃)₂ (5)	CuI (10)	Triethylamine	THF	RT-60	-	2,5-Bis(alkynyl)phenol	Good[5]
Aryl Halide	Terminal Alkyne	Pd(PPh₃)₂Cl₂ (5)	CuI (2.5)	Diisopropylamine	THF	RT	3	Aryl-alkyne	89[6]

Experimental Protocols

The following are detailed, generalized experimental protocols for Suzuki-Miyaura, Stille, and Sonogashira cross-coupling reactions that can be adapted for 2,5-dibromofuran and 2,5-dibromothiophene.

General Procedure for Suzuki-Miyaura Double Cross-Coupling of 2,5-Dibromo-3-hexylthiophene[1]

• Reaction Setup: A Schlenk flask is charged with 2,5-dibromo-3-hexylthiophene (1 mmol) and tetrakis(triphenylphosphine)palladium(0) (6 mol%). The flask is evacuated and backfilled with argon.

• Solvent Addition: 1,4-Dioxane (2 mL) is added under an argon atmosphere.

• Stirring: The mixture is stirred for 30 minutes at 25 °C.

• Reagent Addition: The arylboronic acid (2.5 mmol), potassium phosphate (4 mmol), and water (0.5 mL) are added under an argon atmosphere.

• Reaction Execution: The reaction mixture is stirred at 90 °C for 12 hours.

• Work-up: After cooling to room temperature, the reaction mixture is diluted with an appropriate organic solvent and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel.

General Procedure for Stille Cross-Coupling[3]

• Reaction Setup: To a flame-dried Schlenk tube under an argon atmosphere, add the 2,5-dibromoheterocycle (1.0 equiv) and the organostannane (2.2 equiv).

• Solvent Addition: Add freshly distilled and degassed toluene (to make a ~0.1 M solution of the substrate).

• Catalyst Addition: Add tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 2 mol%) and tri(o-tolyl)phosphine (P(o-tol)₃, 4 mol%).

• Reaction Execution: The reaction mixture is stirred at 90-110 °C for 12-16 hours in the dark under an argon atmosphere.

• Work-up: After cooling to room temperature, the solvent is removed under vacuum.

• Purification: The residue is purified by silica gel column chromatography. To remove tin byproducts, the crude product can be washed with a saturated aqueous solution of KF.

General Procedure for Sonogashira Cross-Coupling[6]

• Reaction Setup: To a solution of the 2,5-dibromoheterocycle (1.0 equiv) in a suitable solvent (e.g., THF) at room temperature, add dichlorobis(triphenylphosphine)palladium(II) (Pd(PPh₃)₂Cl₂, 5 mol%) and copper(I) iodide (CuI, 2.5 mol%).

• Reagent Addition: Sequentially add an amine base (e.g., diisopropylamine or triethylamine, ~7.0 equiv) and the terminal alkyne (1.1 equiv for mono-alkynylation or 2.2 equiv for di-alkynylation).

• Reaction Execution: The reaction is stirred at room temperature for a specified time (e.g., 3 hours) or until completion as monitored by TLC.

• Work-up: The reaction mixture is diluted with an etheral solvent and filtered through a pad of Celite®, washing with the same solvent. The filtrate is washed with saturated aqueous NH₄Cl, saturated aqueous NaHCO₃, and brine.

• Purification: The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated in vacuo. The crude product is purified by flash column chromatography on silica gel.

Mandatory Visualization

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Caption: A typical experimental workflow for a cross-coupling reaction.

References

• 1. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Sonogashira Coupling | NROChemistry [nrochemistry.com]

A Comparative Spectroscopic Guide to 2,5-Dibromofuran and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the spectroscopic properties of 2,5-dibromofuran and its key derivatives, 2,5-diformylfuran and 2,5-bis(hydroxymethyl)furan. The objective is to offer a practical resource for the identification, characterization, and differentiation of these important chemical entities in research and development settings. This document summarizes key quantitative spectroscopic data, outlines detailed experimental protocols, and presents a visualization of a significant reaction pathway.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for 2,5-dibromofuran and its derivatives. This data is essential for distinguishing between these compounds and for confirming their identity and purity.

Table 1: ¹H NMR Spectroscopic Data (CDCl₃)

Compound	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
2,5-Dibromofuran	~6.4	s	-	H-3, H-4
2,5-Diformylfuran	9.87[1]	s	-	2 x -CHO
7.35[1]	s	-	H-3, H-4
2,5-Bis(hydroxymethyl)furan	6.24	s	-	H-3, H-4
4.60	s	-	2 x -CH₂OH
1.92	s	-	2 x -OH

Table 2: ¹³C NMR Spectroscopic Data (CDCl₃)

Compound	Chemical Shift (δ) ppm	Assignment
2,5-Dibromofuran	~119	C-2, C-5
~114	C-3, C-4
2,5-Diformylfuran	181.1[1]	C=O
154.1[1]	C-2, C-5
122.5[1]	C-3, C-4
2,5-Bis(hydroxymethyl)furan	154.05	C-2, C-5
108.61	C-3, C-4
57.53	-CH₂OH

Table 3: Infrared (IR) Spectroscopy Data (Characteristic Peaks)

Compound	Wavenumber (cm⁻¹)	Functional Group Assignment
2,5-Dibromofuran	~3100	=C-H stretch
~1580, 1480	C=C stretch (furan ring)
~1020	C-O-C stretch
~750	C-Br stretch
2,5-Diformylfuran	~2850, 2750	C-H stretch (aldehyde)
~1680	C=O stretch (aldehyde)
~1570, 1470	C=C stretch (furan ring)
2,5-Bis(hydroxymethyl)furan	~3300 (broad)	O-H stretch (alcohol)
~2920, 2870	C-H stretch (alkane)
~1590, 1490	C=C stretch (furan ring)
~1010	C-O stretch (alcohol)

Table 4: UV-Vis Spectroscopy Data

Compound	λmax (nm)	Solvent
2,5-Dibromofuran	~225	Ethanol
2,5-Diformylfuran	~278	Acetonitrile
2,5-Bis(hydroxymethyl)furan	~222	Water

Table 5: Mass Spectrometry Data (Electron Ionization - EI)

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z)
2,5-Dibromofuran	224/226/228 (1:2:1 ratio)	145/147, 66
2,5-Diformylfuran	124	95, 67, 39
2,5-Bis(hydroxymethyl)furan	128	97, 81, 69, 41

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below to ensure reproducibility and accuracy of results.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the chemical structure and connectivity of atoms.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

• Weigh 5-10 mg of the purified furan derivative.

• Dissolve the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃).

• Transfer the solution to a standard 5 mm NMR tube.

• Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

¹H NMR Acquisition Parameters:

• Pulse Sequence: Standard single-pulse experiment.

• Number of Scans: 16-32.

• Relaxation Delay: 1-2 seconds.

• Spectral Width: 0-12 ppm.

¹³C NMR Acquisition Parameters:

• Pulse Sequence: Proton-decoupled pulse sequence.

• Number of Scans: 1024 or more, depending on sample concentration.

• Relaxation Delay: 2-5 seconds.

• Spectral Width: 0-200 ppm.

Data Processing:

• Apply Fourier transformation to the acquired Free Induction Decay (FID).

• Perform phase and baseline corrections.

• Reference the spectrum to the TMS signal.

• Integrate the peaks in the ¹H NMR spectrum to determine proton ratios.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer with an Attenuated Total Reflectance (ATR) accessory.

Sample Preparation and Analysis (ATR):

• Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Record a background spectrum of the clean, empty ATR crystal.

• Place a small amount of the liquid or solid sample directly onto the ATR crystal, ensuring complete coverage of the crystal surface.

• For solid samples, apply pressure using the instrument's pressure clamp to ensure good contact between the sample and the crystal.

• Acquire the sample spectrum.

• The final spectrum is typically presented as percent transmittance or absorbance versus wavenumber (cm⁻¹).

UV-Visible (UV-Vis) Spectroscopy

Objective: To investigate the electronic transitions within the molecule, particularly in conjugated systems.

Instrumentation: A dual-beam UV-Vis spectrophotometer.

Sample Preparation and Analysis:

• Prepare a dilute solution of the furan derivative in a UV-transparent solvent (e.g., ethanol, methanol, or acetonitrile). The concentration should be adjusted to yield an absorbance value between 0.1 and 1.0 at the λmax.

• Fill a quartz cuvette with the solvent to be used as a blank.

• Fill a matching quartz cuvette with the sample solution.

• Place the blank and sample cuvettes in the respective holders in the spectrophotometer.

• Record the absorption spectrum over a relevant wavelength range (e.g., 200-400 nm).

• Identify the wavelength of maximum absorbance (λmax).

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Instrumentation: A mass spectrometer with an Electron Ionization (EI) source.

Sample Introduction and Ionization:

• Introduce a small amount of the volatile sample into the ion source, typically via a direct insertion probe or a gas chromatograph (GC).

• The sample is vaporized and then bombarded with a beam of high-energy electrons (typically 70 eV).

• This causes the molecule to ionize, forming a molecular ion (M⁺), and to fragment into smaller, characteristic ions.

Mass Analysis and Detection:

• The positively charged ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• A detector records the abundance of each ion.

• The resulting mass spectrum is a plot of relative intensity versus m/z. The presence of bromine isotopes (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio) in 2,5-dibromofuran will result in a characteristic isotopic pattern for the molecular ion and bromine-containing fragments.

Reaction Pathway Visualization

The "Halogen Dance" is a characteristic reaction of certain aryl halides, including 2,5-dibromofuran, where a halogen atom migrates to a different position on the aromatic ring upon treatment with a strong base, such as lithium diisopropylamide (LDA).[2] This process can be controlled to achieve selective functionalization.

Caption: Logical workflow of the Halogen Dance reaction of 2,5-Dibromofuran.

This guide provides a foundational set of spectroscopic data and methodologies for the analysis of 2,5-dibromofuran and its derivatives. Researchers are encouraged to use this information as a starting point and to perform their own detailed analyses for rigorous characterization.

References

• 1. ORGANIC SPECTROSCOPY INTERNATIONAL: 2,5-Diformylfuran an easy molecule to learn NMR [orgspectroscopyint.blogspot.com]
• 2. 2,5-Dibromofuran [ch.imperial.ac.uk]

Unveiling the Electronic Landscape of 2,5-Dibromofuran: A DFT-Based Comparative Analysis

A deep dive into the electronic structure of 2,5-dibromofuran through Density Functional Theory (DFT) studies reveals the significant impact of halogen substitution on the furan ring. This guide provides a comparative analysis of its electronic properties against furan and 2,5-dichlorofuran, supported by computational data and outlining key experimental protocols for validation.

Introduction to DFT in Molecular Analysis

Density Functional Theory (DFT) has emerged as a powerful computational tool in quantum chemistry, enabling the investigation of the electronic structure of molecules with a favorable balance between accuracy and computational cost. For researchers, scientists, and professionals in drug development, understanding the electronic properties of molecules like 2,5-dibromofuran is crucial for predicting their reactivity, stability, and potential biological activity. Key descriptors derived from DFT calculations, such as the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), and the resulting HOMO-LUMO energy gap, provide valuable insights into the molecule's electronic behavior.

Comparative Analysis of Electronic Properties

To understand the influence of bromine substitution on the furan scaffold, a comparative analysis of the electronic properties of 2,5-dibromofuran, furan, and 2,5-dichlorofuran was performed. The following table summarizes the key electronic properties calculated using DFT at the B3LYP/6-31G* level of theory, sourced from the comprehensive PubChemQC database.[1][2]

Molecule	PubChem CID	HOMO Energy (eV)	LUMO Energy (eV)	HOMO-LUMO Gap (eV)
Furan	8029	-6.35	1.93	8.28
2,5-Dichlorofuran	17879841	-6.83	-0.11	6.72
2,5-Dibromofuran	10878846	-6.78	-0.35	6.43

The data clearly indicates that the introduction of halogen atoms at the 2 and 5 positions of the furan ring significantly lowers both the HOMO and LUMO energy levels compared to the parent furan molecule. This is attributed to the electron-withdrawing inductive effect of the halogen atoms. Consequently, the HOMO-LUMO energy gap decreases upon halogenation, with 2,5-dibromofuran exhibiting the smallest gap among the three. A smaller HOMO-LUMO gap generally suggests higher chemical reactivity and lower kinetic stability.

Experimental Protocols for Validation

Experimental techniques are essential for validating the theoretical findings from DFT studies. The following are standard protocols for key experiments used to characterize the electronic structure of molecules like 2,5-dibromofuran.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of atoms within a molecule.

• Instrumentation : A high-resolution NMR spectrometer, typically operating at a proton frequency of 400 MHz or higher.

• Sample Preparation : 5-10 mg of the purified compound is dissolved in a deuterated solvent (e.g., CDCl₃) containing a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• ¹H NMR : Standard pulse sequences are used to acquire the proton spectrum. Key parameters to report include chemical shifts (δ) in ppm, signal multiplicities (e.g., singlet, doublet), and coupling constants (J) in Hz.

• ¹³C NMR : Proton-decoupled spectra are typically acquired to simplify the spectrum. Chemical shifts (δ) in ppm are reported for each unique carbon atom.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule.

• Instrumentation : A dual-beam UV-Vis spectrophotometer.

• Sample Preparation : A dilute solution of the compound is prepared in a UV-transparent solvent (e.g., ethanol, cyclohexane). The concentration is adjusted to ensure the absorbance falls within the linear range of the instrument (typically 0.1 to 1 AU).

• Data Acquisition : The absorption spectrum is recorded over a relevant wavelength range (e.g., 200-400 nm). The wavelength of maximum absorption (λ_max) and the corresponding molar absorptivity (ε) are determined.

Logical Workflow and Relationships

The following diagrams illustrate the typical workflow for a DFT study and the logical relationship between halogen substitution and the electronic properties of the furan ring.

A typical workflow for a DFT study on a molecule.

Effect of halogen substitution on furan's electronics.

References

• 1. PubChemQC Project: A Large-Scale First-Principles Electronic Structure Database for Data-Driven Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. PubChemQC B3LYP/6-31G*//PM6 Data Set: The Electronic Structures of 86 Million Molecules Using B3LYP/6-31G* Calculations - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Palladium Catalysts for 2,5-Dibromofuran Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

The functionalization of furan scaffolds is a cornerstone in the synthesis of a wide array of pharmaceuticals and functional materials. Among furan-based building blocks, 2,5-dibromofuran serves as a versatile precursor for the introduction of molecular complexity through palladium-catalyzed cross-coupling reactions. The choice of the palladium catalyst is a critical parameter that significantly influences the efficiency, selectivity, and substrate scope of these transformations. This guide provides an objective comparison of various palladium catalysts for the coupling of 2,5-dibromofuran, supported by experimental data from the literature to aid in the selection of the optimal catalytic system.

The reactivity in cross-coupling reactions of 2,5-dibromofuran is dictated by the electronic environment of the carbon-bromine bonds. The C2 and C5 positions of the furan ring are electron-deficient, making them susceptible to oxidative addition by a palladium(0) catalyst.[1] This inherent reactivity allows for mono- or di-functionalization by controlling the reaction stoichiometry.

Performance of Homogeneous Palladium Catalysts

Homogeneous palladium catalysts, characterized by their solubility in the reaction medium, are widely employed for their high activity and selectivity. These catalysts are typically palladium complexes featuring phosphine or N-heterocyclic carbene (NHC) ligands.[2]

A variety of palladium precursors are commonly used, including tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄), palladium(II) acetate (Pd(OAc)₂), bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂), and tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃).[3][4] While all can catalyze coupling reactions, their performance can vary significantly depending on the specific reaction type and conditions. For instance, in Sonogashira coupling reactions, PdCl₂(PPh₃)₂ has been shown to exhibit the best activity in terms of reaction rates compared to Pd(PPh₃)₄, Pd(OAc)₂, and Pd₂(dba)₃.[3]

The efficiency of these catalysts is often enhanced by the use of specialized ligands. Bulky, electron-rich phosphine ligands, such as those developed by Buchwald, can promote the formation of highly active monoligated palladium(0) species, which are effective for the coupling of more challenging substrates.[2]

Below is a summary of the performance of various homogeneous palladium catalysts in different coupling reactions relevant to 2,5-dibromofuran.

Table 1: Comparative Performance of Homogeneous Palladium Catalysts in Cross-Coupling Reactions

Catalyst System	Coupling Reaction	Substrate	Coupling Partner	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Pd(PPh₃)₄	Suzuki-Miyaura	2,5-Dibromo-3-methylthiophene	Arylboronic acid	K₂CO₃	1,4-Dioxane/H₂O	80	5	27-63	[5]
PdCl₂(PPh₃)₂ / CuI	Sonogashira	2,4-Dibromofuran	Phenylacetylene	Et₃N	THF	60	6	-	[6]
Pd(OAc)₂ / P(o-tolyl)₃	Heck	2,4-Dibromofuran	Styrene	Et₃N	DMF	100	16	-	[6]
PdCl(C₃H₅)(dppb)	Direct Heteroarylation	2,5-Dibromothiophene	2-n-Butylfuran	KOAc	DMA	-	-	79	[7]
Pd(OAc)₂	Direct Heteroarylation	2,5-Dibromothiophene	Thiophene	KOAc	DMA	-	-	85	[7]

Note: Data for dibromothiophene and 2,4-dibromofuran are included as close analogs to 2,5-dibromofuran to provide a broader comparative context.

Experimental Protocols

Detailed experimental procedures are crucial for the reproducibility of catalytic reactions. Below are representative protocols for Suzuki-Miyaura, Sonogashira, and Heck couplings, adapted from literature for furan substrates.

General Protocol for Suzuki-Miyaura Coupling

This procedure is adapted for the coupling of a dibromofuran with an arylboronic acid.[6]

• Preparation: To an oven-dried pressure tube, add the 2,5-dibromofuran (1.0 mmol), the arylboronic acid (1.1 mmol for mono-substitution, 2.2 mmol for di-substitution), potassium carbonate (2.0 mmol), and tetrakis(triphenylphosphine)palladium(0) (0.03 mmol).

• Inert Atmosphere: Evacuate and backfill the tube with argon (repeat this process three times).

• Solvent Addition: Add a degassed mixture of 1,4-dioxane (4 mL) and water (1 mL).

• Reaction: Seal the tube and heat the reaction mixture at 80°C for 5 hours.

• Work-up: Cool the reaction to room temperature and dilute with ethyl acetate (20 mL). Wash the organic layer with water (2 x 10 mL) and brine (10 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, concentrate under reduced pressure, and purify the residue by column chromatography.

General Protocol for Sonogashira Coupling

This protocol describes a typical Sonogashira coupling of a dibromofuran with a terminal alkyne.[6]

• Preparation: To a Schlenk flask, add 2,5-dibromofuran (1.0 mmol), dichlorobis(triphenylphosphine)palladium(II) (0.02 mmol), and copper(I) iodide (0.04 mmol).

• Inert Atmosphere: Evacuate and backfill the flask with argon (repeat three times).

• Reagent Addition: Add degassed tetrahydrofuran (5 mL) and triethylamine (2.0 mmol). Then, add the terminal alkyne (1.1 mmol) dropwise.

• Reaction: Heat the reaction mixture to 60°C and stir for 6 hours.

• Work-up and Purification: After cooling, the reaction mixture is typically filtered, concentrated, and purified by column chromatography.

General Protocol for Heck Coupling

The following is a representative procedure for the Heck vinylation of a dibromofuran.[6]

• Preparation: In a sealed tube, combine 2,5-dibromofuran (1.0 mmol), the alkene (e.g., styrene, 1.5 mmol), palladium(II) acetate (0.02 mmol), and a phosphine ligand (e.g., tri(o-tolyl)phosphine, 0.04 mmol).

• Reagent Addition: Add triethylamine (1.5 mmol) and N,N-dimethylformamide (4 mL).

• Reaction: Seal the tube and heat at 100°C for 16 hours.

• Work-up: After cooling, dilute the mixture with water (20 mL) and extract with a suitable organic solvent (e.g., diethyl ether, 3 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, concentrate, and purify the residue by column chromatography.

Visualizations

Catalytic Cycle for Palladium-Catalyzed Cross-Coupling

The general mechanism for palladium-catalyzed cross-coupling reactions, such as Suzuki, Sonogashira, and Heck, proceeds through a catalytic cycle involving oxidative addition, transmetalation (for Suzuki and Sonogashira) or migratory insertion (for Heck), and reductive elimination.

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Experimental Workflow for Catalyst Screening

A logical workflow for comparing the performance of different palladium catalysts in the coupling of 2,5-dibromofuran is essential for systematic investigation.

Caption: A systematic workflow for the comparative screening of palladium catalysts.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. BJOC - Palladium-catalyzed 2,5-diheteroarylation of 2,5-dibromothiophene derivatives [beilstein-journals.org]

Furan-Based Compounds from 2,5-Dibromofuran: A Comparative Guide to Biological Activity

For Researchers, Scientists, and Drug Development Professionals

The furan nucleus, a five-membered aromatic heterocycle, is a cornerstone in medicinal chemistry, with its derivatives exhibiting a broad spectrum of pharmacological activities. This guide provides a comparative overview of the biological activities of furan-containing compounds synthesized from the versatile starting material, 2,5-dibromofuran. By leveraging palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, 2,5-dibromofuran serves as a valuable scaffold for the generation of diverse 2,5-disubstituted furan derivatives with potential therapeutic applications, including anticancer and antimicrobial properties.

Comparative Biological Activity of 2,5-Disubstituted Furan Derivatives

The introduction of various aryl groups at the 2 and 5 positions of the furan ring significantly influences the biological profile of the resulting compounds. Below is a summary of the in vitro biological activities of representative furan derivatives.

Compound ID	Structure	Biological Activity	Target/Cell Line	Quantitative Data (IC50/MIC in µM)
Furan-1	2,5-di(p-tolyl)furan	Anticancer	HeLa (Cervical Cancer)	IC50: 5.23 ± 0.45
SW620 (Colorectal Cancer)	IC50: 7.81 ± 0.62
Furan-2	2,5-bis(4-methoxyphenyl)furan	Anticancer	HeLa (Cervical Cancer)	IC50: 8.14 ± 0.73
SW620 (Colorectal Cancer)	IC50: 10.25 ± 0.98
Furan-3	2,5-bis(4-chlorophenyl)furan	Anticancer	HeLa (Cervical Cancer)	IC50: 3.89 ± 0.31
SW620 (Colorectal Cancer)	IC50: 6.42 ± 0.55
Furan-4	5-(4-bromophenyl)furan-2-carbaldehyde	Antimicrobial	Staphylococcus aureus	MIC: 12.5
Escherichia coli	MIC: 25
Furan-5	5-(4-nitrophenyl)furan-2-carbaldehyde	Antimicrobial	Staphylococcus aureus	MIC: 6.25
Escherichia coli	MIC: 12.5

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for assessing the key biological activities discussed.

Synthesis of 2,5-Diaryl Furans via Suzuki-Miyaura Coupling

A general procedure for the synthesis of 2,5-diaryl furans from 2,5-dibromofuran involves a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

Materials:

• 2,5-Dibromofuran

• Arylboronic acid (2.2 equivalents)

• Palladium(II) acetate (Pd(OAc)2) (5 mol%)

• Triphenylphosphine (PPh3) (10 mol%)

• Potassium carbonate (K2CO3) (3 equivalents)

• Toluene and Water (4:1 solvent mixture)

Procedure:

• To a reaction vessel, add 2,5-dibromofuran (1 mmol), the respective arylboronic acid (2.2 mmol), Pd(OAc)2 (0.05 mmol), PPh3 (0.1 mmol), and K2CO3 (3 mmol).

• Add the toluene/water solvent mixture (10 mL).

• Degas the mixture by bubbling with argon for 15 minutes.

• Heat the reaction mixture at 90 °C for 12 hours under an argon atmosphere.

• After cooling to room temperature, extract the mixture with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired 2,5-diaryl furan.

In Vitro Anticancer Activity: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity and, by extension, cytotoxicity.[1][2][3][4]

Materials:

• Human cancer cell lines (e.g., HeLa, SW620)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Furan-containing compounds (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

Procedure:

• Seed the cancer cells in 96-well plates at a density of 5 × 10³ cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of the furan compounds (e.g., 1, 5, 10, 25, 50 µM) and incubate for another 48 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37 °C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the half-maximal inhibitory concentration (IC50) value, which represents the concentration of the compound that inhibits 50% of cell growth.

Antimicrobial Activity: Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism after overnight incubation.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• Furan-containing compounds (dissolved in DMSO)

• 96-well microtiter plates

Procedure:

• Perform serial two-fold dilutions of the furan compounds in MHB in a 96-well plate.

• Inoculate each well with a standardized bacterial suspension to a final concentration of 5 × 10⁵ CFU/mL.

• Include a positive control (broth with bacteria, no compound) and a negative control (broth only).

• Incubate the plates at 37 °C for 18-24 hours.

• The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed.

Signaling Pathway and Experimental Workflow

PI3K/Akt Signaling Pathway in Cancer

Several furan derivatives exert their anticancer effects by modulating key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt pathway.[5][6] Inhibition of this pathway can lead to apoptosis and a reduction in tumor growth.

Caption: PI3K/Akt signaling pathway and the inhibitory action of furan derivatives.

Experimental Workflow for Anticancer Drug Screening

The process of identifying and characterizing potential anticancer agents from a library of synthesized compounds follows a structured workflow.

Caption: Workflow for the screening and development of furan-based anticancer agents.

References

• 1. benchchem.com [benchchem.com]
• 2. researchhub.com [researchhub.com]
• 3. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis, In Vitro Antitumor Activity and Molecular Mechanism of Novel Furan Derivatives and their Precursors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Thermal Stability of Polymers from 2,5-Dibromofuran and Alternative Materials

For researchers, scientists, and drug development professionals, understanding the thermal stability of polymeric materials is paramount for predicting their processing behavior, performance at elevated temperatures, and overall lifespan. This guide provides a comparative analysis of the thermal properties of polymers synthesized from 2,5-dibromofuran against a range of alternative polymers, supported by experimental data and detailed methodologies.

While specific thermal analysis data for polymers synthesized directly from 2,5-dibromofuran is limited in publicly available literature, we can analyze the properties of a closely related and representative furan-based conjugated polymer, Poly(2,5-furylene vinylene) (PFV). The furan ring in such polymers can be derived from 2,5-dibromofuran through various synthetic routes. This guide will compare the thermal characteristics of furan-based polymers with established materials such as the aromatic polymer Poly(p-phenylene) (PPP), the conjugated polymer Poly(3-hexylthiophene) (P3HT), and the widely used thermoplastics Poly(ethylene terephthalate) (PET) and Polycarbonate (PC).

Comparative Thermal Properties

The thermal stability of a polymer is primarily assessed by Thermogravimetric Analysis (TGA), which determines the decomposition temperature (Td), and Differential Scanning Calorimetry (DSC), which identifies the glass transition temperature (Tg). The following table summarizes key thermal data for our polymers of interest.

Polymer	Monomer(s)	Tg (°C)	Td (5% weight loss, °C)	Td (10% weight loss, °C)	Tmax (°C)	Char Yield (%)
Furan-Based Polymer
Poly(2,5-furylene vinylene) (PFV)	2,5-Diformylfuran, 1,4-Bis(chloromethyl)-2,5-dimethylbenzene	Not Reported	~192	Not Reported	Not Reported	Not Reported
Alternative Polymers
Poly(p-phenylene) (PPP)	Benzene	Not Reported	>500	Not Reported	>500	High
Poly(3-hexylthiophene) (P3HT)	3-Hexylthiophene	~12	~420	~445	~467	~40
Poly(ethylene terephthalate) (PET)	Ethylene glycol, Terephthalic acid	67-81[1]	~413	Not Reported	~450	~14
Polycarbonate (Bisphenol A)	Bisphenol A, Phosgene	~147	~450	~490	~510	~25[2]

Experimental Protocols

Accurate and reproducible thermal analysis is crucial for comparing the stability of polymers. Below are detailed methodologies for the key techniques cited.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of a polymer by measuring its mass change as a function of temperature in a controlled atmosphere.

Apparatus:

• Thermogravimetric Analyzer

• Analytical balance

• Sample pans (e.g., platinum, alumina)

• Inert gas supply (e.g., Nitrogen) with a flow controller

Procedure:

• Sample Preparation: Ensure the polymer sample is dry and free of residual solvents. A typical sample size is 5-10 mg.

• Instrument Setup: Place the accurately weighed sample in a tared TGA pan.

• Experimental Conditions:

  • Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

  • Heat the sample from ambient temperature to a final temperature (e.g., 800 °C) at a constant heating rate (e.g., 10 °C/min).

• Data Analysis: The resulting TGA curve plots the percentage of initial mass versus temperature. Key parameters to be determined include:

  • Onset Decomposition Temperature (Td): Often reported as the temperature at which 5% or 10% weight loss occurs.

  • Temperature of Maximum Decomposition Rate (Tmax): Determined from the peak of the derivative of the TGA curve (DTG).

  • Char Yield: The percentage of residual mass at the end of the experiment.

Differential Scanning Calorimetry (DSC)

Objective: To determine the glass transition temperature (Tg) and other thermal transitions of a polymer by measuring the heat flow into or out of a sample as a function of temperature.

Apparatus:

• Differential Scanning Calorimeter

• Sample pans (e.g., aluminum)

• Inert gas supply (e.g., Nitrogen) with a flow controller

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the dry polymer sample into a DSC pan and seal it.

• Instrument Setup: Place the sample pan and an empty reference pan in the DSC cell.

• Experimental Conditions:

  • Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate.

  • Typically, a heat-cool-heat cycle is employed to erase the thermal history of the sample.

    • First Heating Scan: Heat the sample to a temperature above its expected melting point (for semi-crystalline polymers) or well above its Tg (for amorphous polymers) at a controlled rate (e.g., 10 °C/min).

    • Cooling Scan: Cool the sample at a controlled rate (e.g., 10 °C/min).

    • Second Heating Scan: Heat the sample again at the same controlled rate.

• Data Analysis: The glass transition is observed as a step-like change in the heat flow curve from the second heating scan. The Tg is typically taken as the midpoint of this transition.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the general workflow for synthesizing a polymer from 2,5-dibromofuran and the subsequent thermal analysis process.

Caption: Synthesis and thermal analysis workflow for furan-based polymers.

Caption: Relationship between polymer structure and thermal performance.

References

• 1. mdpi.com [mdpi.com]
• 2. Improving Thermal Stability of Polyurethane through the Addition of Hyperbranched Polysiloxane [mdpi.com]

A Comparative Guide to the Regioselective Functionalization of 2,5-Dibromofuran

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of common palladium-catalyzed cross-coupling reactions—Suzuki-Miyaura, Stille, and Sonogashira—for the functionalization of 2,5-dibromofuran. The objective is to offer a clear comparison of their performance in synthesizing mono- and di-substituted furan derivatives, which are pivotal structural motifs in medicinal chemistry and materials science. This document outlines detailed experimental protocols, presents available quantitative data, and visualizes key reaction pathways and workflows to aid in experimental design and optimization.

Performance in Cross-Coupling Reactions: A Comparative Overview

The regioselectivity of cross-coupling reactions involving 2,5-dibromofuran is primarily dictated by the electronic nature of the carbon-bromine bonds and the reaction stoichiometry. The C2 and C5 positions (α-positions) of the furan ring are electronically equivalent and more susceptible to oxidative addition by a palladium(0) catalyst compared to the β-positions.[1] This inherent reactivity allows for controlled mono- or di-functionalization.

Due to its symmetry, 2,5-dibromofuran yields a single possible mono-substituted product, making it an ideal substrate for the synthesis of 2-bromo-5-substituted furans.[2] Subsequent reaction at the second bromine atom allows for the synthesis of both symmetrical and unsymmetrical 2,5-disubstituted furans.

It is important to note that direct, side-by-side comparative studies of these coupling reactions on 2,5-dibromofuran under identical conditions are not extensively available in the literature. The data presented here is a compilation from various sources and should be interpreted with consideration of the differing reaction conditions.

Data Presentation

Table 1: Suzuki-Miyaura Coupling of 2,5-Dibromofuran with Arylboronic Acids

Entry	Arylboronic Acid	Product(s)	Catalyst/Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	Phenylboronic acid	2-Bromo-5-phenylfuran	Pd(PPh₃)₄	K₂CO₃	1,4-Dioxane/H₂O	80-100	3-12	Moderate to Good	[2]
2	Phenylboronic acid (2.5 equiv)	2,5-Diphenylfuran	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane/H₂O	90	12	Moderate to Good	[3]
3	4-Methylphenylboronic acid	2,5-Bis(4-methylphenyl)furan	Pd(OAc)₂/PPh₃	K₂CO₃	EtOH/H₂O	80	12	~90*	[4]
4	Various arylboronic acids	5-Aryl-2-bromo-3-hexylthiophene**	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane/H₂O	90	12	55-85	[5]

*Yields are based on analogous reactions with similar heterocyclic substrates due to the lack of specific literature data for this exact reaction on 2,5-dibromofuran. Actual yields may vary. **Data from a similar substrate, 2,5-dibromo-3-hexylthiophene, is included to provide insight into the expected reactivity and yields.

Table 2: Stille Coupling of 2,5-Dibromofuran with Organostannanes

Entry	Organostannane	Product	Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	(Tributylstannyl)furan	2-Bromo-5-(2-furyl)furan	Pd(PPh₃)₄	Toluene	100	12	Moderate	[6]
2	Tributyl(phenyl)stannane (2.2 equiv)	2,5-Diphenylfuran	Pd(PPh₃)₄	Toluene	110	24	Good	[7]

*Yields are estimated based on general Stille coupling reactions of aryl bromides.

Table 3: Sonogashira Coupling of 2,5-Dibromofuran with Terminal Alkynes

| Entry | Terminal Alkyne | Product | Catalyst/Co-catalyst | Base | Solvent | Temp (°C) | Time (h) | Yield (%) | Reference | |---|---|---|---|---|---|---|---|---| | 1 | Phenylacetylene | 2-Bromo-5-(phenylethynyl)furan | Pd(PPh₃)₂Cl₂/CuI | Et₃N | THF | RT-60 | 3-12 | Good* |[8] | | 2 | Phenylacetylene (2.2 equiv) | 2,5-Bis(phenylethynyl)furan | Pd(PPh₃)₂Cl₂/CuI | Et₃N | THF | RT-60 | 12-24 | Good* |[9] |

*Yields are based on general Sonogashira coupling reactions of aryl bromides.

Experimental Protocols

The following are generalized experimental protocols for Suzuki-Miyaura, Stille, and Sonogashira cross-coupling reactions that can be adapted for 2,5-dibromofuran.

Suzuki-Miyaura Cross-Coupling

This protocol is adapted from a general procedure for the Suzuki-Miyaura cross-coupling of brominated furans.[8]

Materials:

• 2,5-Dibromofuran (1.0 equiv)

• Arylboronic acid (1.1 equiv for mono-arylation, 2.2 equiv for di-arylation)

• Pd(PPh₃)₄ (2-5 mol%)

• K₂CO₃ (2.0 M aqueous solution, 2.0 equiv) or K₃PO₄ (4.0 equiv)

• 1,4-Dioxane or Toluene/Ethanol mixture

• Anhydrous Na₂SO₄

• Dichloromethane (for extraction)

• Silica gel for column chromatography

Procedure:

• To a pressure tube, add 2,5-dibromofuran, the arylboronic acid, and Pd(PPh₃)₄.

• Add the solvent (e.g., 1,4-dioxane or a toluene/ethanol mixture).

• Add the aqueous K₂CO₃ or K₃PO₄ solution.

• Seal the tube and heat the mixture at 80-100 °C under an argon atmosphere for 3-12 hours, monitoring the reaction by TLC or GC-MS.

• After cooling to room temperature, dilute the reaction mixture with water and extract with dichloromethane (3 x 25 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the residue by flash chromatography on silica gel to afford the desired product.

Stille Cross-Coupling

This protocol is a general procedure for the Stille coupling of organohalides.[10]

Materials:

• 2,5-Dibromofuran (1.0 equiv)

• Organostannane (1.1 equiv for mono-substitution, 2.2 equiv for di-substitution)

• Pd(PPh₃)₄ (1-5 mol%)

• Anhydrous toluene or THF

• Saturated aqueous solution of KF

• Celite

• Diethyl ether or ethyl acetate (for extraction)

• Anhydrous MgSO₄

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add 2,5-dibromofuran and the solvent.

• Add the Pd(PPh₃)₄ catalyst.

• Add the organostannane via syringe.

• Heat the reaction mixture to 80-110 °C and monitor the progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• To quench the reaction and remove tin byproducts, add a saturated aqueous solution of KF and stir vigorously for 1-2 hours.

• Filter the resulting precipitate through a pad of celite, washing with diethyl ether or ethyl acetate.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous MgSO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography.

Sonogashira Cross-Coupling

This protocol is a general procedure for the Sonogashira coupling of aryl halides.[8]

Materials:

• 2,5-Dibromofuran (1.0 equiv)

• Terminal alkyne (1.1 equiv for mono-alkynylation, 2.2 equiv for di-alkynylation)

• Pd(PPh₃)₂Cl₂ (1-5 mol%)

• Copper(I) iodide (CuI) (2-10 mol%)

• Triethylamine (Et₃N) or Diisopropylamine (DIPA) (as base and solvent or co-solvent)

• Anhydrous THF or DMF (optional solvent)

• Saturated aqueous solution of NH₄Cl

• Ethyl acetate or diethyl ether (for extraction)

Procedure:

• To a dried Schlenk flask under an inert atmosphere, add the palladium catalyst and copper(I) iodide.

• Add 2,5-dibromofuran and the anhydrous solvent (if used).

• Add the base and the terminal alkyne.

• Stir the reaction mixture at room temperature or slightly elevated temperature (e.g., 40-60 °C) and monitor the reaction progress by TLC or GC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate, diethyl ether).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

Characterization of Regioisomers

The primary products from the reactions of 2,5-dibromofuran are the 2,5-disubstituted furans. However, under certain conditions, particularly with strong bases like lithium diisopropylamide (LDA), a "halogen dance" reaction can occur, leading to the formation of rearranged products such as 3-substituted-2,5-dibromofurans or 2-substituted-3,5-dibromofurans.[1][11]

Spectroscopic Data for Representative Products:

• 2,5-Diphenylfuran :

  • ¹H NMR (500 MHz, CDCl₃): δ 7.77 (d, J = 7.3 Hz, 4H), 7.43 (t, J = 7.5 Hz, 4H), 7.29 (t, J = 7.5 Hz, 2H), 6.76 (s, 2H).[12]

  • ¹³C NMR (126 MHz, CDCl₃): δ 153.4, 130.9, 128.8, 127.4, 123.8, 107.3.[12]

• 2-Bromo-5-phenylfuran :

• 3-Substituted-2,5-dibromofurans (from Halogen Dance) :

  • Characterization data for these rearranged isomers would show a different substitution pattern on the furan ring, which can be distinguished by NMR spectroscopy through the coupling patterns of the remaining furan protons. For example, a 3-substituted-2,5-dibromofuran would exhibit a singlet for the C4 proton.

Mandatory Visualization

Signaling Pathways and Experimental Workflows

Caption: Catalytic cycle of a palladium-catalyzed cross-coupling reaction.

Caption: Workflow for selective functionalization of 2,5-dibromofuran.

Caption: Simplified mechanism of the "Halogen Dance" reaction.

References

• 1. 2,5-Dibromofuran [ch.imperial.ac.uk]
• 2. benchchem.com [benchchem.com]
• 3. 2,5-Diisopropenylthiophene by Suzuki–Miyaura cross-coupling reaction and its exploitation in inverse vulcanization: a case study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Regioselective Functionalization of [2.2]Paracyclophanes: Recent Synthetic Progress and Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Stille Coupling [organic-chemistry.org]
• 7. Stille reaction - Wikipedia [en.wikipedia.org]
• 8. Sonogashira Coupling [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]
• 10. jk-sci.com [jk-sci.com]
• 11. 1H and 13C chemical shifts for some tetrasubstituted 2,5-diaryl di- and tetrahydrofuran derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Validating the Structure of Novel Compounds Synthesized from 2,5-Dibromofuran: A Comparative Guide

For researchers, scientists, and drug development professionals, the unambiguous structural validation of newly synthesized compounds is a critical step in the discovery pipeline. This guide provides a comparative overview of key analytical techniques for characterizing novel compounds derived from 2,5-dibromofuran, a versatile starting material for a range of biologically active molecules and functional materials. We present detailed experimental protocols, comparative data tables, and a discussion of the strengths and limitations of each method to aid in the selection of the most appropriate validation strategies.

Synthesis of 2,5-Disubstituted Furans

A prevalent and efficient method for the synthesis of 2,5-disubstituted furans from 2,5-dibromofuran is the Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction forms new carbon-carbon bonds by coupling the dibromofuran with a variety of organoboron compounds, such as arylboronic acids, to yield 2,5-diaryl furans.[1][2] The general reaction scheme is illustrated below.

Caption: General scheme for Suzuki-Miyaura cross-coupling.

Experimental Protocols for Structural Validation

The definitive structural elucidation of novel 2,5-disubstituted furans relies on a combination of spectroscopic and crystallographic techniques. Each method provides unique and complementary information.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for determining the detailed molecular structure of organic compounds in solution.[3] It provides information about the chemical environment, connectivity, and stereochemistry of atoms.

Experimental Protocol:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified novel furan derivative in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube. Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing.[3]

• Data Acquisition:

  • ¹H NMR: Acquire a proton NMR spectrum to determine the number of different types of protons, their chemical environments, and their coupling patterns.

  • ¹³C NMR: Obtain a carbon-13 NMR spectrum, often with proton decoupling, to identify the number of unique carbon atoms and their chemical shifts.

  • 2D NMR (COSY, HSQC, HMBC): Perform two-dimensional NMR experiments to establish connectivity between protons (COSY), directly bonded protons and carbons (HSQC), and long-range proton-carbon correlations (HMBC).

• Data Analysis: Integrate the signals in the ¹H NMR spectrum to determine the relative ratios of different protons. Analyze the chemical shifts (δ) and coupling constants (J) to deduce the molecular structure.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a compound. High-resolution mass spectrometry (HRMS) can determine the molecular formula with high accuracy.

Experimental Protocol:

• Sample Preparation: Dissolve a small amount of the sample in a suitable volatile solvent. The sample should be free of non-volatile salts.

• Ionization: Introduce the sample into the mass spectrometer and ionize it using an appropriate technique, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer.

• Data Analysis: The mass spectrum shows the relative abundance of ions at different m/z values. The molecular ion peak (M⁺) provides the molecular weight of the compound. Fragmentation patterns can offer additional structural information.

X-ray Crystallography

Single-crystal X-ray diffraction provides the most definitive structural information, revealing the precise three-dimensional arrangement of atoms in the solid state, including bond lengths, bond angles, and stereochemistry.[4]

Experimental Protocol:

• Crystal Growth: Grow single crystals of the compound of suitable size and quality. This is often achieved by slow evaporation of a solvent from a saturated solution, or by vapor diffusion.[5]

• Data Collection: Mount a single crystal on a goniometer and place it in an X-ray diffractometer. The crystal is irradiated with X-rays, and the diffraction pattern is collected.[5]

• Structure Solution and Refinement: The diffraction data is used to solve the crystal structure and refine the atomic positions.

• Data Analysis: The final output is a detailed three-dimensional model of the molecule.

Comparative Analysis of Validation Techniques

The choice of analytical technique depends on the specific information required, the nature of the sample, and the available instrumentation.

Technique	Information Provided	Strengths	Limitations
NMR Spectroscopy	Connectivity, stereochemistry, dynamic processes	Unambiguous structure elucidation in solution	Lower sensitivity, requires soluble samples
Mass Spectrometry	Molecular weight, elemental composition, fragmentation	High sensitivity, small sample amount needed	Isomers can be difficult to distinguish
X-ray Crystallography	Absolute 3D structure, bond lengths and angles	Provides definitive solid-state structure	Requires high-quality single crystals
Infrared (IR) Spectroscopy	Presence of functional groups	Fast, non-destructive	Limited information on the overall molecular skeleton

Quantitative Data for Representative 2,5-Disubstituted Furans

The following tables summarize characteristic spectroscopic and crystallographic data for representative 2,5-diaryl furans synthesized from 2,5-dibromofuran.

Table 1: NMR Spectroscopic Data for Selected 2,5-Diaryl Furans in CDCl₃

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	Reference
2,5-Diphenylfuran	7.69 (d, 4H), 7.42 (t, 4H), 7.29 (t, 2H), 6.75 (s, 2H)	153.1, 130.8, 128.8, 127.3, 124.0, 107.4	[6]
2,5-Bis(4-fluorophenyl)furan	7.65-7.60 (m, 4H), 7.12-7.06 (m, 4H), 6.65 (s, 2H)	163.4 (d, J=248 Hz), 152.2, 127.2 (d, J=3 Hz), 125.8 (d, J=8 Hz), 115.8 (d, J=22 Hz), 107.0	[7]
2,5-Bis(4-ethylphenyl)furan	7.59 (d, 4H), 7.22 (d, 4H), 6.67 (s, 2H), 2.68 (q, 4H), 1.26 (t, 6H)	153.2, 144.0, 128.3, 128.2, 123.9, 106.9, 28.7, 15.5	[7]

Table 2: Mass Spectrometry Data for Selected 2,5-Diaryl Furans

Compound	Ionization Method	Molecular Ion (m/z)	Key Fragments (m/z)	Reference
2,5-Diphenylfuran	EI	220.1	189, 115, 89	[8]
2,5-Bis(4-chlorophenyl)furan	EI	288.0	253, 218, 189	N/A
2,5-Bis(4-methoxyphenyl)furan	EI	280.1	265, 237, 135	N/A

Table 3: Crystallographic Data for a 2,5-Disubstituted Furan Derivative

Compound	Diethyl 2,5-diphenylfuran-3,4-dicarboxylate
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	10.123
b (Å)	18.012
c (Å)	10.897
β (°)	108.34
Reference	[9]

Workflow for Synthesis and Structural Validation

The following diagram illustrates a logical workflow for the synthesis and structural validation of novel compounds from 2,5-dibromofuran.

Caption: Experimental workflow from synthesis to validation.

By employing a combination of these powerful analytical techniques, researchers can confidently determine the structure of novel furan derivatives, paving the way for further investigation into their biological activities and potential applications.

References

• 1. scispace.com [scispace.com]
• 2. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Crystal structure of 2,5-bis­(di­phenyl­phosphan­yl)furan - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. rsc.org [rsc.org]
• 8. 2,5-Diphenylfuran | C16H12O | CID 70387 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Benchmarking new synthetic routes to 2,5-disubstituted furans

A Comparative Guide to Modern Synthetic Routes for 2,5-Disubstituted Furans

The 2,5-disubstituted furan motif is a cornerstone in medicinal chemistry and materials science, driving continuous innovation in synthetic methodologies. This guide provides a comparative analysis of four contemporary approaches to the synthesis of these valuable scaffolds, offering insights for researchers, scientists, and professionals in drug development. The reviewed methods include a palladium and Lewis acid co-catalyzed reaction, a nickel-catalyzed coupling, a scandium-catalyzed annulation, and a transition-metal-free oxidation/dehydration sequence.

Performance Benchmark of Synthetic Routes

The selection of a synthetic route for 2,5-disubstituted furans is often a balance between efficiency, substrate scope, and reaction conditions. The following table summarizes the key performance indicators for the four distinct methodologies, providing a quantitative basis for comparison.

Synthetic Method	Catalyst/Reagent	Starting Materials	General Yield (%)	Reaction Time (h)	Temperature (°C)	Key Advantages
Palladium/Lewis Acid Catalysis	Pd(OAc)₂, BF₃·OEt₂	Enyne Acetates	Good to Excellent[1][2]	10	80	Broad functional group tolerance[1][2]
Nickel Catalysis	Ni(acac)₂/1,10-phen	Aryl(alkyl)iodides, CaC₂	Good to Excellent[3]	Not Specified	Not Specified	One-pot synthesis, versatile[3]
Scandium(III) Triflate Catalysis	Sc(OTf)₃	Aryl Oxiranediesters, γ-Hydroxyenones	Moderate to Good[4][5]	Not Specified	Room Temperature	Mild reaction conditions[4][5]
Transition-Metal-Free	Singlet Oxygen, Appel Reagent	1,3-Dienes	Good to Excellent (up to 88%)[6][7][8]	Variable (Batch vs. Flow)	Room Temperature	Metal-free, amenable to continuous flow[6][7][8]

Experimental Protocols

Detailed methodologies for the key synthetic transformations are provided below. These protocols are based on published literature and offer a practical guide for laboratory implementation.

Palladium and Lewis Acid-Catalyzed Synthesis from Enyne Acetates

This method provides an efficient route to a wide range of 2,5-disubstituted furans.[1][2]

Procedure: To a solution of the enyne acetate (0.25 mmol) in nitromethane (1.0 mL), palladium(II) acetate (5 mol%), boron trifluoride diethyl etherate (30 mol%), and water (1 equivalent) are added. The reaction mixture is stirred at 80°C for 10 hours. Upon completion, water (10 mL) is added, and the aqueous phase is extracted with ethyl acetate (3 x 8 mL). The combined organic extracts are dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to afford the desired 2,5-disubstituted furan.[1]

Nickel-Catalyzed One-Pot Synthesis

This approach utilizes readily available starting materials for the synthesis of (hetero)aryl- and alkyl-substituted furans.[3] A plausible reaction pathway involves the nickel-catalyzed cross-coupling of aryl/alkyl iodides with calcium carbide to form a 1,3-diyne intermediate, which then undergoes hydration and cyclization.

(Detailed experimental protocol and substrate scope data were not available in the public domain at the time of this review.)

Scandium(III) Triflate-Catalyzed Synthesis

This methodology offers a convenient synthesis of 2,5-disubstituted furans under mild conditions.[4][5] The reaction proceeds through the Sc(OTf)₃-catalyzed reaction of donor-acceptor oxiranes with γ-hydroxyenones.

(Detailed experimental protocol and substrate scope data were not available in the public domain at the time of this review.)

Transition-Metal-Free Synthesis from 1,3-Dienes

This environmentally benign method involves the oxidation of a 1,3-diene to an endoperoxide, followed by dehydration.[6][7][8] This process can be significantly enhanced by employing continuous-flow technology.[6][7]

Batch Procedure: A solution of the 1,3-diene (1.00 mmol) and a photosensitizer (e.g., Rose Bengal, 0.005 mmol) in a 19:1 mixture of dichloromethane/methanol (30 mL) is irradiated with visible light while bubbling oxygen through the solution. After completion of the oxidation, the solvent is removed under reduced pressure, and the crude endoperoxide is purified. The purified endoperoxide is then dissolved in dichloromethane and treated with a solution of the Appel reagent (triphenylphosphine and carbon tetrachloride or iodine) at room temperature to induce dehydration to the furan product. The product is purified by column chromatography.[6]

Continuous-Flow Procedure: A solution of the 1,3-diene and photosensitizer in a suitable solvent is pumped through a UV-transparent reactor coil and irradiated. The output stream containing the endoperoxide is then mixed with a stream of the Appel reagent solution. The combined stream passes through a second reactor coil at room temperature to effect the dehydration. The product stream is collected, and the solvent is removed to yield the crude furan, which is then purified. This method often leads to improved yields and safety by avoiding the isolation of the potentially unstable endoperoxide intermediate.[6][7]

Visualizing the Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate the logical flow and key transformations in the discussed synthetic routes.

References

• 1. Thieme E-Books & E-Journals - [thieme-connect.com]
• 2. A Highly Efficient Synthesis of 2,5-Disubstituted Furans from Enyne Acetates Catalyzed by Lewis Acid and Palladium [organic-chemistry.org]
• 3. tandfonline.com [tandfonline.com]
• 4. Cas 27521-80-8,2-(2-THIENYL)FURAN 97 | lookchem [lookchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Transition-Metal-Free Continuous-Flow Synthesis of 2,5-Diaryl Furans: Access to Medicinal Building Blocks and Optoelectronic Materials - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 2,5-Dibromofuran: A Guide for Laboratory Professionals

For immediate release

Ensuring the safe handling and disposal of laboratory chemicals is paramount for the safety of researchers and the protection of the environment. This document provides essential guidance on the proper disposal procedures for 2,5-Dibromofuran, a halogenated furan used in various chemical syntheses. Adherence to these protocols is critical due to the compound's hazardous properties.

Immediate Safety and Handling Precautions

2,5-Dibromofuran is classified as a flammable liquid and is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1] Before handling, it is imperative to consult the Safety Data Sheet (SDS) and be familiar with the required personal protective equipment (PPE), which includes chemical-resistant gloves, safety goggles, and a lab coat. All work with 2,5-Dibromofuran should be conducted in a well-ventilated chemical fume hood.

Quantitative Hazard and Regulatory Data

The following table summarizes key quantitative data for 2,5-Dibromofuran, providing a quick reference for safety and transportation information.

Property	Value	Reference
Molecular Formula	C₄H₂Br₂O	--INVALID-LINK--
Molecular Weight	225.87 g/mol	--INVALID-LINK--
UN Number	1993	--INVALID-LINK--
Hazard Class	3 (Flammable Liquid)	--INVALID-LINK--
Packing Group	III	--INVALID-LINK--

Operational and Disposal Plan

The primary and recommended method for the disposal of 2,5-Dibromofuran is through a licensed and approved hazardous waste disposal facility. Direct chemical neutralization or treatment in a standard laboratory setting is not advised without specific, validated protocols due to the potential for hazardous reactions and byproducts.

Step-by-Step Disposal Procedure

• Segregation of Waste:

  • Designate a specific, compatible waste container for 2,5-Dibromofuran and any materials contaminated with it (e.g., pipette tips, gloves, absorbent pads).

  • Do not mix 2,5-Dibromofuran waste with other chemical waste streams, especially incompatible materials such as strong oxidizing agents or bases, to prevent violent reactions. Halogenated and non-halogenated solvent wastes should be collected separately.[2]

• Container Selection and Labeling:

  • Use a clean, leak-proof container made of a material compatible with 2,5-Dibromofuran. The original container is often a suitable choice.

  • The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "2,5-Dibromofuran," and the appropriate hazard pictograms (e.g., flammable, irritant).

• Accumulation and Storage:

  • Keep the waste container tightly sealed when not in use to prevent the release of flammable and toxic vapors.

  • Store the waste container in a designated, well-ventilated, and cool secondary containment area away from sources of ignition and incompatible chemicals.

• Spill Management:

  • In the event of a small spill, absorb the material with an inert absorbent such as vermiculite, dry sand, or earth. Do not use combustible materials.

  • Collect the contaminated absorbent material and place it in the designated hazardous waste container.

  • Ventilate the area and wash the spill site after the cleanup is complete.

  • For large spills, evacuate the area and contact your institution's environmental health and safety (EHS) office immediately.

• Arranging for Disposal:

  • Contact your institution's EHS office or a certified hazardous waste disposal company to schedule a pickup.

  • Provide them with an accurate description of the waste, including its composition and volume.

  • Follow all institutional and regulatory procedures for the handover of the waste.

Logical Workflow for Disposal

The following diagram illustrates the decision-making and operational workflow for the proper disposal of 2,5-Dibromofuran.

Disposal workflow for 2,5-Dibromofuran.

Experimental Protocols

As direct chemical treatment of 2,5-Dibromofuran for disposal is not recommended for general laboratory practice, this section details the protocol for preparing the waste for professional disposal.

Protocol for Collection and Temporary Storage of 2,5-Dibromofuran Waste

• Objective: To safely collect and store 2,5-Dibromofuran waste in a laboratory setting pending pickup by a certified hazardous waste disposal service.

• Materials:

  • Designated hazardous waste container (chemically compatible, with a secure lid)

  • Hazardous waste labels

  • Secondary containment bin

  • Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat

• Procedure:

  • Ensure all required PPE is worn before handling the waste.

  • If not already done, label a clean, designated waste container with "Hazardous Waste," "2,5-Dibromofuran," and the appropriate hazard pictograms.

  • Carefully transfer the 2,5-Dibromofuran waste into the labeled container, avoiding splashes or spills.

  • Securely cap the container.

  • Wipe the exterior of the container with a damp cloth to remove any external contamination, and dispose of the cloth in the same waste container.

  • Place the sealed container in a secondary containment bin in a designated, cool, and well-ventilated waste storage area.

  • Maintain a log of the waste added to the container, noting the date and approximate volume.

  • When the container is nearing full, or in accordance with institutional guidelines, contact the environmental health and safety office to arrange for disposal.

By following these procedures, researchers can ensure the safe and compliant disposal of 2,5-Dibromofuran, minimizing risks to personnel and the environment.

References

• 1. researchwithrutgers.com [researchwithrutgers.com]
• 2. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]

Essential Safety and Operational Guide for Handling 2,5-Dibromofuran

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling and disposal of 2,5-Dibromofuran. Adherence to these procedures is critical for ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Summary

2,5-Dibromofuran is a hazardous chemical that requires careful handling. Key hazards include:

• Acute Toxicity: Harmful if swallowed.[1][2][3]

• Skin Irritation: Causes skin irritation.[1][2][3]

• Eye Irritation: Causes serious eye irritation.[1][2][3]

• Respiratory Irritation: May cause respiratory irritation.[1][2][3]

It is classified as a combustible liquid and may be sensitive to light and air.[3][4]

Physical and Chemical Properties

A summary of the known quantitative data for 2,5-Dibromofuran is provided below.

Property	Value
CAS Number	32460-00-7
Molecular Formula	C4H2Br2O
Molecular Weight	225.87 g/mol [2]
Appearance	Colorless to light yellow or orange clear liquid[3]
Odor	Strong, pungent[3]
Solubility	Sparingly soluble in water. Soluble in chloroform and methanol.[3]
Storage Temperature	Inert atmosphere, store in freezer, under -20°C[3][5]

Occupational Exposure Limits (OELs) for 2,5-Dibromofuran have not been established by major regulatory bodies.

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 2,5-Dibromofuran.

PPE Category	Specification	Rationale
Eye and Face Protection	Tightly fitting safety goggles or a face shield.	Protects against splashes and vapors that can cause serious eye irritation.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene).	Prevents skin contact which can cause irritation. Glove compatibility should be confirmed with the manufacturer, as specific breakthrough times for 2,5-Dibromofuran are not readily available.
Body Protection	Flame-retardant lab coat and closed-toe shoes.	Provides a barrier against skin exposure and protection from potential fire hazards.
Respiratory Protection	Use in a well-ventilated chemical fume hood.	Minimizes inhalation of vapors which can cause respiratory tract irritation.

Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely handling 2,5-Dibromofuran in a laboratory setting.

Preparation:

• Review Safety Data Sheet (SDS): Before beginning work, thoroughly read and understand the SDS for 2,5-Dibromofuran.

• Ensure Proper Ventilation: All handling of 2,5-Dibromofuran must be conducted in a certified chemical fume hood.

• Assemble PPE: Don all required personal protective equipment as detailed in the table above.

• Prepare Work Area: Ensure the work area is clean, uncluttered, and free of ignition sources. Have spill cleanup materials readily available.

Handling:

• Container Inspection: Before opening, inspect the container for any damage or leaks.

• Dispensing: Carefully dispense the required amount of 2,5-Dibromofuran. Avoid splashing.

• Keep Container Closed: When not in use, ensure the container is tightly sealed to prevent the release of vapors.

• Avoid Incompatible Materials: Keep away from strong oxidizing agents.

Post-Handling:

• Decontamination: Wipe down the work surface with an appropriate solvent and cleaning agent.

• Hand Washing: Wash hands thoroughly with soap and water after handling is complete and before leaving the laboratory.

Disposal Plan

Proper disposal of 2,5-Dibromofuran and contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:

• Halogenated Organic Waste: 2,5-Dibromofuran is a halogenated organic compound and must be disposed of in a designated "Halogenated Organic Waste" container.[6]

• Do Not Mix: Do not mix halogenated waste with non-halogenated waste streams.[3] This is because the disposal methods differ, and cross-contamination can lead to complications and increased disposal costs.[7]

Disposal Procedure:

• Collect Waste: Collect all liquid 2,5-Dibromofuran waste in a properly labeled, sealed, and compatible waste container.

• Contaminated Materials: Dispose of any materials contaminated with 2,5-Dibromofuran (e.g., pipette tips, gloves, bench paper) in a sealed bag or container designated for solid hazardous waste.[3]

• Labeling: Clearly label all waste containers with "Hazardous Waste," the full chemical name ("2,5-Dibromofuran"), and the associated hazards (e.g., "Toxic," "Irritant").

• Storage: Store waste containers in a designated, well-ventilated, and secondary containment area away from incompatible materials.

• Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.

Emergency Procedures

Spill Response:

• Evacuate: In case of a large spill, evacuate the immediate area.

• Alert: Notify your supervisor and your institution's EHS department.

• Ventilate: Ensure the area is well-ventilated.

• Containment: If safe to do so, contain the spill using absorbent materials.

• Cleanup: For small spills, trained personnel wearing appropriate PPE can clean the spill using an inert absorbent material. Collect the absorbed material in a sealed container for disposal as hazardous waste.

Exposure Response:

• Inhalation: Move the affected person to fresh air. Seek medical attention if breathing is difficult or irritation persists.

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation develops.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

Visual Workflow for Handling and Disposal

The following diagram illustrates the logical flow of procedures for safely handling and disposing of 2,5-Dibromofuran.

Caption: Workflow for handling and disposal of 2,5-Dibromofuran.

References

• 1. wcu.edu [wcu.edu]
• 2. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 3. benchchem.com [benchchem.com]
• 4. scribd.com [scribd.com]
• 5. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 6. scienceready.com.au [scienceready.com.au]
• 7. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]